Fmoc-Dap(Aloc)-OH

Core Science & Biosynthesis

In-Depth Technical Guide: Fmoc-Dap(Aloc)-OH Chemical Properties & Application

Part 1: Introduction & Strategic Utility[1]

Fmoc-Dap(Aloc)-OH (

-Fmoc- -allyloxycarbonyl-L-2,3-diaminopropionic acid) is a high-value, orthogonal building block used in Solid-Phase Peptide Synthesis (SPPS). It serves as a critical "switch" in the design of complex peptidomimetics, allowing for site-selective modification of the peptide backbone.

Unlike standard amino acids, the Diaminopropionic acid (Dap) core possesses a short side chain (

) ending in a secondary amine. When protected with the Allyloxycarbonyl (Aloc) group, this residue remains stable during standard Fmoc removal (basic conditions) and side-chain deprotection/cleavage (acidic conditions). This three-dimensional orthogonality enables:

• On-Resin Cyclization: Formation of lactam bridges (stapled peptides) to enforce helical structure or improve metabolic stability.

• Site-Specific Labeling: Late-stage attachment of fluorophores or drugs to the specific Dap residue without affecting other amines (e.g., Lysine).

• Branched Peptide Synthesis: Growth of a secondary peptide chain from the Dap side chain.[1]

Part 2: Chemical & Physical Properties[3][4]

The following data aggregates physicochemical standards for quality control and experimental planning.

Table 1: Physicochemical Specifications

Property	Specification
IUPAC Name	(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(prop-2-enoxycarbonylamino)propanoic acid
Common Name	Fmoc-Dap(Aloc)-OH
CAS Number	188970-92-5 (L-isomer) | 178924-05-5 (D-isomer)
Molecular Formula
Molecular Weight	410.42 g/mol
Solubility	Soluble in DMF, DMSO, NMP (>0.5 M).[2][3][4][5][6] Sparingly soluble in DCM.
Appearance	White to off-white powder
Purity Standard	(HPLC)
Chiral Purity	D-enantiomer (for L-isomer)
Storage	to , desiccated.[5] Protect from light.[6]

Stability Profile

• Acid Stability: Stable to TFA (up to 95%) used in global deprotection/cleavage.

• Base Stability: The Fmoc group is cleaved by 20% Piperidine; the Aloc group is stable.

• Orthogonality: The Aloc group is exclusively cleaved by Palladium(0) catalysts via

  -allyl chemistry.

Part 3: Experimental Protocols & SPPS Integration

Coupling Efficiency

Due to the steric bulk of the Fmoc and Aloc groups on the short Dap side chain, coupling can be slower than Alanine but generally faster than

-branched residues (Val, Ile).

Recommended Activation:

• Reagents: DIC/Oxyma Pure or HATU/HOAt.

• Stoichiometry: 3-4 equivalents relative to resin loading.

• Solvent: DMF or NMP.

• Monitoring: Kaiser Test (Ninhydrin) is effective. If coupling is difficult, double couple at 50°C.

The Core Protocol: Orthogonal Aloc Deprotection

This is the critical step. The Aloc group must be removed on-resin while leaving the N-terminal Fmoc and other side-chain protecting groups (Boc, tBu, Trt) intact.

Reagents Required:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [

  ].

• Scavenger: Phenylsilane (

  ) or Dimethylbarbituric acid (DMBA).

• Solvent: Dry DCM (Dichloromethane).[1]

Step-by-Step Workflow:

• Resin Preparation: Wash the resin with dry DCM (

  min) to swell the polymer matrix and remove traces of DMF (which can interfere with Pd catalysis if wet).

• Catalyst Solution Prep:

  • Dissolve

    (0.1 - 0.25 eq) and Phenylsilane (10 - 20 eq) in dry DCM.

  • Note: Prepare immediately before use. The solution should be yellow/orange. If it turns black immediately, the catalyst is degraded.

• Reaction:

  • Add the Pd/Silane solution to the resin.

  • Agitate gently under Nitrogen or Argon (exclude oxygen) for 30–60 minutes.

  • Caution: Do not use a standard vacuum manifold that pulls air through the resin; oxygen kills the Pd(0) catalytic cycle.

• Washing (Crucial for Metal Removal):

  • Drain reagents.[1]

  • Wash with DCM (

    ).[1][7]

  • Metal Scavenging Wash: Wash with 0.5% Sodium Diethyldithiocarbamate (DDC) in DMF (

    min) or a specialized metal scavenger resin. This removes residual Palladium which appears as a black precipitate.

  • Final Wash: DMF (

    ), DCM ( ).[1]

Visualization of Orthogonality

The following diagram illustrates the selective deprotection logic used when incorporating Fmoc-Dap(Aloc)-OH.

Caption: Figure 1: Orthogonal protection strategy. Aloc allows specific manipulation of the Dap amine without affecting N-terminal or other side-chain protections.

Part 4: Advanced Applications

Lactam Cyclization (Peptide Stapling)

Fmoc-Dap(Aloc)-OH is frequently paired with Fmoc-Asp(OAll)-OH or Fmoc-Glu(OAll)-OH to form lactam bridges.

Mechanism:

• Synthesize the full linear peptide.

• Perform Pd(0) deprotection (removes Aloc on Dap and Allyl ester on Asp/Glu simultaneously).

• The result is a free amine (on Dap) and a free carboxyl (on Asp/Glu) on the resin-bound peptide.

• Cyclization: Add PyBOP/HOBt/DIEA (1:1:2) in DMF.[1][4][8] Shake for 2–12 hours.

• Cleave final peptide with TFA.

Mechanistic Insight: Aloc Removal

Understanding the mechanism is vital for troubleshooting. The reaction proceeds via a

-allyl palladium complex.[7]

Caption: Figure 2: Catalytic cycle of Aloc deprotection. The scavenger is essential to prevent the allyl group from re-attaching to the amine.

Part 5: Troubleshooting & Safety

Common Pitfalls

• Incomplete Aloc Removal: Often caused by "poisoned" catalyst.

  • Solution: Ensure the resin is washed with dry DCM. Use fresh catalyst. Perform the reaction twice (2 x 30 min).

• Black Peptide: Residual Palladium.[1]

  • Solution: The DDC (dithiocarbamate) wash is mandatory. Alternatively, use commercially available Pd-scavenging silica after cleavage, but on-resin washing is superior.

• Aldehyde Formation: If using

  (tributyltin hydride) as a scavenger, side reactions can occur.

  • Correction: Switch to Phenylsilane or DMBA.

Safety Data (MSDS Summary)

• Hazards: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).[3]

• Handling: Wear nitrile gloves, safety goggles, and work within a fume hood.

• Disposal: Palladium waste must be segregated from standard organic waste.

References

• PubChem. (2025).[3][5] Fmoc-Dap(Alloc)-OH | C22H22N2O6 | CID 2756107.[3] National Institutes of Health. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. (Contextual grounding for Aloc mechanism in SPPS).
• Gomez-Martinez, P., et al. (1999). N-Alloc temporary protection in solid-phase peptide synthesis. Journal of the Chemical Society.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Fmoc-Dap(Alloc)-OH | CAS#:188970-92-5 | Chemsrc [chemsrc.com]
• 3. Fmoc-Dap(Alloc)-OH | C22H22N2O6 | CID 2756107 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 178924-05-5: Fmoc-D-Dap(Alloc)-OH | CymitQuimica [cymitquimica.com]
• 5. Fmoc-Dap(Alloc)-OH ≥98.5% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 6. Fmoc-Dap(Alloc)-OH ≥98.5% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]

Fmoc-Dap(Aloc)-OH structure and synthesis

Executive Summary

Fmoc-Dap(Aloc)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-(Allyloxycarbonyl)-L-2,3-diaminopropionic acid) represents a critical node in modern peptide chemistry. Unlike canonical amino acids, this non-proteinogenic building block offers a shorter side-chain architecture (

) compared to Ornithine ( ) or Lysine ( ), providing exceptional structural rigidity.

Its primary value lies in its orthogonal protection scheme . The Aloc group is stable to the standard acidic (TFA) and basic (Piperidine) conditions used in Fmoc Solid-Phase Peptide Synthesis (SPPS), yet it can be selectively removed via Palladium(0) catalysis.[1] This "third dimension" of orthogonality is indispensable for synthesizing:

• Cyclic Peptides: Lactam bridges (side-chain to side-chain or side-chain to C-terminus).[1]

• Branched Peptides: MAPs (Multiple Antigen Peptides) or ubiquitin conjugates.

• Peptide Conjugates: Site-specific labeling with fluorophores or drugs post-assembly.

Structural Anatomy & Properties[1]

The molecule combines the base-labile Fmoc group and the Pd-labile Aloc group on a diamino acid scaffold.

Chemical Structure Visualization

Figure 1: Structural logic of Fmoc-Dap(Aloc)-OH showing orthogonal protecting groups.

Physicochemical Data

Property	Value	Notes
IUPAC Name	(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(prop-2-enoxycarbonylamino)propanoic acid	L-isomer is standard for SPPS.
CAS Number	188970-92-5 (L-isomer)	178924-05-5 often refers to D-isomer. Verify stereochemistry.
Molecular Weight	410.42 g/mol
Formula	C₂₂H₂₂N₂O₆
Solubility	DMF, DMSO, NMP	Sparingly soluble in DCM; insoluble in water.
Appearance	White to off-white powder	Hygroscopic; store at +2°C to +8°C.

Synthesis Strategy: The Hofmann Rearrangement Route

While Fmoc-Dap(Aloc)-OH can be synthesized from free diaminopropionic acid, the most robust and scalable route in an industrial or research setting starts from Fmoc-L-Asparagine (Fmoc-Asn-OH) . This pathway utilizes the Hofmann Rearrangement mediated by hypervalent iodine (PIDA/IBD) to convert the side-chain amide of Asn into the amine of Dap without removing the base-labile Fmoc group.

Reaction Logic

• Starting Material: Fmoc-Asn-OH (Cheap, chiral pool).

• Transformation: Hofmann Rearrangement using Phenyliodine diacetate (PIDA).

  • Why PIDA? Traditional bromine/base Hofmann conditions would cleave the Fmoc group. PIDA allows the reaction to proceed under mild, slightly acidic to neutral conditions.

• Protection: The resulting primary amine (Fmoc-Dap-OH) is protected with Allyl Chloroformate (Aloc-Cl).

Step-by-Step Synthesis Protocol

Pre-requisites:

• Reagents: Fmoc-L-Asn-OH, PIDA (Iodosobenzene diacetate), Allyl chloroformate (Aloc-Cl), Sodium Bicarbonate (

  ), Ethyl Acetate (EtOAc), Acetonitrile ( ).

• Safety: Aloc-Cl is a lachrymator. Work in a fume hood.

Workflow:

Step 1: Hofmann Rearrangement (Fmoc-Asn-OH

Fmoc-Dap-OH)

• Dissolve Fmoc-Asn-OH (10 mmol) in a mixture of

  (2:2:1 v/v/v).

• Cool the solution to 0°C.

• Add PIDA (1.1 eq) slowly.

• Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) over 4 hours.

  • Scientist's Note: Monitor by HPLC/TLC. The intermediate isocyanate is hydrolyzed in situ to the amine.[2]

• Workup: Concentrate in vacuo to remove organic solvents. The product, Fmoc-Dap-OH, may precipitate or remain in the aqueous phase depending on pH. Lyophilize to obtain the crude salt.

Step 2: Aloc Protection (Fmoc-Dap-OH

Fmoc-Dap(Aloc)-OH)

• Suspend crude Fmoc-Dap-OH in water/dioxane (1:1).

• Adjust pH to 8.0–8.5 using saturated

  .

  • Critical Control Point: Do not exceed pH 9.0. High pH will cause premature Fmoc removal (dibenzofulvene formation).

• Add Allyl Chloroformate (Aloc-Cl) (1.2 eq) dropwise over 20 minutes while maintaining pH 8 with

  .

• Stir for 2–3 hours at RT.

• Workup: Acidify carefully with 1M HCl to pH 2–3 (precipitates the product). Extract with EtOAc (

  ).

• Wash organic layer with brine, dry over

  , and concentrate.

• Purification: Recrystallize from EtOAc/Hexane or purify via flash chromatography (DCM/MeOH gradient).

Orthogonal Deprotection: The Aloc Removal

The utility of this building block hinges on the selective removal of the Aloc group on-resin, leaving the peptide chain and Fmoc group intact.

Mechanism of Action (Pd-Catalysis)

The deprotection follows the Tsuji-Trost reaction mechanism.[3] A Palladium(0) catalyst coordinates with the allyl double bond, forming a

-allyl palladium complex and releasing carbamic acid (which decarboxylates to the amine). A scavenger is strictly required to trap the generated allyl cation; otherwise, it will re-alkylate the liberated amine.

Figure 2: Palladium-catalyzed Aloc deprotection mechanism highlighting the role of the scavenger.

On-Resin Deprotection Protocol

Reagents:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [

  ]. Note: Must be fresh and bright yellow. Brown/black catalyst is inactive.

• Scavenger: Phenylsilane (

  ) OR Dimethylamine borane complex ( ).

• Solvent: Dry DCM (Dichloromethane).

Procedure:

• Wash Resin: Wash resin with dry DCM (

  ) to remove DMF traces (DMF can coordinate Pd and slow the reaction).

• Prepare Cocktail:

  • Dissolve

    (0.1–0.2 eq relative to Aloc) in dry DCM.

  • Add Phenylsilane (10–20 eq).[1][3]

  • Scientist's Note:

    is preferred over tributyltin hydride (toxic) or dimedone (less efficient).

• Reaction: Add cocktail to resin. Shake under Argon/Nitrogen (exclude air) for 30–60 minutes.

• Repeat: Drain and repeat with fresh cocktail for another 30 minutes to ensure quantitative removal.

• Wash: Wash extensively with DCM, then DMF, then Sodium Diethyldithiocarbamate solution (0.02 M in DMF) to remove Palladium black residues (which stain resin and catalyze side reactions).

Applications in Drug Discovery

Peptide Stapling (Lactamization)

Fmoc-Dap(Aloc)-OH is paired with Fmoc-Asp(OAll)-OH (Aspartic acid allyl ester) or Fmoc-Glu(OAll)-OH .

• Workflow:

  • Assemble linear peptide.

  • Remove Aloc (from Dap) and Allyl ester (from Asp/Glu) simultaneously using Pd(0).

  • Cyclize the exposed amine and acid using PyBOP/DIEA on-resin.

  • Result:

    to lactam staple.

Ubiquitin Mimetics

To synthesize isopeptide bonds (mimicking ubiquitination), the side chain of Dap serves as the acceptor lysine mimic.

• Workflow:

  • Incorporate Fmoc-Dap(Aloc)-OH.[4][5][6][7][8][9][10]

  • Selectively remove Aloc.[11]

  • Couple the C-terminus of Ubiquitin (or a fragment) to the Dap side chain.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[10][12] Chemical Reviews, 109(6), 2455-2504. Link

• Thieriet, N., et al. (2000). "Solid-Phase Synthesis of Side-Chain-to-Side-Chain Cyclized Peptides via the Allyl/Aloc Strategy." Tetrahedron Letters, 41(11), 1815-1818. Link

• Gomez-Martinez, P., et al. (1999). "N-Alloc protecting group in solid phase peptide synthesis: a helpful tool for orthogonal strategies." Journal of the Chemical Society, Perkin Transactions 1, 2871-2874. Link

• PubChem. (2023). "Compound Summary: Fmoc-Dap(Alloc)-OH." National Library of Medicine. Link

• Baumgartner, R., et al. (2019). "Hypervalent Iodine Mediated Hofmann Rearrangement for the Synthesis of Diamino Acids." Organic Process Research & Development. (General reference for PIDA methodology).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. Fmoc-Dap(Alloc) [bapeks.com]
• 5. scbt.com [scbt.com]
• 6. CAS 178924-05-5: Fmoc-D-Dap(Alloc)-OH | CymitQuimica [cymitquimica.com]
• 7. Pannellum [gis.humboldt.edu]
• 8. peptide.com [peptide.com]
• 9. Fmoc-Dap(Alloc)-OH | CAS#:188970-92-5 | Chemsrc [chemsrc.com]
• 10. peptide.com [peptide.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. peptide.com [peptide.com]

Fmoc-Dap(Aloc)-OH: A Strategic Guide to Orthogonal Protection in Peptide Synthesis

[1][2]

Executive Summary

Fmoc-Dap(Aloc)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-allyloxycarbonyl-L-2,3-diaminopropionic acid) is a specialized non-proteinogenic amino acid derivative critical for advanced Solid-Phase Peptide Synthesis (SPPS).[1][2]

Its primary value lies in its orthogonality .[2] By combining the base-labile Fmoc group with the Palladium-labile Aloc group, it grants researchers a "third dimension" of control.[2][3] This allows for the selective deprotection of the side-chain amine while the peptide remains attached to the resin, enabling site-specific modifications such as lactam cyclization , branching , or fluorophore conjugation without disturbing the growing peptide chain.

This guide details the chemical logic, experimental protocols, and troubleshooting strategies required to master this reagent.

Chemical Logic & Strategic Utility

The Architecture of Orthogonality

In standard SPPS, we operate primarily in two dimensions:

• Temporary Protection (N-terminus): Fmoc (removed by Piperidine).[1][2]

• Permanent Protection (Side-chains): tBu, Trt, Pbf (removed by TFA during cleavage).

Fmoc-Dap(Aloc)-OH introduces a third dimension: 3. Semi-Permanent Protection (Side-chain): Aloc (removed by Pd(PPh

) ).

This orthogonality is essential for synthesizing complex topologies.[2] Unlike acid-labile groups (e.g., Boc, Mtt) which can be hypersensitive or require harsh conditions that affect other residues, the Aloc group is stable to both TFA and Piperidine, yielding only to Palladium catalysis.[2]

Dap vs. Lys: The Constraint Factor

Why use Dap (Diaminopropionic acid) instead of Lysine? The answer lies in conformational constraint .[2]

• Lysine (Lys): 4-carbon side chain.[1][2] Flexible. Forms large, floppy loops.[2]

• Dap: 1-carbon side chain.[1][2] Rigid. Forms tight turns.

When used in cyclization (e.g., lactam bridges), Dap restricts the conformational space of the peptide significantly more than Lysine, often locking the peptide into a bioactive conformation (e.g.,

-helical or -turn mimetic).

Table 1: Comparison of Diamino Acids in SPPS

Amino Acid	Abbr.[2][4][5][6][7][8][9][10][11][12][13][14]	Side Chain Length (Carbons)	Constraint Level	Typical Application
Diaminopropionic acid	Dap	1	High (Rigid)	Tight turns, constrained helices
Diaminobutyric acid	Dab	2	Medium	Gamma-turns
Ornithine	Orn	3	Medium-Low	Loop stabilization
Lysine	Lys	4	Low (Flexible)	Long-range bridging, solubility

Mechanism of Action: Palladium-Catalyzed Deprotection[1][2][3]

The removal of the Aloc group is not an acid/base hydrolysis but a Palladium-catalyzed allyl transfer .[2]

• Activation: Pd(0) coordinates with the allyl double bond.[2]

• Oxidative Addition: The C-O bond cleaves, forming a

  -allyl Palladium complex and releasing the carbamate anion (which decarboxylates to the amine).[2]

• Scavenging: A nucleophile (scavenger) attacks the

  -allyl complex, regenerating the Pd(0) catalyst and preventing the allyl group from re-attaching to the amine.

Critical Note: Without an efficient scavenger, the allyl group will simply re-alkylate your deprotected amine. Phenylsilane (PhSiH

) is the preferred scavenger for solid-phase applications due to its efficiency and lack of side reactions compared to morpholine.[2]

Visualization: Orthogonal Workflows

The Orthogonal Protection Strategy

The following diagram illustrates the selective removal logic used when incorporating Fmoc-Dap(Aloc)-OH.

Figure 1: Orthogonality map showing the stability and lability of Fmoc, tBu, and Aloc groups.

Workflow: On-Resin Cyclization

This workflow demonstrates the creation of a lactam bridge using Dap.[2][3]

Figure 2: Step-by-step workflow for synthesizing a lactam-bridged peptide using Fmoc-Dap(Aloc)-OH.

Experimental Protocols

Standard Coupling

Fmoc-Dap(Aloc)-OH couples similarly to standard amino acids but can be slower due to steric bulk.[1][2]

• Reagents: 3-4 eq. Amino Acid, 3-4 eq. DIC, 3-4 eq. Oxyma Pure.[2]

• Solvent: DMF.

• Time: 60 minutes at Room Temperature (or 2 x 30 min double coupling).

• Monitoring: Kaiser Test (Ninhydrin) is effective.[1][2]

The "Gold Standard" Aloc Deprotection Protocol

This is the most critical step. Inefficient deprotection or poor scavenging leads to low yields.[2]

Reagents:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh

  ) ].[1][2]

• Scavenger: Phenylsilane (PhSiH

  ).[1][2]

• Solvent: Dry DCM (Dichloromethane).[1][2]

Protocol:

• Wash: Wash resin 3x with DCM (DMF inhibits the reaction slightly; DCM is preferred for swelling and reaction kinetics).[2]

• Prepare Solution: Dissolve Pd(PPh

  ) (0.1 – 0.2 eq) and Phenylsilane (10 – 20 eq) in dry DCM. Note: Prepare immediately before use.[2] The solution is air-sensitive.[1][2]

• Reaction: Add solution to resin. Shake/Agitate under Nitrogen/Argon for 20–30 minutes.

• Repeat: Drain and repeat step 3 with a fresh solution to ensure 100% conversion.

• Wash (Crucial):

  • 3x DCM[1][2][3][4]

  • 3x DMF

  • 3x 0.5% Sodium Diethyldithiocarbamate (in DMF) or 0.02M Potassium Diethyldithiophosphate.[1][2] This step removes Palladium precipitate (black metal) from the resin.[1]

  • 5x DMF.[2][4]

On-Resin Lactam Cyclization

Once the Aloc group is removed (exposing the Dap amine) and the partner acid (e.g., Asp/Glu side chain) is deprotected:[1][3]

• Reagents: PyBOP (3 eq), HOBt (3 eq), DIPEA (6 eq).

• Solvent: DMF.

• Time: 2–4 hours. Monitor with Kaiser test (should go from positive to negative).[1][2]

Applications in Drug Discovery[3]

Constrained Peptides (Stapling)

By cyclizing Dap with a Glutamic Acid (Glu) residue at the i and i+4 positions, researchers can induce stable

-helical structures.[1][2] This "lactam staple" improves proteolytic stability and cell permeability compared to the linear sequence.

Branched Peptides & ADCs

The Dap side chain serves as an ideal attachment point for:

• Fluorophores: FITC or Rhodamine labeling on specific residues.[2]

• Lipid Tails: Attaching palmitic acid to improve albumin binding and half-life (e.g., Liraglutide mimics).[1][2]

• Drug Payloads: Creating peptide-drug conjugates.[1][2]

Peptide Nucleic Acids (PNA)

Dap derivatives are often used as the backbone for PNA synthesis, allowing for the attachment of nucleobases to the peptide scaffold.

Troubleshooting & Best Practices

Issue: Incomplete Aloc Deprotection

• Cause: Oxidized catalyst (Pd is black/brown instead of bright yellow).[1][2]

• Fix: Use fresh Pd(PPh

  ) stored under argon. Ensure solvents are degassed.[2]

Issue: Grey/Black Resin after Deprotection

• Cause: Palladium precipitation.[2]

• Fix: The dithiocarbamate wash is mandatory.[2] Do not skip it. Residual Pd interferes with subsequent couplings and cleavage.[2]

Issue: Side Reactions

• Cause: Incomplete scavenging leading to allylation of the amine.

• Fix: Increase Phenylsilane concentration. Avoid Morpholine if possible, as it is less efficient for solid-phase work.[2]

References

• Gomez-Martinez, P., et al. (1999).[2] N-Alloc protecting group in solid-phase synthesis of peptides.[1][2][15]Journal of the Chemical Society, Perkin Transactions 1 .

• Thieriet, N., et al. (2000).[2] Solid-phase synthesis of cyclic peptides using the Alloc/Allyl strategy.[2][6]Tetrahedron Letters .

• Isidro-Llobet, A., et al. (2009).[2] Amino acid-protecting groups.[1][2][4][7][16]Chemical Reviews .

• Bachem Technical Note. Cleavage of Alloc/Allyl Groups.Bachem .

• Sigma-Aldrich. Fmoc-Dap(Aloc)-OH Product Specification.[1][2]Merck KGaA .[2]

Sources

• 1. Fmoc-Dap(Alloc)-OH | C22H22N2O6 | CID 2756107 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fmoc-Dap(Fmoc)-OH = 97.0 HPLC 201473-90-7 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.uci.edu [chem.uci.edu]
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• 7. cem.de [cem.de]
• 8. Fmoc-Dap(Alloc)-OH | CAS#:188970-92-5 | Chemsrc [chemsrc.com]
• 9. Approaches for peptide and protein cyclisation - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. pubs.acs.org [pubs.acs.org]
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• 15. peptide.com [peptide.com]
• 16. CAS 178924-05-5: Fmoc-D-Dap(Alloc)-OH | CymitQuimica [cymitquimica.com]

Fmoc-Dap(Aloc)-OH (CAS 188970-92-5): A Technical Guide to Orthogonal Peptide Synthesis and Macrocyclization

Executive Summary

The evolution of modern peptide therapeutics—ranging from constrained macrocycles to complex antibody-drug conjugates (ADCs)—relies heavily on the precise, site-specific modification of amino acid side chains. Fmoc-Dap(Aloc)-OH (CAS: 188970-92-5) has emerged as a critical building block in this domain[1]. By combining the base-labile Fmoc group with the palladium-labile Alloc (allyloxycarbonyl) group on a highly compact 2,3-diaminopropionic acid (Dap) backbone, this unnatural amino acid enables sophisticated orthogonal protection strategies in Solid-Phase Peptide Synthesis (SPPS)[2].

This whitepaper provides an in-depth mechanistic analysis and self-validating experimental protocols for utilizing Fmoc-Dap(Aloc)-OH in advanced drug development workflows.

Physicochemical Profiling & Structural Anatomy

Fmoc-Dap(Aloc)-OH is structurally unique compared to standard diamino acids like Lysine or Ornithine. While Lysine possesses a flexible four-carbon alkyl side chain, Dap contains only a single methylene group bridging the

-carbon and the side-chain amine. This extreme proximity restricts conformational entropy, making Dap an ideal candidate for synthesizing rigid lactam bridges or proximity-reactive covalent warheads[3].

Quantitative Data Summary

Table 1: Physicochemical properties of Fmoc-Dap(Aloc)-OH[1]

Property	Specification
Chemical Name	N- -Fmoc-N- -allyloxycarbonyl-L-2,3-diaminopropionic acid
CAS Number	188970-92-5
Molecular Formula	C22H22N2O6
Molecular Weight	410.43 g/mol
Side-Chain Length	1 Carbon (Methylene)
Primary Application	Orthogonal SPPS, side-chain-to-side-chain cyclization

The Mechanistic Paradigm: Orthogonal Deprotection Strategy

The core value of Fmoc-Dap(Aloc)-OH lies in its absolute orthogonality to standard SPPS protecting groups. A truly orthogonal system requires that the removal of one protecting group does not compromise the integrity of the others.

• Base-Labile (

  -Amine): The Fmoc group is cleaved using 20% piperidine, allowing for standard N-terminal chain elongation[4].

• Acid-Labile (Global): Standard side-chain protectors (e.g., Boc, tBu, Trt) and the resin linker are cleaved using high concentrations of Trifluoroacetic acid (TFA)[4].

• Transition-Metal-Labile (Dap Side-Chain): The Alloc group is entirely stable to both piperidine and TFA. It is exclusively removed via Palladium(0) catalysis under mild, neutral conditions[5].

Orthogonal deprotection pathways for Fmoc-Dap(Aloc)-OH in SPPS.

Experimental Workflow: Palladium-Catalyzed Alloc Deprotection

The removal of the Alloc group is governed by the Tsuji-Trost allylation mechanism [5]. The reaction requires a Pd(0) catalyst—typically Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]—and an allyl scavenger.

Causality in Reagent Selection: While morpholine is historically used as a scavenger, phenylsilane (PhSiH3) is vastly superior for Dap(Aloc) deprotection. PhSiH3 acts as a "hard nucleophile," rapidly attacking the

-allyl palladium complex to regenerate the active Pd(0) species, thereby preventing the premature degradation of the catalyst and avoiding unwanted allyl back-alkylation onto the peptide backbone[5].

Tsuji-Trost reaction mechanism for palladium-catalyzed Alloc deprotection.

Step-by-Step Methodology (Self-Validating Protocol)

• Resin Swelling & Preparation:

  • Action: Swell the peptide-resin (0.1 mmol scale) in anhydrous Dichloromethane (DCM) for 30 minutes under an inert atmosphere (N2/Ar).

  • Causality: DCM optimally expands the polystyrene/PEG matrix, maximizing the surface area for the bulky Pd(PPh3)4 complex to penetrate. Moisture must be excluded to prevent catalyst quenching.

• Catalyst & Scavenger Addition:

  • Action: Dissolve 0.2 equivalents (23.1 mg) of Pd(PPh3)4 and 20 equivalents (247 µL) of PhSiH3 in 3 mL of anhydrous DCM[5]. Add the cocktail to the resin.

  • Causality: The massive excess of PhSiH3 ensures that the equilibrium is driven entirely toward the deprotected amine, preventing the

    -allyl intermediate from reacting with the newly freed Dap side-chain.

• Reaction Execution & Self-Validation:

  • Action: Agitate gently in the dark for 45–60 minutes.

  • Validation Checkpoint: The decarboxylation of the carbamate intermediate releases CO2. Micro-effervescence within the resin bed serves as a visual indicator that oxidative addition and decarboxylation are actively occurring.

• Catalyst Scavenging (Critical Step):

  • Action: Drain the reaction vessel. Wash the resin 3× with DCM, followed by 3× washes with a 0.5% solution of Sodium Diethyldithiocarbamate in DMF, and finally 3× with pure DMF.

  • Validation Checkpoint: Diethyldithiocarbamate is a powerful chelator that forms a bright yellow/orange complex with residual palladium. Continue washing until the effluent runs completely clear, confirming the total removal of transition metal contaminants that could otherwise catalyze unwanted oxidation during subsequent synthesis steps.

Advanced Applications in Drug Discovery

Side-Chain-to-Side-Chain Macrocyclization

Fmoc-Dap(Aloc)-OH is frequently paired with Fmoc-Glu(OAll)-OH or Fmoc-Asp(OAll)-OH to create highly constrained lactam bridges[6]. Once the linear peptide is synthesized, the Alloc and OAll groups are simultaneously removed via the Pd(0) protocol described above. The free amine of Dap and the free carboxylate of Glu/Asp are then coupled on-resin (using reagents like PyBOP or HATU) to form a macrocycle[6]. The ultra-short Dap side chain forces the peptide backbone into a rigid conformation, which is highly desirable for enhancing proteolytic stability and target affinity.

Proximity-Reactive Covalent Probes

In the development of chromatin reader domain inhibitors (e.g., targeting the PHD3 domain), researchers utilize Fmoc-Dap(Aloc)-OH to construct cyclic peptides bearing covalent warheads[3]. Following Alloc deprotection, the free

-amine of Dap can be functionalized with electrophilic traps or click-chemistry handles (like azides or alkynes). The short Dap linkage ensures the warhead remains in strict spatial proximity to the target protein's surface, drastically increasing cross-linking efficiency compared to longer Lysine-based linkers[3].

Automated Microwave-Assisted SPPS

Fmoc-Dap(Aloc)-OH is highly compatible with modern high-throughput, microwave-assisted peptide synthesizers. Automated protocols utilizing Pd(PPh3)4/PhSiH3 under microwave irradiation can achieve complete Alloc removal in minutes, yielding complex branched peptides with purities exceeding 82% prior to HPLC purification[4].

References

1.[1] Advanced ChemTech. "Fmoc-Dap(Aloc)-OH". Advanced ChemTech Product Catalog. URL: 2.[2] Bapeks. "Fmoc-Dap(Alloc)". Bapeks Peptide Synthesis Reagents. URL: 3.[3] eScholarship. "Covalent labeling of a chromatin reader domain using proximity-reactive cyclic peptides". University of California. URL: 4.[5] CDN / University of Delaware. "Alloc Protecting Group Removal Protocol". WPMU CDN. URL: 5.[4] CEM Corporation. "Automated Deprotection of Orthogonal and Non-Standard Lysine Protecting Groups". Kohan Instruments. URL: 6.[6] ResearchGate. "Preparation of 'side-chain-to-side-chain' cyclic peptides by Allyl and Alloc strategy: potential for library synthesis". ResearchGate Publications. URL:

Sources

• 1. advancedchemtech.com [advancedchemtech.com]
• 2. Fmoc-Dap(Alloc) [bapeks.com]
• 3. escholarship.org [escholarship.org]
• 4. kohan.com.tw [kohan.com.tw]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 6. researchgate.net [researchgate.net]

Orthogonal Protection in Peptide Synthesis: A Technical Guide

Executive Summary

In the synthesis of complex peptides—particularly those requiring cyclization, branching, or post-translational modification—standard "two-dimensional" protection strategies (Fmoc/tBu or Boc/Bzl) are insufficient.[1] This guide details the implementation of orthogonal protection schemes , allowing the selective deprotection of specific functional groups in the presence of others.[2][3]

This document moves beyond basic textbook definitions, focusing on causality (why specific reagents are chosen), self-validating protocols (how to know it worked without running an LC-MS every step), and industrial best practices for minimizing side reactions.

Part 1: The Principle of Orthogonality

True orthogonality implies that a protecting group can be removed using a specific set of chemical conditions without affecting other protecting groups present on the molecule.[3][4] In modern Solid-Phase Peptide Synthesis (SPPS), we operate across three primary "dimensions" of orthogonality:

• Base-Labile: (e.g., Fmoc) – Cleaved by secondary amines (Piperidine).[1]

• Acid-Labile: (e.g., Boc, tBu, Trt) – Cleaved by TFA or HF.[1]

• The "Third Dimension": Groups cleaved by mechanisms independent of acid/base strength, such as:

  • Palladium-Catalyzed Allyl Transfer: (Alloc, Allyl).[1][5]

  • Nucleophilic Displacement (Hydrazine): (Dde, ivDde).

  • Hyper-Acid Sensitivity: (Mmt, Mtt) – Cleaved by 1% TFA (leaving tBu intact).[1]

Visualizing Orthogonal Logic

Figure 1: The multidimensional nature of orthogonal protection. Solid lines indicate cleavage conditions; dotted lines indicate stability.[1]

Part 2: The Third Dimension – Advanced Strategies

Alloc (Allyloxycarbonyl) & Allyl Esters[1]

• Target Residues: Lys (Alloc), Asp/Glu (Allyl ester).[1]

• Mechanism: Palladium(0)-catalyzed allyl transfer.[1]

• Why it works: The Pd(0) complex coordinates with the allyl double bond.[6] A nucleophile (scavenger) is required to accept the allyl group; otherwise, the reaction is reversible.

• Critical Insight: Phenylsilane (PhSiH₃) is the superior scavenger compared to morpholine or dimedone. It acts as a hydride donor, rapidly reducing the

  -allyl palladium complex and regenerating the active Pd(0) catalyst, which drives the reaction to completion [1].

ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl)[1]

• Target Residues: Lys.

• Mechanism: Nucleophilic attack by hydrazine followed by cyclization to form an indazole.

• Dde vs. ivDde: The standard Dde group is prone to migration to free

  -amines during Fmoc removal. ivDde is sterically hindered, preventing this migration while retaining hydrazine lability [2].[1]

• Constraint: Hydrazine also removes Fmoc.[7][8] Therefore, the N-terminus must be Boc-protected (or acetylated) before removing ivDde if the peptide is still on-resin.[1]

Mmt (Monometoxytrityl)[1][2]

• Target Residues: Cys, Lys.[1]

• Mechanism: Highly acid-labile (cleaved by 1% TFA).[1]

• Application: Allows for the exposure of a specific thiol (Cys) or amine (Lys) for derivatization while keeping standard tBu/Boc groups intact.

• Self-Validation: The Mmt cation is bright orange/red. The disappearance of color in the flow-through confirms deprotection.

Part 3: Experimental Protocols

Protocol A: Alloc Deprotection (The Phenylsilane Method)

Use this for: On-resin cyclization (Head-to-Tail or Side-Chain).[1]

Reagents:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.1 – 0.25 eq).[1]

• Scavenger: Phenylsilane (PhSiH₃) (10 – 20 eq).

• Solvent: Dry DCM (Dichloromethane).[9]

Step-by-Step:

• Wash: Wash resin 3x with dry DCM (remove traces of DMF, which can coordinate Pd).[1]

• Prepare Cocktail: Dissolve Pd(PPh₃)₄ in DCM. Add Phenylsilane.[5][6][9][10][11] Note: The solution should be yellow/orange.

• Incubate: Add to resin. Agitate under inert gas (Argon/Nitrogen) for 30 minutes. Oxygen poisons the Pd catalyst.

• Repeat: Drain and repeat step 3 with fresh reagents.

• Wash (Critical):

  • DCM (3x)[9]

  • 0.5% Sodium Diethyldithiocarbamate (DDC) in DMF (3x 5 min). Reason: DDC chelates residual Palladium, which appears as black specks and ruins subsequent couplings.[1]

  • DMF (5x).[2][5]

Self-Validating Check: Perform a micro-cleavage of a resin sample.[1] Analyze via LC-MS. The mass shift corresponds to the loss of the Alloc group (-84 Da).

Protocol B: ivDde Removal with Real-Time Monitoring

Use this for: Exposing a specific Lysine for branching.[1]

Reagents:

• 2% Hydrazine monohydrate in DMF.[7][8]

Step-by-Step:

• Pre-requisite: Ensure N-terminus is Boc-protected or capped.[1][6][7][12]

• Incubate: Add 2% Hydrazine/DMF to resin. Agitate for 3 minutes.

• Drain & Collect: Drain the solvent into a beaker.

• Repeat: Repeat 2-3 times until the reaction is complete.

• Wash: DMF (5x).

Self-Validating Check (UV Monitoring): The byproduct of ivDde cleavage is an indazole derivative that absorbs strongly at 290 nm [3].[8]

• Collect the filtrate from each step.

• Measure absorbance at 290 nm.[8]

• When the absorbance plateaus near zero (baseline), the deprotection is complete.

Protocol C: Selective Mmt Removal

Use this for: Cys-labeling or Disulfide bridge formation.[1]

Reagents:

• 1% TFA in DCM.

• Scavenger: 5% TIS (Triisopropylsilane) to quench the Trityl cation.

Step-by-Step:

• Flow Method (Preferred): Treat resin with 1% TFA/DCM/TIS.

• Observe: The solution will turn bright orange (Mmt cation).

• Cycle: Drain and repeat with fresh solution immediately (1-minute cycles) to prevent premature cleavage of the peptide from the resin (if using Trityl linkers).

• Endpoint: Continue until the solution remains colorless.

• Neutralize: Immediately wash with 5% DIPEA/DCM to neutralize residual acid.

Part 4: Data Summary & Troubleshooting

Comparison of Orthogonal Strategies

Protecting Group	Cleavage Reagent	Mechanism	Compatible with Fmoc SPPS?	Primary Risk
Alloc	Pd(PPh₃)₄ / PhSiH₃	Metal Catalysis	Yes	Pd poisoning; incomplete removal if O₂ present.[1]
ivDde	2% Hydrazine	Nucleophilic	Yes (requires Boc N-term)	Migration (if using Dde); Arg Orn conversion.[1]
Mmt	1% TFA / DCM	Acidolysis (Mild)	Yes	Premature cleavage from acid-labile resins (e.g., 2-CTC).[1]
Acm	I₂ / MeOH	Oxidation	Yes	S-S bond formation is simultaneous (can be desired).

Troubleshooting: The "Arg-to-Orn" Side Reaction

When removing ivDde with hydrazine, Arginine (if present) can be converted to Ornithine via deguanidination.[1][7][13]

• Solution: Use Allyl-protected Arginine (Alloc-Arg) if possible, or minimize hydrazine exposure time.[1] Alternatively, use hydroxylamine/imidazole instead of hydrazine, as it is milder on Arginine [4].[1]

Workflow Visualization: On-Resin Cyclization

Figure 2: Workflow for head-to-side-chain cyclization using orthogonal protection.

References

• Thieriet, N., et al. (2000).[1] "Phenylsilane as a scavenger for the palladium-catalyzed deprotection of Alloc/Allyl groups." Tetrahedron Letters, 41(33), 6347-6350.[1] Link

• Chhabra, S. R., et al. (1998).[1] "An appraisal of new variants of Dde amine protecting group for solid phase peptide synthesis." Tetrahedron Letters, 39(12), 1603-1606.[1] Link

• Merck Millipore. "Novabiochem® Letters: Dde and ivDde Protecting Groups." Sigma-Aldrich Technical Library.[1] Link

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009).[1][14] "Amino Acid-Protecting Groups."[1][3][6][7][8][10][15] Chemical Reviews, 109(6), 2455-2504.[1][3][14] Link

Sources

• 1. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. academia.edu [academia.edu]
• 4. peptide.com [peptide.com]
• 5. rsc.org [rsc.org]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. peptide.com [peptide.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Amino Acid-Protecting Groups [ouci.dntb.gov.ua]
• 15. Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis | IntechOpen [intechopen.com]

Architectural & Functional Versatility of Diaminopropionic Acid (DAP) Derivatives

Topic: Introduction to Diaminopropionic Acid Derivatives Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,3-Diaminopropionic acid (DAP) represents a critical junction in the landscape of non-proteinogenic amino acids.[1] Structurally analogous to serine (where the hydroxyl is replaced by an amine) and a lower homolog of lysine and ornithine, DAP offers unique physicochemical properties—most notably a significantly lower pKa for its

-amine compared to its higher homologs.[2] This guide dissects the chemical architecture, synthetic accessibility, and biological duality of DAP derivatives, transitioning from their utility as versatile handles in peptidomimetics to their role as potent neurotoxins (e.g., -ODAP).

Chemical Architecture & Physicochemical Properties[3]

Structural Homology and pKa Shift

DAP is the smallest chiral diamino acid. Its utility in drug design stems from the proximity of the two amino groups, which creates a unique electronic environment. Unlike Lysine (

-NH pKa 10.5) or Ornithine ( -NH pKa 10.7), the -amine of DAP exhibits a markedly lower pKa.

Amino Acid	Side Chain Length	Side Chain pKa (approx.)	Electronic Effect
DAP	1 Carbon	~6.7 - 8.0 *	Electron-withdrawing effect of -system lowers basicity.
Ornithine	3 Carbons	~10.7	Standard aliphatic amine behavior.
Lysine	4 Carbons	~10.5	Standard aliphatic amine behavior.

*Note: The pKa of the

-amine in DAP is highly sensitive to the ionization state of the -amine and carboxylate. In peptides, it can drop significantly, making it a potential pH-sensitive switch in physiological environments.

Stereochemical Considerations

While L-DAP ((S)-2,3-diaminopropionic acid) is the most common scaffold derived from natural precursors like L-Asparagine or L-Serine, D-DAP is frequently employed in peptidomimetics to induce reverse turns or stabilize

-hairpin structures.

Synthetic Methodologies: The Hofmann Rearrangement[4][5]

While DAP can be synthesized via the Schmidt reaction or Curtius rearrangement, the Hofmann Rearrangement of Asparagine derivatives using hypervalent iodine reagents (PIDA) is the most robust, scalable, and "green" protocol for the laboratory setting. It avoids the use of elemental bromine and preserves stereochemical integrity.

Reaction Logic

The transformation converts the side-chain amide of Asparagine (Asn) directly into the primary amine of DAP, shortening the carbon chain by one.

Mechanism:

• Oxidation: Iodosobenzene diacetate (PIDA) oxidizes the amide nitrogen.

• Rearrangement: The carbonyl carbon migrates, releasing CO

  (decarboxylation).

• Hydrolysis: The isocyanate intermediate is hydrolyzed to the amine.[3][4]

Visualization of Synthesis Workflow

Caption: Figure 1. Streamlined synthesis of N-Boc-L-DAP via Hofmann rearrangement of Asparagine using hypervalent iodine (PIDA).

Experimental Protocol: Synthesis of N-Boc-L-DAP

Objective: Conversion of N

-Boc-L-Asparagine to N -Boc-L-2,3-diaminopropionic acid. Scale: 10 mmol input.

Materials

• Substrate: N

  -Boc-L-Asparagine (2.32 g, 10 mmol)

• Reagent: (Diacetoxyiodo)benzene (PIDA) (3.54 g, 11 mmol)

• Solvent: Ethyl Acetate (EtOAc) / Acetonitrile (MeCN) / Water (2:2:1 ratio)

• Quench: 1M HCl, Diethyl Ether

Step-by-Step Methodology

• Preparation: In a 100 mL round-bottom flask, suspend N

  -Boc-L-Asparagine (10 mmol) in a solvent mixture of EtOAc/MeCN/H O (20 mL: 20 mL: 10 mL). The water is crucial for the hydrolysis of the isocyanate intermediate.

• Reaction: Add PIDA (11 mmol) in a single portion at room temperature (approx. 20–25°C).

• Monitoring: Stir the mixture for 4–6 hours. The suspension will gradually clear as the reaction proceeds and CO

  evolves.

  • Validation: Monitor by TLC (ninhydrin stain). The starting material (Asn derivative) will disappear, and a new amine-positive spot (DAP) will appear near the baseline.

• Workup:

  • Concentrate the mixture under reduced pressure to remove organic solvents.

  • Wash the remaining aqueous phase with Diethyl Ether (3 x 20 mL) to remove iodobenzene (byproduct) and unreacted PIDA.

• Isolation: Lyophilize the aqueous phase to obtain the crude product as a hydrochloride salt, or adjust pH to isoelectric point for precipitation if free base is desired.

• Yield Check: Expected yield is 70–85%.

Biological Significance: The ODAP Paradox

While DAP derivatives are useful synthetic tools, the specific derivative

-N-oxalyl-L- -diaminopropionic acid ( -ODAP) is a potent neurotoxin found in the grass pea (Lathyrus sativus). It is the causative agent of Neurolathyrism, a motor neuron disease.[5]

Mechanism of Action

-ODAP acts as a structural analogue of Glutamate. It binds to non-NMDA glutamate receptors, specifically the AMPA receptors , causing prolonged depolarization.

• Excitotoxicity: Chronic overstimulation leads to massive Ca

  influx.

• Mitochondrial Failure: High intracellular Ca

  compromises mitochondrial membrane potential, leading to ROS (Reactive Oxygen Species) generation and eventual apoptosis of motor neurons.

Visualization of Excitotoxicity Pathway

Caption: Figure 2. Excitotoxic cascade triggered by ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-ODAP binding to AMPA receptors, leading to motor neuron degeneration.

Applications in Drug Discovery[8][9]

Peptidomimetics and Constrained Peptides

DAP derivatives are extensively used to restrict the conformational freedom of peptides.

• Turn Mimetics: The short side chain allows DAP to act as a bridgehead for lactam cyclization (e.g., DAP side chain amine coupled to Asp/Glu side chain carboxyl). This stabilizes

  -turns.

• Stapled Peptides: DAP can be functionalized with alkene handles to perform Ring-Closing Metathesis (RCM), creating "stapled" peptides with enhanced proteolytic stability.

Bio-orthogonal Handles

The derivative Fmoc-Dap(Alloc)-OH is a standard building block in Solid Phase Peptide Synthesis (SPPS). The Alloc (Allyloxycarbonyl) group is orthogonal to standard Fmoc/Boc protocols.

• Protocol Insight: The Alloc group can be removed selectively on-resin using Pd(PPh

  ) and a scavenger (like Phenylsilane), exposing the -amine for site-specific labeling (e.g., with fluorophores or drugs) while the peptide is still attached to the solid support.

Antibiotic Scaffolds

DAP is a core component of the tuberactinomycin family of antibiotics (e.g., Viomycin, Capreomycin), which are used to treat multidrug-resistant tuberculosis. The DAP residue is essential for the formation of the cyclic peptide core that binds to bacterial ribosomes.

References

• Zhang, L., et al. (1997). Rearrangement of N

  -Protected L-Asparagines with Iodosobenzene Diacetate. A Practical Route to -Amino-L-alanine Derivatives. Journal of Organic Chemistry. Link

• Rao, S. L. N., et al. (2006). Odap: The Neurolathyrism Toxin. Neurochemical Research. Link

• BenchChem Technical Support. (2025). Application Notes and Protocols for Boc-SPPS of Peptides Containing Diaminopropionic Acid (Dap) Derivatives. BenchChem. Link

• Jewett, J. C., & Bertozzi, C. R. (2010). Cu-free click cycloaddition reactions in chemical biology. Chemical Society Reviews. Link

• PubChem. (n.d.). 2,3-Diaminopropionic acid Compound Summary. National Library of Medicine. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hofmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Oxalyldiaminopropionic acid - Wikipedia [en.wikipedia.org]

Advanced Profiling of Fmoc-Dap(Aloc)-OH: Solubility, Stability, and Orthogonal Deprotection Workflows in Peptide Synthesis

Executive Summary

The synthesis of complex peptide architectures—such as bicyclic peptides, antibody-drug conjugates (ADCs), and branched peptidomimetics—requires building blocks that offer multi-dimensional orthogonality. Fmoc-Dap(Aloc)-OH (N-α-Fmoc-N-β-Alloc-L-2,3-diaminopropionic acid) serves as a premier synthon for these applications[1]. By pairing the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group with the transition-metal-labile allyloxycarbonyl (Aloc/Alloc) group, chemists can selectively unveil the highly reactive β-amino group of the diaminopropionic acid (Dap) side-chain without disrupting the growing peptide backbone or acid-labile side-chain protections[2].

This technical guide provides a rigorous analysis of the solubility, stability, and mechanistic causality behind Fmoc-Dap(Aloc)-OH workflows, culminating in self-validating experimental protocols designed for high-yield solid-phase peptide synthesis (SPPS).

Physicochemical Profiling: Solubility & Stability

The successful incorporation of Fmoc-Dap(Aloc)-OH into a peptide chain is heavily dictated by its physicochemical properties. The dual presence of the bulky, hydrophobic Fmoc and Aloc groups significantly influences its solvation dynamics and chemical resilience.

Table 1: Solubility Profile of Fmoc-Dap(Aloc)-OH

Solvent	Solubility Rating	Causality & Practical Implication
DMF	Excellent (>100 mg/mL)	High dielectric constant and hydrogen-bond acceptor properties perfectly solvate the protected amino acid. Standard choice for SPPS coupling.
NMP	Excellent (>100 mg/mL)	Disrupts intermolecular hydrogen bonding more effectively than DMF; ideal for dissolving the building block during the synthesis of difficult, aggregating sequences.
DMSO	Good (>50 mg/mL)	Strong solvating power, but its high viscosity can impede resin swelling kinetics and lower coupling rates if used pure.
DCM	Moderate (<20 mg/mL)	Lacks hydrogen-bond accepting capability. Requires co-solvents (e.g., minimal DMF) to prepare the high-concentration stock solutions (0.2 M) required for efficient coupling.
Water	Insoluble	The extreme hydrophobicity of the Fmoc and Aloc protecting groups prevents aqueous solvation, necessitating strictly organic workflows.

Table 2: Stability Profile Across Chemical Environments

Environment	Reagent System	Stability	Causality / Mechanism
Basic	20% Piperidine in DMF	Stable	The Aloc carbamate linkage is inert to secondary amines. This allows iterative Fmoc removal cycles to proceed without premature Dap side-chain exposure.
Acidic	95% TFA / Scavengers	Stable	Unlike Boc or tBu groups, Aloc does not form stable carbocations under acidic conditions. It remains intact during global cleavage if post-cleavage functionalization is desired.
Catalytic	Pd(PPh3)4 / PhSiH3	Labile	Pd(0) undergoes rapid oxidative addition into the allylic C-O bond, safely liberating the free Dap amine for on-resin cyclization or conjugation[3].
Reductive	H2 / Pd/C	Labile	Standard hydrogenation reduces the allyl double bond and cleaves the carbamate. Therefore, Aloc is not orthogonal to Cbz/Bn groups if global hydrogenation is employed.

The Principle of Three-Dimensional Orthogonality

Fmoc-Dap(Aloc)-OH enables "three-dimensional orthogonality" in SPPS. This means the peptide contains three classes of protecting groups that are cleaved by completely distinct chemical mechanisms: base (Fmoc), acid (Boc/tBu), and transition metals (Aloc). This strategy prevents cross-talk during the synthesis of complex targets like lactam-bridged cyclic peptides[4].

Workflow of orthogonal deprotection utilizing Fmoc, Aloc, and acid-labile groups.

Mechanistic Causality in Aloc Deprotection

The removal of the Aloc group is not a simple hydrolysis; it is a highly orchestrated catalytic cycle. Understanding the causality of this cycle is critical for preventing synthesis failure.

The active catalyst is Palladium(0) , typically delivered as Tetrakis(triphenylphosphine)palladium(0) or Pd(PPh3)4. The Pd(0) species performs an oxidative addition into the Aloc group, forming a π-allyl-Pd(II) complex and releasing CO₂. To drive the reaction forward and regenerate the Pd(0) catalyst, a "scavenger" must be present to accept the allyl group[5].

While secondary amines like morpholine were historically used, Phenylsilane (PhSiH3) is vastly superior. Morpholine can act as a nucleophile, leading to unwanted side reactions. PhSiH3 acts as a highly efficient hydride donor and allyl acceptor, driving the reaction kinetically forward without nucleophilic interference, effectively preventing the liberated Dap amine from undergoing re-allylation[5].

Catalytic cycle of Pd(0)-mediated Aloc deprotection with phenylsilane scavenger.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include in-process controls that provide binary (Yes/No) confirmation of success before proceeding to the next synthetic step.

Protocol A: On-Resin Aloc Deprotection of Fmoc-Dap(Aloc)-OH

Objective: Selective removal of the Aloc group from the Dap side-chain prior to orthogonal functionalization (e.g., ADC linker attachment or lactam cyclization)[3].

Step 1: Resin Preparation & Swelling

• Action: Swell the peptide-resin (e.g., 0.1 mmol scale) in anhydrous DCM for 30 minutes.

• Causality: DCM optimally expands the polystyrene or PEG matrix. Because Pd(PPh3)4 is a massive, bulky complex, maximum resin swelling is mandatory to ensure the catalyst can physically access the interior functional sites.

Step 2: Environmental Control (Degassing)

• Action: Wash the resin with anhydrous, Argon-degassed DCM (3 × 5 min).

• Causality: Oxygen is the primary failure mode for this protocol. Atmospheric O₂ rapidly oxidizes the active Pd(0) to inactive Pd(II), killing the catalytic cycle. Degassing the solvent prevents this premature deactivation.

Step 3: Catalyst and Scavenger Introduction

• Action: In a dry vial, dissolve Pd(PPh3)4 (0.2 equivalents, 23 mg) and Phenylsilane (PhSiH3, 24 equivalents, 300 µL) in 3 mL of anhydrous, degassed DCM. Add this cocktail to the resin and agitate gently under an Argon atmosphere for 2 hours in the dark.

• Causality: The massive molar excess of PhSiH3 ensures the kinetic trapping of the π-allyl-Pd complex. Conducting the reaction in the dark prevents light-induced degradation of the palladium complex.

Step 4: Scavenging and Catalyst Removal

• Action: Drain the reaction mixture. Wash the resin with DCM (3 × 2 min), followed by a solution of 0.5% sodium diethyldithiocarbamate in DMF (3 × 5 min), and finally pure DMF (3 × 2 min).

• Causality: Palladium frequently precipitates and gets trapped in the resin matrix, which can catalyze unwanted side reactions or poison subsequent couplings. Diethyldithiocarbamate is a strong chelator that physically strips Pd from the resin.

• Self-Validation Check: The initial diethyldithiocarbamate wash will turn yellow/brown (indicating Pd chelation). Continue washing until the effluent is completely colorless.

Step 5: In-Process Validation (Kaiser Test)

• Action: Extract a few resin beads, wash with ethanol, and perform a standard Kaiser Test.

• Validation Check: A positive result (beads turn deep blue) confirms the presence of the newly liberated primary amine on the Dap side-chain. If the beads remain yellow, the deprotection failed (likely due to oxidized catalyst); repeat Step 3 with a fresh batch of Pd(PPh3)4.

References

• Bapeks. "Fmoc-Dap(Alloc)". Bapeks Ltd.
• ResearchGate. "Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis".
• MedChemExpress. "Fmoc-Dap(Alloc)-OH". MedChemExpress.
• RSC Publishing. "Organic & Biomolecular Chemistry". Royal Society of Chemistry.
• Thieme Connect. "Synthesis of Cyclic and Polycyclic Peptides". Thieme.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fmoc-Dap(Alloc) [bapeks.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. researchgate.net [researchgate.net]

The Strategic Imperative of Fmoc-Dap(Aloc)-OH in Advanced Peptide Design

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

In the landscape of peptide-based therapeutics and sophisticated biomaterials, the ability to impart complex structural motifs is paramount to achieving desired biological activity, stability, and specificity. The non-canonical amino acid, L-2,3-diaminopropionic acid (Dap), presents a unique scaffold for such molecular engineering. This in-depth guide focuses on the strategic application of N-α-Fmoc-N-β-allyloxycarbonyl-L-2,3-diaminopropionic acid (Fmoc-Dap(Aloc)-OH), a cornerstone building block for novel peptide design. We will explore the causality behind its utility, detailing the principles of orthogonal protection, and provide field-proven, self-validating protocols for its incorporation and selective side-chain manipulation. This document serves as a comprehensive resource for researchers aiming to harness the power of Fmoc-Dap(Aloc)-OH to construct constrained, branched, and conjugated peptides, thereby pushing the boundaries of drug discovery and materials science.

Introduction: The Rationale for Diaminopropionic Acid in Peptide Scaffolds

The incorporation of non-proteinogenic amino acids is a well-established strategy to overcome the inherent limitations of native peptides, such as poor metabolic stability and limited conformational diversity.[1][2] Diaminopropionic acid (Dap) has emerged as a particularly valuable tool due to the presence of a primary amine on its side chain, offering a versatile handle for chemical modification.[2][3] Unlike its longer-chain homologues such as lysine or ornithine, the shorter side chain of Dap can introduce unique conformational constraints and alter the physicochemical properties of a peptide, such as charge and hydrophobicity.[1][2] The β-amino group of Dap also exhibits a lowered pKa when incorporated into a peptide backbone, making it sensitive to pH changes, a property that can be exploited for targeted drug delivery systems that respond to endosomal acidification.[2][4]

The Principle of Orthogonal Protection: The Key to Selective Modification

The true power of Fmoc-Dap(Aloc)-OH lies in its orthogonal protection scheme.[5][6][7] In the context of Solid-Phase Peptide Synthesis (SPPS), orthogonality refers to the ability to selectively remove one type of protecting group in the presence of others by employing distinct chemical conditions.[6][7] Fmoc-Dap(Aloc)-OH is designed for seamless integration into the widely used Fmoc/tBu SPPS strategy.[1][7]

The three key protecting groups in this system are:

• Fmoc (9-fluorenylmethoxycarbonyl): Protecting the α-amino group, it is labile to basic conditions (typically 20% piperidine in DMF) and is removed at each cycle of peptide chain elongation.[1][][9]

• tBu (tert-butyl): Used to protect the side chains of other amino acids (e.g., Asp, Glu, Tyr), it is cleaved under acidic conditions (typically trifluoroacetic acid, TFA) during the final cleavage of the peptide from the resin.[7][9]

• Aloc (allyloxycarbonyl): Protecting the β-amino group of Dap, it is stable to both the basic conditions used for Fmoc removal and the acidic conditions for tBu removal. The Aloc group is selectively cleaved under neutral conditions using a palladium(0) catalyst.[1][6][10]

This tripartite orthogonality is the cornerstone of its utility, granting the synthetic chemist precise control over which functional group is revealed and when, enabling site-specific modifications on the solid support.[1][5]

Caption: Orthogonal deprotection scheme in Fmoc-based SPPS.

Applications in Novel Peptide Design

The ability to selectively unmask the Dap side-chain amine on the resin opens a plethora of possibilities for creating complex peptide architectures with enhanced therapeutic potential.[1]

Synthesis of Constrained and Cyclic Peptides

Cyclization is a powerful strategy to improve the metabolic stability, binding affinity, and bioavailability of peptides by restricting their conformational freedom.[1] The deprotected β-amino group of Dap can serve as a nucleophile for on-resin cyclization via lactam bridge formation with:

• A side-chain carboxyl group of another amino acid (e.g., Asp or Glu).

• The C-terminal carboxyl group of the peptide.

Development of Branched Peptides and Peptidomimetics

The Dap side chain can act as an attachment point for a second peptide chain, leading to the formation of branched peptides.[1] These structures can mimic protein epitopes or present multiple binding motifs, potentially increasing target avidity.[1] Furthermore, the exposed amine can be modified with non-peptidic moieties to create peptidomimetics with improved pharmacokinetic profiles.[1]

Site-Specific Conjugation and Labeling

For diagnostic or targeted delivery applications, peptides often require conjugation to other molecules such as fluorophores, chelating agents, or cytotoxic drugs. Fmoc-Dap(Aloc)-OH allows for the precise installation of these payloads at a specific site within the peptide sequence, ensuring a homogenous final product.

Caption: Workflow for novel peptide design using Fmoc-Dap(Aloc)-OH.

Experimental Protocols

The following protocols are presented as self-validating systems, with checkpoints and expected outcomes to ensure success.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) Incorporating Fmoc-Dap(Aloc)-OH

This protocol outlines the manual Fmoc-based SPPS of a linear peptide on a Rink Amide resin.

Materials:

• Rink Amide resin (e.g., 100-200 mesh)

• Fmoc-protected amino acids, including Fmoc-Dap(Aloc)-OH

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• 20% (v/v) Piperidine in DMF

• N,N'-Diisopropylcarbodiimide (DIC)

• Oxyma Pure or Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1-2 hours in the synthesis vessel.[1]

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the 20% piperidine in DMF solution to the resin and shake for 5 minutes.

  • Drain the solution.

  • Add a fresh solution of 20% piperidine in DMF and shake for 15 minutes.[1]

  • Drain and wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-amino acid (3-5 equivalents relative to resin loading) and Oxyma/HOBt (3-5 equivalents) in DMF.

  • Add DIC (3-5 equivalents) to the amino acid solution and pre-activate for 5-10 minutes.[1]

  • Add the activated amino acid solution to the deprotected resin.

  • Shake for 1-2 hours at room temperature.

• Monitoring and Washing:

  • To monitor coupling completion, perform a Kaiser test. A positive test (blue beads) indicates incomplete coupling; repeat the coupling step.

  • After complete coupling (negative Kaiser test), drain the solution and wash the resin with DMF (3 times) and DCM (3 times).[1]

• Chain Elongation: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence, incorporating Fmoc-Dap(Aloc)-OH at the desired position.

Parameter	Recommended Value	Rationale
Resin Loading	0.3 - 0.7 mmol/g	Balances yield with synthetic efficiency.
Amino Acid Excess	3 - 5 equivalents	Drives the coupling reaction to completion.
Coupling Reagents	DIC/Oxyma	Efficient activation with minimal side reactions.
Coupling Time	1 - 2 hours	Sufficient for most standard amino acids.
Monitoring	Kaiser Test	A reliable qualitative test for free primary amines.

Protocol 2: On-Resin Deprotection of the Aloc Group

This protocol describes the selective removal of the Aloc protecting group from the Dap side chain while the peptide is attached to the resin.

Materials:

• Peptide-resin containing a Dap(Aloc) residue

• Anhydrous Dichloromethane (DCM)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Phenylsilane (PhSiH₃) or another suitable scavenger

• Inert gas (Argon or Nitrogen)

Procedure:

• Resin Preparation: Swell the peptide-resin in anhydrous DCM for 30 minutes under an inert atmosphere.

• Reagent Preparation: In a separate flask, dissolve Pd(PPh₃)₄ (0.2-0.3 equivalents relative to the Aloc groups) in anhydrous DCM. The solution should be a clear, light yellow.

• Deprotection Reaction:

  • Add the Pd(PPh₃)₄ solution to the swollen resin.

  • Add Phenylsilane (20 equivalents) to the reaction vessel.[6]

  • Shake the mixture at room temperature for 2 hours under an inert atmosphere. The resin may turn a darker color.

• Washing:

  • Drain the reaction mixture.

  • Wash the resin extensively with DCM (5 times), 0.5% DIPEA in DMF (3 times), DMF (5 times), and finally DCM (5 times) to remove all traces of the catalyst and scavenger.

• Validation: Perform a Kaiser test. The beads should now test positive (blue), indicating the presence of the free β-amino group on the Dap side chain.

Parameter	Recommended Value	Rationale
Pd(PPh₃)₄	0.2 - 0.3 equivalents	Catalytic amount; higher amounts do not significantly improve kinetics.
Scavenger (PhSiH₃)	20 equivalents	Efficiently traps the allyl group, preventing side reactions.
Reaction Time	2 hours	Generally sufficient for complete deprotection.[6]
Atmosphere	Inert (Ar or N₂)	Prevents oxidation of the palladium(0) catalyst.
Washing	Extensive	Crucial for removing palladium residues which can interfere with subsequent steps.

Conclusion and Future Outlook

Fmoc-Dap(Aloc)-OH is more than just a protected amino acid; it is a strategic tool that unlocks a vast chemical space for peptide engineers. Its robust orthogonality with standard Fmoc/tBu chemistry provides a reliable and versatile platform for the synthesis of complex, non-linear peptide architectures.[1][5][6] The ability to introduce site-specific modifications on a solid support streamlines the synthesis of constrained peptides, branched constructs, and precisely labeled conjugates, all of which are of significant interest for therapeutic and diagnostic applications.[1][11][12] As the demand for peptides with enhanced stability, potency, and novel functionalities continues to grow, the judicious application of building blocks like Fmoc-Dap(Aloc)-OH will remain a critical enabler of innovation in peptide science.

References

• BenchChem. (2025). Fmoc-Dap(Alloc)-OH and Fmoc-Dap(Boc)
• WorldOfChemicals. (2026). The Versatile Role of Fmoc-D-Dap(Alloc)-OH in Chemical Research and Synthesis.
• BenchChem. (n.d.). The Role of Diaminopropionic Acid (Dap) in Peptide Structure: A Technical Guide.
• CDN. (n.d.). Alloc Protecting Group Removal Protocol.
• CymitQuimica. (n.d.). CAS 178924-05-5: Fmoc-D-Dap(Alloc)-OH.
• ThaiScience. (n.d.). A solid-phase synthetic strategy for the preparation of peptide-based affinity labels: synthesis of dynorphin A.
• BenchChem. (2025). The Strategic Application of Alloc-D-Phe in Orthogonal Peptide Synthesis: An In-depth Technical Guide.
• BenchChem. (2025). Application Notes and Protocols for Boc-SPPS of Peptides Containing Diaminopropionic Acid (Dap)
• PubMed. (2016). Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis.
• MilliporeSigma. (n.d.). Selecting Orthogonal Building Blocks.
• PMC. (n.d.). Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors.
• Chemsrc. (2025). Fmoc-Dap(Alloc)-OH | CAS#:188970-92-5.
• J&K Scientific. (n.d.). Na,b-Bis-Fmoc-L-2,3-diaminopropionic acid | 201473-90-7.
• Suzhou Highfine Biotech. (n.d.). Introduction and removal of alkyl protecting groups of several common amino groups.
• Chem-Impex. (n.d.). Nα,β-Bis-Fmoc-L-2,3-diaminopropionic acid.
• AAPPTec. (n.d.).
• AAPPTec. (n.d.). Fmoc-D-Dap(Aloc)-OH [178924-05-5].
• PubChem. (n.d.). Fmoc-Dap(Alloc)-OH.
• Journal of the American Chemical Society. (2023).
• Advanced ChemTech. (n.d.). Fmoc-D-Dap(Alloc)-OH.
• Nowick Laboratory. (n.d.).
• Synlett. (2011). Efficient Synthesis of Fmoc-Protected Azido Amino Acids.
• PubMed. (2012).
• ResearchGate. (n.d.). Synthesis of Fmoc-2,3-diaminopropanols 4–10. Experimental conditions:.
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• MedChemExpress. (n.d.). Fmoc-Dap(Alloc)
• BOC Sciences. (n.d.).
• ACS Publications. (2025). Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis: One-Pot, Metal-Free Alloc Removal–Peptide Coupling.
• DU Chem. (2014). Methods and protocols of modern solid phase peptide synthesis.
• BenchChem. (2025). A Comparative Guide to HPLC Purity Analysis of Synthetic Peptides with Fmoc-Dap(Boc)
• AAPPTec. (n.d.).
• AltaBioscience. (2024). Fmoc Amino Acids for SPPS.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 9. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 10. thaiscience.info [thaiscience.info]
• 11. jk-sci.com [jk-sci.com]
• 12. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Fmoc-Dap(Aloc)-OH Solid-Phase Peptide Synthesis

Abstract & Strategic Overview

The incorporation of Fmoc-Dap(Aloc)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-allyloxycarbonyl-L-diaminopropionic acid) is a cornerstone strategy for synthesizing complex peptide architectures, including branched peptides, cyclic lactams, and peptide-drug conjugates.

The utility of this derivative lies in its orthogonality .[1][2] The Aloc group is stable to both acidic (TFA, used for Boc/tBu removal) and basic (Piperidine, used for Fmoc removal) conditions.[3] It is selectively cleaved by Palladium(0) via the Tsuji-Trost reaction. However, the success of this protocol hinges on two critical factors often overlooked in standard literature:

• Scavenger Efficiency: Preventing the re-allylation of the liberated amine.

• Palladium Remediation: Complete removal of the Pd catalyst, which binds tightly to the resin and sulfur-containing residues (Cys, Met), causing "black resin" and poisoning subsequent coupling steps.

This guide provides a field-proven, self-validating protocol designed to maximize yield and purity.

Chemical Basis & Mechanism[4][5]

The Orthogonal Landscape

The Aloc group provides a "third dimension" of protection.

• Dimension 1 (Base Labile): Fmoc (N-terminus elongation).

• Dimension 2 (Acid Labile): tBu/Boc/Trt (Side-chain protection).

• Dimension 3 (Metal Labile): Aloc (Side-chain modification).

The Deprotection Mechanism (Tsuji-Trost)

The cleavage is catalytic.[3] Pd(PPh3)4 coordinates with the allyl carbamate, forming a ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-allyl palladium complex and releasing the carbamate anion (which decarboxylates to the amine).

• Critical Role of Phenylsilane (PhSiH3): Without a scavenger, the

  -allyl complex is an electrophile that can react back with the amine. PhSiH3 acts as a hydride donor (nucleophile), irreversibly trapping the allyl group as propene and regenerating the Pd(0) catalyst.

Visualization: Orthogonal Strategy

Figure 1: The orthogonal protection scheme showing selective Aloc removal amidst acid/base labile groups.

Materials & Reagents

Reagent	Grade/Spec	Purpose
Fmoc-Dap(Aloc)-OH	>99% Purity, L-isomer	Building block.
Pd(PPh3)4	Tetrakis(triphenylphosphine)palladium(0)	Catalyst.[1][3][4] MUST be fresh and yellow. If orange/brown, it is oxidized and inactive. Store under Argon at -20°C.
Phenylsilane (PhSiH3)	97% Reagent Grade	Scavenger (Hydride donor). Superior to tributyltin hydride (toxicity) and dimedone.
DCM (Dichloromethane)	Anhydrous	Solvent. Swells resin well; dissolves Pd catalyst.
Sodium Diethyldithiocarbamate (DDC)	Trihydrate	The "Pd Chelator". Essential for washing.
DMF	Peptide Synthesis Grade	Wash solvent.[2][5][6][7]

Experimental Protocols

Protocol A: Coupling Fmoc-Dap(Aloc)-OH

Note: Dap derivatives are sterically accessible but can be prone to racemization if over-activated.

• Activation: Use DIC/Oxyma Pure (1:1 eq) or HATU/DIPEA (0.95:2 eq). Avoid large excesses of base to prevent racemization.[7]

• Stoichiometry: Use 3-4 equivalents relative to resin loading.

• Time: Coupling is typically fast (45-60 min).

• QC: Perform a Kaiser Test. If blue (positive), recouple.[2]

Protocol B: Selective Aloc Deprotection (The Critical Step)

Pre-requisite: Ensure the N-terminus is Fmoc-protected to prevent side reactions.

Step 1: Preparation of Catalyst Solution

• Context: Pd(0) is air-sensitive. Work quickly or use an inert gas line.

• Recipe: Dissolve Pd(PPh3)4 (0.1 - 0.2 eq) in dry DCM. Add Phenylsilane (10 - 20 eq) .

  • Why DCM? Polystyrene resins swell best in DCM, allowing the bulky Pd complex to penetrate the matrix.

Step 2: The Reaction

• Wash the resin 3x with dry DCM to remove DMF traces.

• Add the Pd/PhSiH3 solution to the resin.[5]

• Agitate gently for 30 minutes. Do not vortex vigorously; Pd is delicate.

• Drain and repeat the reaction with a fresh batch of Pd/PhSiH3 solution for another 30 minutes.

  • Validation: This "double tap" ensures quantitative removal.

Step 3: Palladium Removal (The "DDC Wash")

• Failure Mode: If you skip this, the resin will turn grey/black. Residual Pd will catalyze side reactions in future steps and contaminate the final drug product.

• Prepare 0.02 M Sodium Diethyldithiocarbamate (DDC) in DMF (approx. 5 mg/mL).

• Wash resin sequence:

  • 3x DCM (remove bulk reagents).

  • 3x DMF.[2][5][7]

  • 3x DDC Solution (5 min each). The solution may turn yellow/brown as it pulls Pd off the resin.

  • 5x DMF (thorough wash to remove DDC).

  • 3x DCM.[2][8][5][6]

Protocol C: On-Resin Lactamization (Optional)

If utilizing Dap for cyclic peptide synthesis (e.g., Dap side chain to Asp side chain):

• Ensure Dap is deprotected (Protocol B).

• Ensure the partner acid (e.g., Asp) is deprotected (usually requires orthogonal protection like Allyl ester, removed simultaneously with Aloc).

• Cyclization Mix: PyBOP (3 eq) / DIPEA (6 eq) in DMF.

• Time: Shake for 2-4 hours. Monitor via Kaiser test (should go from Blue -> Colorless).

Process Visualization: Deprotection Workflow

Figure 2: Step-by-step workflow for Aloc removal, emphasizing the critical DDC wash step for Palladium remediation.

Quality Control & Troubleshooting

The Kaiser Test (Ninhydrin)

• Target: Primary amines.

• Expectation:

  • Before Aloc removal: Colorless (Resin beads).

  • After Aloc removal: Deep Blue (Resin beads and solution).

• Note: If the solution is brown/orange, it indicates residual Palladium. Repeat DDC washes.[7]

Micro-Cleavage (The Ultimate Truth)

Do not rely solely on color tests.

• Take ~5 mg of resin.

• Treat with 100 µL TFA/TIPS/H2O (95:2.5:2.5) for 30 mins.

• Precipitate in ether, dissolve in H2O/MeCN.

• Analyze via LC-MS.

  • Look for Mass Shift: [M - 84 Da] . The loss of the Aloc group (C4H5O2) results in a mass reduction of roughly 84 Da (Alloc is replaced by H).

  • Check for +40 Da: This usually indicates an Allyl adduct (incomplete scavenging).

Troubleshooting Table

Observation	Root Cause	Corrective Action
Resin is Grey/Black	Residual Palladium precipitation.	Wash with 0.02M DDC in DMF (3x) or 1% Sodium Diethyldithiocarbamate.
Incomplete Deprotection	Oxidized Catalyst or Old Reagents.	Use fresh Pd(PPh3)4 (must be yellow). Increase temperature to 35°C (cautiously).
Allyl Adducts (+40 Da)	Scavenger failure.	Increase PhSiH3 to 25 eq. Ensure Argon atmosphere.
N-term degradation	Fmoc removed by secondary amines?	Unlikely with PhSiH3. Ensure morpholine is NOT used (older protocol).

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• Thayer, D. A., et al. (2010). Polymer-supported reagents for the removal of palladium in organic synthesis. Journal of Organic Chemistry. (Discusses DDC efficiency).

• Gómez-Martínez, P., et al. (1999). Phenylsilane as a scavenger for the palladium-mediated deprotection of allyl-based protecting groups.[1][3][8] Journal of the Chemical Society, Perkin Transactions 1, 2871-2874. Link

• Kates, S. A., et al. (1993). Automated Allyl Cleavage for Continuous-Flow Synthesis of Cyclic and Branched Peptides. Analytical Biochemistry, 212(2), 303-310. Link

• BenchChem. (2025).[1][2] Fmoc-Dap(Alloc)-OH Technical Data and Protocols. Link

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.uci.edu [chem.uci.edu]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]
• 7. chempep.com [chempep.com]
• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Application Note: Optimization of Allyloxycarbonyl (Aloc) Deprotection Using Palladium(0) Catalysis

Introduction & Mechanistic Principles

The allyloxycarbonyl (Aloc) group is a highly versatile protecting group utilized extensively in solid-phase peptide synthesis (SPPS) and complex small-molecule drug development. Its primary advantage lies in its absolute orthogonality to standard protecting groups such as Boc (acid-labile), Fmoc (base-labile), and Cbz (hydrogenolysis-labile)[1].

The deprotection of Aloc relies on a Tsuji-Trost allylation mechanism . The reaction is initiated by the oxidative addition of a Palladium(0) catalyst—typically tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]—into the allylic C–O bond. This forms a highly electrophilic

-allyl palladium(II) intermediate and triggers the decarboxylation of the carbamate, releasing the free amine[2].

Causality of the Scavenger: Because the

-allyl palladium complex is highly reactive, the newly liberated amine can act as a nucleophile and attack it, leading to irreversible N-allylation. To prevent this, a sacrificial nucleophile or reducing agent (a "scavenger") must be present in excess to trap the allyl species[2].

Tsuji-Trost mechanistic pathway for Aloc deprotection via pi-allyl palladium intermediate.

Critical Reagent Selection & Causality

The success of an Aloc deprotection is entirely dependent on the quality of the Pd(0) catalyst and the strategic selection of the scavenger.

Catalyst Integrity

Pd(PPh3)4 is the industry standard. Causality: The palladium must be in the (0) oxidation state to perform the initial oxidative addition[3]. Atmospheric oxygen rapidly oxidizes Pd(0) to Pd(II), rendering the catalyst dead. Self-Validating Check: High-quality Pd(PPh3)4 is a bright, canary-yellow crystalline powder. If the reagent appears orange, brown, or black, it has oxidized and must be discarded.

Scavenger Selection

The choice of scavenger dictates the reaction kinetics and the ease of downstream purification[2].

Table 1: Comparison of Common Aloc Deprotection Scavengers

Scavenger	Typical Equivalents	Optimal Phase	Mechanistic Advantage	Known Limitations
Phenylsilane (PhSiH3)	10 - 20 eq	SPPS / Solution	Reduces the -allyl complex efficiently; volatile byproducts[3][4].	Requires strict anaerobic conditions; highly flammable.
Dimedone / DMBA	3 - 5 eq	SPPS / Solution	Excellent C-nucleophile; forms highly stable allyl adducts[2][5].	Solid byproducts necessitate exhaustive resin washing.
Morpholine	10 eq	Solution	Dual role as base and nucleophilic scavenger[2][6].	May cause premature cleavage of base-labile groups (e.g., Fmoc).
Tributyltin hydride	3 eq	Solution	Extremely fast kinetics via hydride transfer[2][6].	High toxicity; difficult to purge tin residues from APIs.

Experimental Protocols

Protocol A: On-Resin Aloc Deprotection (SPPS Workflow)

This protocol utilizes phenylsilane, which is preferred for SPPS due to its clean reaction profile and volatile byproducts[3][7].

Workflow for on-resin Aloc deprotection, highlighting critical degassing and Pd-removal washes.

Step-by-Step Methodology:

• Resin Swelling: Swell the peptide-resin (e.g., 0.1 mmol scale) in 5 mL of anhydrous Dichloromethane (DCM) for 15 minutes in a reaction vessel equipped with a frit.

• Degassing (Critical Step): Drain the DCM. Add 5 mL of fresh anhydrous DCM. Bubble Argon gas directly through the resin suspension for 10 minutes. Causality: Removing dissolved O2 prevents the premature oxidation of the Pd(0) catalyst[3].

• Scavenger Addition: Add Phenylsilane (20 equivalents, ~247 µL) to the degassed suspension[3].

• Catalyst Addition: Quickly weigh out Pd(PPh3)4 (0.2 equivalents, ~23 mg) under an Argon atmosphere and add it to the vessel[3]. Seal the vessel and agitate gently at room temperature for 20 minutes. Protect from light.

• Iteration: Drain the reaction mixture. Repeat Steps 2–4 one additional time to ensure quantitative deprotection.

• Palladium Removal Wash: Drain the vessel and wash the resin with a solution of 0.5% (w/w) sodium diethyldithiocarbamate in DMF (3 × 5 min)[5][7]. Causality: Palladium complexes strongly coordinate to peptide backbones, turning the resin green or black. Diethyldithiocarbamate is a powerful bidentate chelator that strips residual palladium, preventing catalyst poisoning in subsequent coupling steps[5].

• Final Wash: Wash the resin with DMF (5 × 1 min) and DCM (5 × 1 min).

Self-Validating Quality Control:

• Colorimetric Assay: Perform a Kaiser test on a few resin beads. A deep blue color confirms the presence of the newly liberated primary amine.

• Analytical Cleavage: Cleave 1-2 mg of resin using a standard TFA cocktail. Analyze via LC-MS to confirm the expected mass shift (-84 Da corresponding to the loss of the Aloc group).

Protocol B: Solution-Phase Aloc Deprotection

For solution-phase synthesis, morpholine is often employed as it is easily removed during aqueous workup[6].

Step-by-Step Methodology:

• Preparation: Dissolve the Aloc-protected substrate (1.0 mmol) in 10 mL of anhydrous THF/CH2Cl2 (1:1 v/v) in a round-bottom flask[6].

• Atmosphere Control: Evacuate the flask and backfill with Argon (repeat 3 times).

• Reagent Addition: Add Morpholine (10.0 mmol, 10 eq) via syringe[6].

• Catalysis: Add Pd(PPh3)4 (0.05 mmol, 5 mol%). The solution should turn a clear, bright yellow.

• Reaction: Stir the mixture in the dark at room temperature for 1–2 hours. Self-Validating Check: Monitor the reaction via TLC or LC-MS until the starting material is completely consumed.

• Workup: Concentrate the mixture under reduced pressure. Redissolve the residue in Ethyl Acetate and wash with 0.5 M HCl (if the product is not acid-sensitive) to remove excess morpholine and its allyl adduct[6]. Dry over Na2SO4, filter, and purify via flash chromatography.

References

• Fluorescent and Lanthanide Labeling for Ligand Screens, Assays, and Imaging. nih.gov. 5

• Atorvastatin. mit.edu. 4

• Organic & Biomolecular Chemistry. rsc.org. 1

• Elongated Multiple Electronic Cascade and Cyclization Spacer Systems in Activatible Anticancer Prodrugs for Enhanced Drug Release. acs.org. 6

• A Tetrazine-Labile Vinyl Ether Benzyloxycarbonyl Protecting Group (VeZ): An Orthogonal Tool for Solid-Phase Peptide Chemistry. researchgate.net. 8

• ALTERNATIVE METHODS FOR THE LIQUID PHASE SYNTHESIS OF PEPTIDE NUCLEIC ACIDS. jku.at.2

• (2S,4S)-Fmoc-L-Pro(4-NHPoc)-OH. benchchem.com. 7

• Development of Cathepsin B-Activatable Cell-Penetrating Peptides for Tumor Targeting. acs.org. 3

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. epub.jku.at [epub.jku.at]
• 3. pubs.acs.org [pubs.acs.org]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Fluorescent and Lanthanide Labeling for Ligand Screens, Assays, and Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. (2S,4S)-Fmoc-L-Pro(4-NHPoc)-OH | Benchchem [benchchem.com]
• 8. researchgate.net [researchgate.net]

Application Note: Fmoc-Dap(Aloc)-OH in Branched Peptide Synthesis

[1]

Abstract & Strategic Rationale

The synthesis of branched peptides, dendrimers, and cyclic constraints requires precise orthogonal protection strategies.[1] Fmoc-Dap(Aloc)-OH (N-

-Fmoc-N- -allyloxycarbonyl-L-diaminopropionic acid) represents a critical tool in this domain. Unlike Lysine, which possesses a flexible four-carbon side chain, Diaminopropionic acid (Dap) offers a single-carbon spacer, placing the branch point in close proximity to the peptide backbone. This structural rigidity is advantageous for inducing specific secondary structures (e.g., -turns) or creating compact multi-antigenic peptides (MAPs), but it introduces steric challenges during synthesis.

The Aloc (Allyloxycarbonyl) group is key to this strategy.[1][2] It is fully orthogonal to the standard Fmoc/tBu SPPS conditions. It remains stable during Fmoc removal (piperidine) and final acidic cleavage (TFA), allowing for the selective exposure of the side-chain amine while the peptide remains anchored to the resin.

Key Advantages:

• Orthogonality: Stable to base (20% Piperidine) and acid (95% TFA).

• Mild Deprotection: Removed via Pd(0) catalysis under neutral conditions.

• Structural Control: Short side chain enables tight branching and constrained cyclization.

Chemical Logic & Protecting Group Comparison

Before initiating synthesis, it is crucial to select the correct orthogonal pair. The table below compares Dap(Aloc) against other common branching units.

Table 1: Comparison of Orthogonal Side-Chain Protecting Groups

Protecting Group	Deprotection Reagent	Mechanism	Stability	Primary Application
Aloc (Allyloxycarbonyl)	Pd(PPh ) / Phenylsilane	-Allyl complex formation	Stable to TFA & Piperidine	Branched peptides, On-resin cyclization, modification of sensitive substrates.
ivDde	2% Hydrazine in DMF	Nucleophilic displacement	Stable to TFA & Piperidine	Large branched peptides. Risk:[3] Hydrazine can remove Fmoc; requires specific sequencing.
Mtt (Methyltrityl)	1% TFA in DCM	Acid lability (High sensitivity)	Stable to Piperidine	Hyper-acid-sensitive branching. Risk:[3] Premature removal during bulk TFA cleavage is impossible (must be removed before).

Experimental Protocol: Fmoc-Dap(Aloc)-OH Utilization

Phase A: Coupling of Fmoc-Dap(Aloc)-OH

Due to the steric bulk of the Aloc group and the proximity to the backbone, coupling efficiency can be lower than standard amino acids.

• Resin Selection: Use Rink Amide (for amides) or Wang (for acids) with low loading (0.3–0.5 mmol/g) to prevent aggregation during branch growth.

• Activation: Use HATU/HOAt rather than HBTU/HOBt to maximize coupling rates.

• Conditions:

  • 3.0 eq Fmoc-Dap(Aloc)-OH

  • 2.9 eq HATU[4]

  • 6.0 eq DIPEA[4][5]

  • Solvent: DMF (anhydrous)

  • Time: 2 x 45 min (Double coupling is recommended).

Phase B: Selective Aloc Deprotection (The Critical Step)

This step uses Palladium(0) to cleave the carbamate. Strict anaerobic conditions are required to prevent oxidation of the catalyst, which renders it inactive.

Reagents:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh

  ) ] (0.2 eq).

• Scavenger: Phenylsilane (PhSiH

  ) (20–24 eq). Note: Phenylsilane is preferred over tributyltin hydride due to toxicity and over dimedone due to kinetics.

• Solvent: Dry DCM (Dichloromethane).

Protocol:

• Wash: Wash resin with dry DCM (3 x 1 min) to remove traces of DMF (DMF can coordinate Pd and slow the reaction).

• Inert Environment: Seal the reaction vessel with a septum. Purge with Argon or Nitrogen gas for 5 minutes.

• Reaction:

  • Dissolve Pd(PPh

    ) and Phenylsilane in dry DCM under Argon.

  • Inject solution into the resin vessel.

  • Agitate gently (avoid vigorous vortexing which introduces O

    ) for 30 minutes .

  • Repeat this step a second time with fresh reagent to ensure 100% deprotection.

• Metal Scavenging (Crucial):

  • The resin will likely be grey/brown due to Pd coordination.

  • Wash with 0.02 M Sodium Diethyldithiocarbamate (DDC) in DMF (3 x 5 min).

  • Why? DDC chelates Pd strongly, removing it from the resin. Residual Pd will cause side reactions and darken the final peptide.

• Final Wash: Wash with DMF (5x), DCM (5x), DMF (5x).

Phase C: Branching or Functionalization

With the Dap side-chain amine (

-amine) exposed, you can now couple the branch sequence.

• Steric Warning: The

  -amine is sterically hindered. Use HATU/DIPEA or DIC/Oxyma for the first amino acid attachment to the branch.

• Monitoring: Use the Kaiser test (Ninhydrin). The resin should be dark blue after Aloc removal and return to yellow/white after the first branch coupling.

Visual Workflow (Graphviz)

The following diagram illustrates the orthogonal workflow, highlighting the specific chemical triggers for each stage.

Caption: Orthogonal deprotection workflow for Fmoc-Dap(Aloc)-OH, highlighting the critical Palladium scavenging step.

Troubleshooting & Optimization

Issue 1: Incomplete Aloc Removal

• Symptom: Kaiser test is weakly positive or patchy blue; Mass Spec shows +84 Da mass (Aloc group).

• Cause: Oxidation of Pd(0) to Pd(II) by atmospheric oxygen.

• Solution: Ensure solvents are degassed. Use a glovebox or strict Schlenk line techniques. Increase Phenylsilane equivalents to 30 eq.

Issue 2: N-Allylation Side Reaction

• Symptom: Mass Spec shows +40 Da (Allyl group) on the amine.

• Cause: The

  -allyl palladium complex collapses, transferring the allyl group back to the amine if the scavenger is insufficient.

• Solution: Ensure Phenylsilane is fresh. Do not use old silanes. Add Morpholine (scavenger) if Phenylsilane fails, though Phenylsilane is generally superior for solid phase.

Issue 3: Difficult Coupling to Dap

• Symptom: Incomplete coupling of the first branch amino acid.

• Cause: Steric hindrance of the short Dap side chain.

• Solution: Switch to Fmoc-Dap(Mtt)-OH if the sequence is extremely hindered, as Mtt removal (mild acid) might be cleaner, though Aloc is preferred for stability. Alternatively, use microwave-assisted coupling at 50°C for the first residue.

References

• Gomez-Martinez, P., et al. (1999). "N-Alloc protecting groups in solid phase peptide synthesis." Journal of the Chemical Society, Perkin Transactions 1. Link

• Thieriet, N., et al. (2000). "Solid-phase synthesis of branched peptides using the Alloc protecting group." Tetrahedron Letters. Link

• Isidro-Llobet, A., et al. (2009). "Amino acid-protecting groups."[2][4][6][7][8][9] Chemical Reviews. Link

• BenchChem Technical Support. (2025). "Alloc Protecting Group Removal Protocol." BenchChem Application Notes. Link

• Kates, S. A., et al. (1993). "Automated Allyl Cleavage for Continuous-Flow Synthesis of Cyclic and Branched Peptides." Analytical Biochemistry. Link

Sources

• 1. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rsc.org [rsc.org]
• 6. biotage.com [biotage.com]
• 7. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Fmoc-Dap(Aloc)-OH as an Orthogonal Scaffold for Peptide Drug Conjugate (PDC) Preparation

Executive Summary

The development of Peptide Drug Conjugates (PDCs) requires precise, site-specific conjugation strategies to attach cytotoxic payloads or fluorophores without compromising the peptide's target-binding affinity. This application note provides an in-depth, self-validating guide to utilizing Fmoc-Dap(Aloc)-OH (N-alpha-Fmoc-N-beta-Alloc-L-diaminopropionic acid) in Solid-Phase Peptide Synthesis (SPPS). By leveraging the orthogonal allyloxycarbonyl (Alloc) protecting group, researchers can achieve regioselective on-resin conjugation with high fidelity.

Introduction to Orthogonal Protection in PDCs

In the synthesis of complex PDCs, the primary challenge is distinguishing the specific amine intended for payload conjugation from the rest of the peptide backbone and side chains. Fmoc-Dap(Aloc)-OH serves as a highly effective structural scaffold for this purpose[1][2].

• Structural Advantage of Dap: Diaminopropionic acid (Dap) possesses a very short side chain (a single methylene group between the alpha-carbon and the beta-amine). Compared to the longer, highly flexible side chain of Lysine, Dap provides a more rigid conformation, which can restrict payload mobility and improve the receptor-binding profile of the resulting conjugate[3].

• Orthogonality of Alloc: The Alloc group provides a "third dimension" of protection. It is completely stable to the basic conditions used for Fmoc removal (e.g., 20% piperidine) and the highly acidic conditions used for final global cleavage (e.g., 95% TFA)[4][5]. It can only be selectively cleaved using Palladium(0) catalysis under mild, neutral conditions[4][6].

Workflow of PDC Synthesis

The integration of Fmoc-Dap(Aloc)-OH into a standard SPPS workflow allows the peptide backbone to be fully elongated and N-terminally capped before the conjugation site is exposed.

Workflow for Peptide Drug Conjugate (PDC) synthesis using orthogonal Alloc deprotection.

Mechanistic Insights: Palladium-Catalyzed Alloc Deprotection

The removal of the Alloc group is a transition-metal-mediated process that must be carefully controlled to prevent side reactions. The standard methodology utilizes tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄][6].

The Chemical Mechanism:

• Oxidative Addition: The Pd(0) catalyst coordinates with the allyl moiety of the Alloc group, undergoing oxidative addition to form an electrophilic

  -allyl palladium(II) intermediate[6]. This simultaneously releases the peptide-bound amine as a carbamate, which rapidly decarboxylates to yield the free amine.

• Scavenger Interception: The newly formed

  -allyl palladium complex is highly reactive. Without intervention, it will re-react with the liberated primary amine, forming an irreversible N-allyl byproduct[4]. To prevent this, an allylic scavenger—most commonly phenylsilane (PhSiH₃) —is introduced in vast excess[6][7]. Phenylsilane is preferred over other nucleophiles because it is a liquid that easily penetrates the porous resin matrix, efficiently intercepting the -allyl complex and regenerating the active Pd(0) catalyst[6][7].

Mechanism of Palladium-catalyzed Alloc deprotection and scavenger interception.

Quantitative Data: Optimization of Alloc Deprotection

The efficiency of Alloc removal is heavily influenced by the catalyst, scavenger, and solvent conditions. Table 1 summarizes quantitative data from various optimization studies to guide protocol selection[6][8][9].

Table 1: Comparison of Alloc Deprotection Conditions

Catalyst	Scavenger	Solvent	Conditions	Conversion	Key Methodological Features
Pd(PPh₃)₄ (0.1-0.35 eq)	Phenylsilane (10-25 eq)	DCM	25°C, 2 x 20 min	>95%	Standard, highly reliable for most sequences; strong resin swelling[6][7].
Pd(PPh₃)₄ (0.1 eq)	Phenylsilane (13-20 eq)	DCM	25°C, 3 x 30 min	Quantitative	Optimized for sterically hindered complex conjugates and fluorophores[10][11].
Pd(PPh₃)₄ (0.1 eq)	N-Methylaniline	DCM	38°C, 2 x 5 min	>98%	Microwave-assisted protocol; rapid deprotection for stable sequences[6].
I₂ / H₂O (Metal-Free)	None (Iodocyclization)	PolarClean/EtOAc	50°C, 1 h	~99%	Sustainable, metal-free alternative avoiding Pd toxicity and air sensitivity[9].

Expert Note: While sustainable metal-free methods are emerging[9], Pd(PPh₃)₄ with phenylsilane remains the most widely validated and robust approach for high-value PDC preparation[6][10].

Experimental Protocols

The following self-validating protocols ensure high-fidelity synthesis, deprotection, and conjugation.

Protocol A: Incorporation of Fmoc-Dap(Aloc)-OH

• Resin Preparation: Swell the chosen resin (e.g., Rink Amide MBHA or 2-Chlorotrityl) in DMF for 30-60 minutes to ensure maximum accessibility of reactive sites[5][7].

• Fmoc Removal: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5 x 1 min)[5][7].

• Coupling: Dissolve Fmoc-Dap(Aloc)-OH (3-4 equivalents relative to resin loading) in DMF. Add coupling reagents (e.g., DIC/OxymaPure or HATU/DIPEA, 3-4 eq)[5][10].

• Reaction: Add the activated amino acid to the resin and agitate for 60-90 minutes at room temperature.

• Validation: Perform a Kaiser test. A negative result (yellow) indicates complete coupling. If positive (blue), repeat the coupling step.

• Elongation & Capping: Continue standard SPPS to complete the peptide backbone[7]. Crucial Step: Cap the N-terminus (e.g., via acetylation or using a Boc-protected terminal amino acid) to prevent the N-terminus from reacting with the payload during the downstream conjugation step[4][10].

Protocol B: On-Resin Alloc Deprotection

Caution: Pd(PPh₃)₄ is highly sensitive to oxidation. Prepare solutions immediately before use under an inert atmosphere (N₂ or Argon)[4][11].

• Solvent Exchange: Wash the peptide-resin thoroughly with anhydrous Dichloromethane (DCM) (5 x 1 min) and swell in DCM for 15-30 minutes[6]. DCM is superior to DMF here as it maximizes resin swelling and catalyst solubility[4][6].

• Reagent Preparation: In a dry vial, dissolve Pd(PPh₃)₄ (0.1 to 0.25 equivalents) in a minimal volume of anhydrous DCM. Add phenylsilane (PhSiH₃, 10 to 25 equivalents)[6][7].

• Deprotection: Drain the resin and add the Pd/scavenger solution. Blanket the reaction vessel with Argon/N₂. Agitate gently in the dark for 30 minutes at room temperature[6][11].

• Iteration: Drain the reaction mixture and repeat Step 3 with freshly prepared reagents to ensure quantitative deprotection[6][7][11].

• Palladium Scavenging (Critical): Drain the resin and wash sequentially with:

  • DCM (3 x 1 min)

  • 0.5% Sodium diethyldithiocarbamate in DMF (3 x 3 min) – This specific chelating agent binds residual Palladium(II), pulling it out of the resin matrix (observed as a yellow/brown wash). Failure to remove Pd can poison subsequent couplings or interfere with biological assays[4][6][11].

  • DMF (5 x 1 min)

  • DCM (3 x 1 min)[11]

• Validation: Cleave a micro-aliquot of the resin using a mini-cleavage cocktail (e.g., 20% HFIP in DCM or standard TFA). Analyze via LC-MS to confirm the mass shift corresponding to Alloc removal (-84 Da)[7][8].

Protocol C: Payload Conjugation and Global Cleavage

• Payload Activation: Pre-activate the payload (e.g., a cytotoxic agent with a carboxylic acid linker, or a fluorophore like TAMRA-NHS) using appropriate coupling chemistry (e.g., HATU/DIPEA)[10].

• Conjugation: Add the activated payload to the Alloc-deprotected resin. Agitate for 2-12 hours depending on the steric hindrance of the payload.

• Global Cleavage: Wash the resin thoroughly (DMF, then DCM) and dry under vacuum. Treat with a standard cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5) for 2-3 hours to remove side-chain protecting groups and cleave the PDC from the solid support[5].

• Purification: Precipitate the crude PDC in cold diethyl ether, centrifuge to pellet, and purify via preparative RP-HPLC[5][10].

Troubleshooting & Optimization

• Incomplete Alloc Removal: This is most frequently caused by the use of oxidized Pd(PPh₃)₄. Ensure the catalyst powder is bright yellow (not brown or black) and stored strictly under argon. For highly sterically hindered sequences, increasing the temperature to 38°C (via microwave) or extending the reaction time can force the reaction to completion[6].

• Allylamine Byproduct Formation: If LC-MS analysis reveals a mass shift of +40 Da relative to the expected deprotected mass, the

  -allyl complex has reacted with the free amine to form an irreversible N-allyl species. This indicates an insufficient concentration of scavenger. Increase the equivalents of phenylsilane (up to 25 eq) in future runs[4][6].

• Poor Conjugation Yields: If the Alloc group was successfully removed but payload conjugation is low, the Dap side chain may be sterically blocked by the secondary structure of the peptide on the resin. Consider adding a small PEG spacer (e.g., Fmoc-AEEA-OH) to the Dap amine before attaching the bulky payload to relieve steric clash.

References

• Benchchem - Application Notes and Protocols: Palladium-Catalyzed Cleavage of the Alloc Group in Peptide Synthesis -
• MedChemExpress - Fmoc-Dap(Alloc)
• UCI - Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• ChemBK - Fmoc-Dap(Aloc)-OH -
• DOI.
• ACS - Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis -
• ThaiScience - A solid-phase synthetic strategy for the prepar
• Benchchem - A Comparative Analysis of Lysine Protecting Groups for Enhanced Yield in Solid-Phase Peptide Synthesis -
• RSC - CHAPTER 3: Peptide Biomarkers and Assay Development -
• NIH - Two peptides targeting endothelial receptors are internalized into murine brain endothelial cells -
• LJMU - Peptide Conjugates for MicroRNA-21 Inhibition in Glioblastoma Multiforme -

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fmoc-Dap(Aloc)-OH [chembk.com]
• 3. books.rsc.org [books.rsc.org]
• 4. thaiscience.info [thaiscience.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Two peptides targeting endothelial receptors are internalized into murine brain endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

Analytical methods for monitoring Fmoc-Dap(Aloc)-OH reactions

Application Note: Analytical Strategies for Monitoring Fmoc-Dap(Aloc)-OH in Solid-Phase Peptide Synthesis

Abstract & Scope

The incorporation of Fmoc-Dap(Aloc)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-(Allyloxycarbonyl)-L-2,3-diaminopropionic acid) is a critical strategy for synthesizing cyclic peptides, branched ubiquitinated peptides, and antibody-drug conjugates (ADCs). Its value lies in the orthogonality of the Aloc group: it is stable to the basic conditions of Fmoc removal (piperidine) and the acidic conditions of global cleavage (TFA), but labile to Palladium(0) catalysis.

However, the Aloc deprotection step is heterogeneous and prone to specific side reactions (incomplete removal, allyl scavenging failures). This Application Note details a robust analytical framework to monitor the lifecycle of Fmoc-Dap(Aloc)-OH during SPPS, ensuring high-fidelity synthesis.

Material Quality Control (Pre-Synthesis)

Before synthesis, the starting material must be verified. Commercial Fmoc-Dap(Aloc)-OH can degrade into di-Fmoc or free-amine species if improperly stored.

Protocol 1: Raw Material Purity Analysis

• Objective: Confirm identity and purity >98.5%.

• Method: RP-HPLC with UV detection at 214 nm (amide bond) and 254 nm (Fmoc group).

• System Suitability: Peak asymmetry < 1.5; Theoretical plates > 2000.

Table 1: HPLC Gradient Conditions (C18 Column)

Time (min)	% Solvent A (0.1% TFA/H2O)	% Solvent B (0.1% TFA/MeCN)	Flow Rate
0.0	95	5	1.0 mL/min
20.0	5	95	1.0 mL/min
25.0	5	95	1.0 mL/min

| 25.1 | 95 | 5 | 1.0 mL/min |

Technical Insight: Impurities to watch for include Fmoc-Dap(Fmoc)-OH (elutes later due to higher hydrophobicity) and Fmoc-Dap-OH (elutes earlier).

In-Process Monitoring: Coupling Efficiency

The coupling of Fmoc-Dap(Aloc)-OH to the resin-bound peptide is generally efficient, but steric hindrance can occur if the preceding residue is bulky (e.g., N-methylated amino acids).

Qualitative Method: The Kaiser Test

• Mechanism: Ninhydrin reacts with free primary amines to produce Ruhemann’s Purple.

• Protocol:

  • Wash resin sample with DCM/EtOH.

  • Add 2 drops each of: Phenol/EtOH, KCN/Pyridine, Ninhydrin/EtOH.

  • Heat at 100°C for 5 mins.

• Interpretation:

  • Colorless/Yellow beads: Complete coupling (Pass).

  • Blue beads/solution: Incomplete coupling (Fail). Action: Re-couple.

Critical Step: Monitoring Aloc Deprotection

This is the most technically demanding step. The Aloc group is removed using a Pd(0) catalyst and a scavenger (to trap the generated allyl carbocation).[1]

Mechanism:

Protocol 2: The "Mini-Cleave" Analytical Workflow Direct UV monitoring of the reaction supernatant is ineffective because the reaction is heterogeneous. You must analyze the resin-bound peptide.[2][3]

• Sampling: Remove ~5 mg of resin from the reactor.

• Wash: Wash thoroughly with DCM (x3) and DMF (x3) to remove Palladium traces.

• Cleavage: Treat resin with 50 µL of Reagent K (TFA/Water/Phenol/Thioanisole/EDT) for 30 mins.

• Precipitation: Precipitate filtrate in cold ether; spin down; dissolve pellet in 50% MeCN/H2O.

• Analysis: Inject onto LC-MS.

Visualization: Aloc Deprotection Workflow

Caption: Workflow for isolating and analyzing peptide species during orthogonal Aloc deprotection.

Data Interpretation: Quantitative Mass Shifts

Accurate monitoring relies on identifying specific mass differences in the LC-MS spectrum.

Table 2: Diagnostic Mass Shifts (LC-MS)

Species	Description	Mass Shift (Δ) vs. Protected
Target Product	Free amine (Dap-NH2)	-84 Da
Starting Material	Intact Dap(Aloc)	0 Da (Reference)
Side Product A	Allylated Scavenger Adduct	+40 Da (approx)

| Side Product B | Incomplete Fmoc removal | +222 Da |

Expert Tip: If you observe a mass shift of +40 Da relative to the deprotected product, the allyl cation was not successfully scavenged and has re-attached to a nucleophile (likely the Dap amine or a Trp/Tyr residue). Solution: Increase the scavenger concentration (Phenylsilane to 20 eq) or switch to N,N-dimethylbarbituric acid (NDMBA).

Visualization: Analytical Logic Tree

Caption: Decision matrix for interpreting LC-MS data following Aloc deprotection attempts.

Troubleshooting & Common Pitfalls

• Catalyst Poisoning: The Pd(PPh3)4 catalyst is sensitive to oxidation. It must be bright yellow. If it is orange/brown or green, it is oxidized and inactive.

  • Corrective Action: Always store Pd catalyst under Argon at -20°C. Weigh out quickly in air or use a glovebox.

• Incomplete Washing (The "Black Resin" Issue): Palladium binds tightly to sulfur (Met, Cys) and free amines, leaving the resin grey/black.

  • Corrective Action: Wash the resin with 0.02 M Sodium Diethyldithiocarbamate (DDC) in DMF after deprotection. This chelates Pd and turns the solution yellow/brown, leaving the resin clean.

• Aspartimide Formation: If Fmoc-Dap(Aloc) is adjacent to Asp(OtBu), the basic conditions of subsequent Fmoc removals can trigger aspartimide formation.

  • Corrective Action: Add 0.1 M HOBt to the piperidine deprotection solution to suppress this side reaction [1].

References

• CEM Corporation. Optimized Fmoc-Dap(Aloc) Deprotection on Liberty Blue. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups.[2][4][5][6][7] Chemical Reviews. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CAS 178924-05-5: Fmoc-D-Dap(Alloc)-OH | CymitQuimica [cymitquimica.com]
• 7. chempep.com [chempep.com]

Applications of Fmoc-Dap(Aloc)-OH in Medicinal Chemistry

Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Peptide Scientists, and Process Development Engineers

Executive Summary

Fmoc-Dap(Aloc)-OH (Fmoc-L-2,3-diaminopropionic acid allyl ester) is a high-value orthogonal building block essential for synthesizing complex peptide architectures.[1][2] Its structural utility lies in the Alloc (Allyloxycarbonyl) side-chain protection, which is fully orthogonal to standard Fmoc (base-labile) and Boc/tBu (acid-labile) groups.[2]

This orthogonality allows for "surgical" deprotection of the side-chain amine while the peptide remains anchored to the solid support, enabling:

• On-resin cyclization (Lactam bridges).[2]

• Site-specific functionalization (Fluorophores, PEGylation).

• Branching (Dendrimeric peptides).

• Antibody-Drug Conjugate (ADC) Linkers (Payload attachment).

Chemical Profile & Handling

Unlike standard amino acids, Fmoc-Dap(Aloc)-OH requires specific handling to prevent premature side-chain deprotection or racemization during activation.

Property	Specification
IUPAC Name	(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(prop-2-enoxycarbonylamino)propanoic acid
CAS Number	178924-05-5 (L-isomer)
Molecular Weight	410.42 g/mol
Solubility	Soluble in DMF, DMSO, NMP; sparingly soluble in DCM.
Storage	+2°C to +8°C (Desiccated). Stable for >2 years if kept dry.
Key Sensitivity	Palladium Contamination: Trace Pd in solvents/glassware can prematurely cleave the Aloc group. Use dedicated glassware.

Core Protocol: Orthogonal Alloc Deprotection

The removal of the Aloc group is catalyzed by Palladium(0).[2] Traditional methods used tributyltin hydride (toxic) or dimedone. The Phenylsilane (PhSiH₃) method is currently the industry gold standard due to its speed, efficiency, and "green" profile compared to stannanes.

Materials

• Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)). Note: Must be bright yellow. If orange/brown, it is oxidized and inactive.

• Scavenger: Phenylsilane (PhSiH₃).

• Solvent: Anhydrous Dichloromethane (DCM).[2]

Step-by-Step Workflow

• Resin Preparation: Wash the peptidyl-resin (0.1 mmol scale) with DCM (3 x 5 mL) to remove traces of DMF (DMF can coordinate Pd and slow the reaction).

• Catalyst Solution: In a separate vial, dissolve Pd(PPh₃)₄ (0.25 eq) in dry DCM.

• Reaction: Add PhSiH₃ (20 eq) to the resin, followed immediately by the Pd catalyst solution.

• Incubation: Agitate gently (nitrogen bubbling or shaker) for 20–30 minutes at Room Temperature (RT). Do not use vacuum filtration during reaction; keep the system closed to prevent DCM evaporation.

• Washing (Critical):

  • Drain reagents.[2][3]

  • Wash with DCM (3x).[2]

  • Metal Scavenging: Wash with 0.5% sodium diethyldithiocarbamate (DDC) in DMF (3 x 5 min) or a specific metal scavenger resin wash. This removes residual Pd which can darken the resin and interfere with subsequent couplings.

  • Wash with DMF (5x).[2][3]

Mechanism of Action (Visualized)

Figure 1: Catalytic cycle of Alloc deprotection using Phenylsilane as the allyl acceptor.[4]

Application 1: Peptide Cyclization (Lactam Bridge)

One of the most potent applications of Fmoc-Dap(Aloc)-OH is constructing constrained peptides.[2] A lactam bridge between the Dap side chain (amine) and an Asp/Glu side chain (acid) locks the peptide conformation, often enhancing potency and proteolytic stability.[2]

Strategic Planning

• Positioning: Place Fmoc-Dap(Aloc)-OH at position i and Fmoc-Asp(OAll)-OH (Allyl ester) or Fmoc-Glu(OAll)-OH at position i+3 or i+4.

• Orthogonality: Both Aloc (amine protection) and OAll (acid protection) are removed simultaneously by Pd(0), exposing both reactive partners while the N-terminus and other side chains remain protected.

Protocol: On-Resin Lactamization

• Assembly: Synthesize the linear peptide using standard Fmoc SPPS. Ensure the N-terminus is Fmoc-protected (or acetylated if it's not part of the ring).[5]

• Global Allyl Deprotection: Perform the Core Protocol (Section 3) . This removes the Aloc from Dap and the Allyl ester from Asp/Glu.

• Salt Wash: Wash resin with 5% DIPEA/DMF to ensure the Dap amine is free base and the Asp/Glu carboxylate is ready.

• Cyclization:

  • Reagents: PyBOP (3 eq), HOBt (3 eq), DIPEA (6 eq) in DMF.

  • Reaction: Add to resin and shake for 2–4 hours.

  • Monitoring: Perform a Kaiser test. A negative (yellow) result indicates successful cyclization (amine consumed).

• Final Cleavage: Proceed with N-terminal Fmoc removal (if needed) and standard TFA cleavage.

Figure 2: Workflow for synthesizing side-chain to side-chain cyclic peptides.

Application 2: Antibody-Drug Conjugates (ADCs)

Fmoc-Dap(Aloc)-OH is increasingly used as a branching unit in cleavable linkers. The Dap amine serves as the attachment point for the cytotoxic payload (e.g., MMAE/MMAF), while the alpha-amine connects to the antibody-reactive group (e.g., Maleimide).

Linker Synthesis Concept

• Loading: Load Fmoc-Dap(Aloc)-OH onto a 2-Chlorotrityl chloride resin (C-terminal acid required for solubility/cleavage later).

• Payload Attachment (Side Chain):

  • Remove Aloc (Pd/PhSiH₃).

  • Couple the drug-linker moiety (e.g., Val-Cit-PAB-MMAE) to the free Dap amine.

• Backbone Extension: Remove N-terminal Fmoc and couple the spacer (e.g., PEG unit).

• Maleimide Introduction: Couple Maleimide-NHS or Maleimidopropionic acid to the N-terminus.

• Cleavage: Cleave from resin using mild acid (1% TFA/DCM) to retain the acid-labile payload linkage, yielding the final Drug-Linker module ready for conjugation to the antibody.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Aloc Removal	Oxidized Catalyst	Use fresh Pd(PPh₃)₄ (must be yellow). Store catalyst under Argon.[6]
Black Resin Beads	Palladium Precipitation	Wash resin with 0.5% Sodium Diethyldithiocarbamate (DDC) in DMF after deprotection.
Aspartimide Formation	Base-catalyzed ring closure	If Dap is adjacent to Asp, add 0.1M HOBt to the piperidine solution during Fmoc removal steps to suppress aspartimide.
Low Cyclization Yield	Aggregation / Sterics	Use low resin loading (0.2 mmol/g). Switch to HOAt/HATU for difficult cyclizations.

References

• National Institutes of Health (NIH). (2020). Microwave-Assisted Solid-Phase Synthesis of side-chain to side-chain lactam-bridge cyclic peptides. PMC. Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. Fmoc-Dap(Alloc)-OH | C22H22N2O6 | CID 2756107 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 6. Microwave-Assisted Solid-Phase Synthesis of side-chain to side-chain lactam-bridge cyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Incomplete Aloc Deprotection of Dap Side Chain

Ticket ID: #SPPS-ALOC-DAP-001 Status: Open Severity: High (Synthesis Stalled) Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary

You are encountering incomplete removal of the Allyloxycarbonyl (Aloc) protecting group from Diaminopropionic acid (Dap) residues. Unlike Lysine (Lys) or Ornithine (Orn), Dap possesses a significantly shorter side chain (

), positioning the reactive carbamate in close proximity to the peptide backbone.

This creates a "perfect storm" for deprotection failure: Steric shielding prevents the bulky Palladium-Tetrakis complex from effectively docking, while on-resin aggregation further sequesters the site. This guide provides a root-cause analysis and an optimized protocol to resolve this specific bottleneck.

Part 1: Diagnostic Workflow

Before altering your chemistry, confirm the diagnosis. Incomplete deprotection often mimics other failures (e.g., aggregation during subsequent couplings).

Diagnostic Method	Observation	Interpretation
Kaiser Test (Ninhydrin)	Dark Blue/Purple	False Positive: If you expect a free amine but the deprotection failed, this should be colorless (negative). However, partial deprotection yields a blue test, making it unreliable for quantifying completion.
Chloranil Test	Green/Blue beads	Better for Dap: More sensitive for secondary amines or sterically hindered primary amines.
micro-Cleavage & LC-MS	Mass = Target + 84 Da	Definitive: A shift of +84 Da (or +40 Da if allyl remains attached) confirms the Aloc group is still present.
Color of Resin	Grey/Black	Catalyst Precipitation: Palladium has precipitated on the resin. This blocks active sites and prevents further reaction.[1]

Part 2: Root Cause Analysis & Troubleshooting

The "Short Leash" Effect (Steric Hindrance)

The Issue: The Dap side chain is only one carbon long. The bulky

catalyst (approx. 14-16 Å diameter) struggles to penetrate the polymer matrix to reach the carbamate buried near the backbone. The Fix: You must swell the resin maximally and consider smaller ligand systems or microwave energy to drive the catalyst into the matrix.

• Action: Switch solvent from pure DCM to DCM/DMF (1:1) or CHCl3/NMP .

The Scavenger Trap (Allyl Recycling)

The Issue: The deprotection generates a

-allyl palladium complex.[2] Without a potent nucleophile (scavenger), the allyl cation will simply re-react with the newly liberated amine (N-allylation, +40 Da mass shift) or the carbamate will not decarboxylate. The Fix: Weak scavengers like morpholine are often insufficient for hindered Dap residues.

• Action: Switch to Phenylsilane (

  ) (hydride donor) or Dimethylamine-Borane ( ) .

Catalyst Poisoning (Oxidation)

The Issue:

is highly air-sensitive. If your catalyst solution turns black immediately upon dissolution, the Pd(0) has oxidized to Pd(II) and is inactive. The Fix:

• Action: Use fresh catalyst. If the solid is yellow-green, it is good. If orange/brown, discard. Perform the reaction under strict Argon/Nitrogen bubbling.

Part 3: Visualizing the Failure Mechanism

The following diagram illustrates the catalytic cycle and the specific points where Dap deprotection typically fails.

Caption: Mechanism of Aloc removal showing critical failure points: steric blockage of the catalyst and N-allylation due to poor scavenging.

Part 4: Optimized Protocol (The "Gold Standard")

This protocol utilizes Phenylsilane as a hydride donor, which is kinetically superior to morpholine for difficult sequences [1].

Reagents

• Catalyst:

  (Tetrakis).[2][3][4][5] Must be bright yellow.

• Scavenger: Phenylsilane (

  ).[2][3][6][7]

• Solvent: Dry DCM (Dichloromethane).[2]

Step-by-Step Procedure

• Resin Swelling (Critical for Dap):

  • Wash resin 3x with DCM.

  • Swell in DCM for 20 minutes under Argon flow.

  • Note: If the peptide is prone to aggregation (e.g., poly-Ala/Ile stretches), use DCM:NMP (1:1).

• Catalyst Preparation:

  • In a separate vial (flushed with Argon), dissolve

    (0.25 eq) in dry DCM.

  • Add Phenylsilane (20 eq).[1][5]

  • Observation: The solution should remain clear/yellowish. If it turns black immediately, abort and get fresh Pd.

• Reaction:

  • Add the Pd/Silane mixture to the resin.[2][4]

  • Agitate gently (bubbling or shaking) for 30 minutes under Argon.

  • Repeat: Drain and repeat the procedure with fresh catalyst solution for another 30 minutes. Double coupling is mandatory for Dap.

• Palladium Removal (The "Black Bead" Fix):

  • After draining, the resin may look grey. This is residual Pd.

  • Wash 3x with DCM.

  • Wash 3x with 0.02 M Sodium Diethyldithiocarbamate (DDC) in DMF. The solution will turn yellow/brown as it pulls Pd off the resin.

  • Wash 5x with DMF to remove the chelator.

Experimental Data Comparison

The following table highlights why Phenylsilane is preferred for hindered amino acids like Dap.

Scavenger Type	Mechanism	Efficiency on Dap(Aloc)	Risk of Side Reactions
Morpholine	Nucleophile	Low	High (Slow kinetics allow N-allylation)
Borane-Dimethylamine	Hydride Donor	High	Low
Phenylsilane	Hydride Donor	Very High	Very Low (Rapid irreversible trapping)
Acetic Acid/NMM	Proton Source	Medium	Medium (Can cause acetylation if not careful)

Part 5: Decision Tree for Troubleshooting

Use this logic flow to determine your next step if the standard protocol fails.

Caption: Troubleshooting logic flow based on resin appearance and mass spectrometry data.

References

• Thieriet, N., et al. (2001). "Solid-Phase Synthesis of Peptides Containing the Alloc Protecting Group." Journal of Peptide Science.

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[2][6][8][9][10] Chemical Reviews, 109(6), 2455–2504.

• Kates, S. A., et al. (1993). "Automated Allyl Cleavage for Continuous-Flow Synthesis of Cyclic and Branched Peptides." Analytical Biochemistry, 212(2), 303–310.

• Gomez-Martinez, P., et al. (1999). "N-Alloc Deprotection: A Comparative Study." Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biotage.com [biotage.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. rsc.org [rsc.org]
• 7. total-synthesis.com [total-synthesis.com]
• 8. peptide.com [peptide.com]
• 9. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 10. pubs.acs.org [pubs.acs.org]

Section 1: Mechanistic Insights – The "Why" Behind Dap(Aloc) Aggregation

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing sequence-dependent aggregation challenges during Solid-Phase Peptide Synthesis (SPPS), specifically when incorporating Fmoc-Dap(Aloc)-OH .

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will dissect the chemical causality of aggregation, provide self-validating experimental protocols, and outline field-proven strategies to rescue your peptide yields.

Fmoc-Dap(Aloc)-OH (Fmoc-2,3-diaminopropionic acid) is a critical building block for synthesizing branched or cyclic peptides via orthogonal deprotection[1]. However, it is notorious for inducing severe on-resin aggregation.

The Causality: Dap possesses a minimal side chain consisting of a single methylene group. This structural reality forces the bulky allyloxycarbonyl (Aloc) protecting group into extreme steric proximity with the growing polyamide backbone. This steric clash restricts the conformational freedom and solvation of the backbone[2]. Furthermore, the carbamate NH of the Aloc group acts as an active hydrogen bond donor. Together, these factors severely exacerbate inter-chain hydrogen bonding, driving the formation of highly stable β-sheet networks within the resin matrix[3]. Macroscopically, this expels the solvent (e.g., DMF) and causes the polymer matrix to collapse, leading to sluggish acylation and incomplete Fmoc deprotection[2][3].

Section 2: Diagnostic FAQs

Q: Why does my resin shrink immediately after coupling Fmoc-Dap(Aloc)-OH? A: Resin shrinkage or poor swelling is the primary physical indicator of peptide aggregation[3]. As the peptide chains self-associate via hydrogen bonding, they create a hydrophobic microenvironment that expels the solvating medium. If your resin fails to swell, reagents cannot penetrate the bead core, halting the synthesis[2].

Q: My Kaiser test is weak/positive after Fmoc deprotection following a Dap(Aloc) coupling. How do I force deprotection? A: A positive Kaiser test after the deprotection step indicates incomplete Fmoc removal, a hallmark of aggregation-induced steric shielding[4]. The standard 20% piperidine solution is a secondary amine and may be too bulky to penetrate the aggregated matrix. Solution: Switch to a more potent, non-nucleophilic base cocktail. Utilizing 2% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in conjunction with piperidine accelerates the E1cb elimination of the Fmoc group, even within sterically restricted environments[2][4].

Q: How can I modify my coupling conditions to prevent aggregation during the Dap(Aloc) step? A: You must thermodynamically or chemically disrupt the hydrogen bonding network:

• Chaotropic Salts: Washing the resin with or adding 0.1 M to 0.8 M LiCl, NaClO4, or KSCN to the coupling solvent disrupts the structure of the solvent and interferes with non-covalent forces[3].

• Solvent Polarity: Switch from 100% DMF to a mixture containing N-methylpyrrole (NMP) or dimethylsulfoxide (DMSO). DMSO acts as a superior hydrogen-bond acceptor, dramatically improving the solvation of the peptide-resin complex[2][3].

• Elevated Temperature: Performing the synthesis at elevated temperatures (e.g., 40-50°C) provides the kinetic energy necessary to break inter-chain β-sheets[3][4].

Section 3: Experimental Protocols

Protocol: Aggregation-Disrupting Coupling of Fmoc-Dap(Aloc)-OH

Self-Validating System: This protocol incorporates a pre-coupling resin swelling check and a post-coupling colorimetric validation to ensure causality between the intervention and the empirical result[4].

Step 1: Resin Preparation & Swelling Swell the Fmoc-deprotected peptide-resin in a solvent mixture of NMP/DMSO (4:1 v/v) containing 0.1 M LiCl for 30 minutes. Causality: LiCl acts as a chaotropic agent, breaking pre-existing H-bonds, while DMSO maximizes polymer swelling and reagent accessibility[3].

Step 2: Amino Acid Activation In a separate vial, dissolve 4 equivalents of Fmoc-Dap(Aloc)-OH and 3.9 equivalents of HATU in NMP. Add 8 equivalents of DIPEA. Causality: HATU is a highly potent uronium-based coupling reagent ideal for driving sterically hindered or aggregating sequences to completion[3].

Step 3: Coupling Reaction Transfer the activated mixture to the resin. React at 50°C (via microwave synthesizer or heating block) for 45 minutes. Causality: Thermal energy directly counteracts the enthalpy of β-sheet formation, keeping the peptide chains solvated and reactive[4].

Step 4: Colorimetric Validation (Kaiser Test) Wash the resin thoroughly (5x DMF, 3x DCM). Perform a Kaiser test.

• If beads are colorless/yellow , coupling is complete.

• If beads are blue , perform a double coupling using a different chemistry (e.g., DIC/Oxyma) to avoid uronium-based chain termination (guanidinylation of the free amine)[3][4].

Section 4: Quantitative Data Summary

The following table summarizes the primary aggregation-disrupting techniques to help you select the optimal strategy for your specific sequence context.

Strategy	Mechanism of Action	Relative Efficacy	Pros	Cons
0.1 M LiCl in DMF	Chaotropic disruption of non-covalent H-bonds	Moderate	Cost-effective; easily integrated into standard room-temperature workflows.	Can cause precipitation with certain coupling reagents (e.g., PyBOP).
DMSO/NMP Solvent	Enhanced H-bond acceptor capacity	High	Dramatically improves resin swelling and peptide solvation.	High boiling point makes it difficult to remove; requires extensive DCM washes.
Microwave Heating (50°C)	Thermodynamic disruption of β-sheets	Very High	Rapid coupling; overcomes severe steric hindrance.	Risk of racemization or premature Aloc degradation if temperature exceeds 60°C.
DBU Deprotection	Stronger base penetration for Fmoc removal	High (for deprotection)	Solves incomplete Fmoc removal in collapsed resins.	Can cause aspartimide formation in susceptible sequences (e.g., Asp-Gly).

Section 5: Workflows & Visualization

Diagram 1: Diagnostic Workflow for Dap(Aloc) Aggregation

Caption: Diagnostic and troubleshooting workflow for identifying and resolving SPPS aggregation.

Diagram 2: Mechanistic Pathway of β-Sheet Disruption

Caption: Chemical and thermodynamic mechanisms for disrupting Dap(Aloc)-induced β-sheet formation.

Section 6: References

• First Fmoc-based solid phase synthesis of U91 and analogues. Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link][1]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Fmoc-Dap(Alloc)-OH in SPPS

Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). This guide is specifically engineered for researchers and drug development professionals working with Fmoc-Dap(Alloc)-OH (N-α-Fmoc-N-β-Alloc-L-2,3-diaminopropionic acid).

While the allyloxycarbonyl (Alloc) protecting group provides a highly orthogonal strategy for side-chain cyclization, branching, and conjugation, its palladium-catalyzed removal—coupled with the unique steric and nucleophilic properties of the diaminopropionic acid (Dap) residue—frequently introduces complex side reactions[1][2]. This guide synthesizes field-proven methodologies and mechanistic causality to help you troubleshoot and optimize your syntheses.

Part 1: Diagnostic Troubleshooting Guide (FAQs)

Q1: Why is my Alloc deprotection incomplete even after extended reaction times? Causality: The removal of the Alloc group relies on a Pd(0) catalyst, typically tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]. This catalyst is highly sensitive to oxidation and can be rapidly "poisoned" by atmospheric oxygen or incompatible functional groups on the resin[1]. Furthermore, the Dap residue is located close to the peptide backbone, creating steric hindrance that restricts the bulky π-allyl palladium intermediate from forming efficiently. Solution: Always use a freshly prepared catalyst solution. While recent studies indicate Pd(PPh₃)₄ has some tolerance to brief atmospheric exposure[3], flushing the reaction vessel with Argon significantly improves reproducibility. If incomplete deprotection persists, increase the equivalents of your hydride donor (scavenger) rather than extending the reaction time, which risks catalyst precipitation.

Q2: I am observing premature loss of the Fmoc group during Alloc removal. How can I prevent this? Causality: The Alloc deprotection catalytic cycle requires a nucleophile or hydride donor to scavenge the allyl group from the Pd(II) complex, regenerating Pd(0)[4]. Historically, morpholine and other secondary amines were used as allyl transfer reagents. However, because morpholine is a base, prolonged exposure will inadvertently cleave the base-labile Fmoc group[1]. Solution: Switch to a neutral hydride donor. Phenylsilane (PhSiH₃) is the industry standard for Fmoc-compatible Alloc removal[1]. It operates under strictly neutral conditions, ensuring complete orthogonality between the Alloc and Fmoc protecting strategies.

Q3: Mass spectrometry shows a +40 Da adduct on my peptide. What is this and how do I eliminate it? Causality: A +40 Da mass shift indicates unwanted allylation. During Pd-catalyzed cleavage, the generated allyl carbocation is highly electrophilic. If the scavenger is inefficient, this carbocation will alkylate nucleophilic side chains such as the indole ring of Tryptophan, the thiol of Cysteine, or the thioether of Methionine[5]. Solution: Optimize your scavenger system. Increasing Phenylsilane to 15–24 equivalents usually suppresses this. For highly sensitive sequences (e.g., multiple Trp/Cys residues), incorporating amine-borane complexes or dimedone provides superior trapping of the allyl species without side-formation of allylamines[5].

Q4: After Alloc removal from the Dap residue, my peptide chain is cleaving or forming unexpected branched by-products. Why? Causality: Dap (2,3-diaminopropionic acid) possesses a uniquely short side chain (only one methylene carbon). Once the Alloc group is removed, the newly liberated β-amine is in extremely close spatial proximity to the α-amine and the adjacent peptide backbone[2]. This proximity drastically lowers the activation energy for intramolecular aminolysis (N-to-N acyl migration), leading to backbone cleavage or the formation of highly stable diamino-lactams[6]. Solution: Time is the critical variable. Minimize the duration the free β-amine is left unreacted. Immediately proceed to the next coupling or cyclization step. Never expose the free Dap residue to prolonged basic conditions (such as repeated piperidine washes) before it is successfully acylated or cyclized.

Part 2: Quantitative Data & Scavenger Optimization

Selecting the correct scavenger is the most critical variable in preventing Alloc deprotection side reactions. Use the table below to match the scavenger to your specific sequence requirements.

Scavenger	Typical Equivalents	pH Nature	Risk of Fmoc Loss	Risk of Allylation	Mechanistic Notes
Morpholine	10 - 20 eq	Basic	High	Moderate	Classic allyl transfer reagent; strictly avoid if Fmoc preservation is required.
Phenylsilane (PhSiH₃)	15 - 24 eq	Neutral	Low	Low	Standard hydride donor; highly effective and fully orthogonal to Fmoc chemistry.
Amine-Borane Complexes	5 - 10 eq	Neutral	Low	Very Low	Excellent for preventing allylamine side-formation in Cys/Trp-rich sequences.
Dimedone	10 eq	Weakly Acidic	Low	Very Low	C-H acid scavenger; acts as an irreversible allyl sink.

Part 3: Self-Validating Experimental Protocols

Protocol A: Optimized Pd(0)-Catalyzed Alloc Deprotection (Fmoc-Compatible)

This protocol utilizes a neutral hydride donor to prevent Fmoc loss and includes a specific washing step to validate the removal of residual palladium, which can otherwise poison subsequent couplings.

• Resin Preparation: Swell the peptidyl-resin in dry Dichloromethane (DCM) for 15 minutes. Drain completely.

• Inert Atmosphere: Flush the reaction vessel with Argon for 1 minute to minimize Pd(0) oxidation.

• Scavenger Addition: Prepare a solution of Phenylsilane (24 eq relative to resin loading) in a minimal volume of dry DCM. Add to the resin and agitate for 2 minutes.

• Catalyst Addition: Dissolve Pd(PPh₃)₄ (0.1 - 0.25 eq) in dry DCM. Add immediately to the resin mixture.

• Reaction: Agitate at room temperature for 30 minutes. The reaction mixture should turn dark yellow/brown.

• Repetition: Drain the vessel and repeat steps 3–5 once more to ensure 100% conversion.

• Palladium Scavenging (Critical Validation Step): Wash the resin extensively to remove trapped palladium:

  • DCM (3 × 2 min)

  • DMF (3 × 2 min)

  • 0.5% Sodium diethyldithiocarbamate in DMF (3 × 5 min) – This chelates and removes residual Pd ions, preventing downstream contamination[1].

  • DMF (3 × 2 min)

Protocol B: On-Resin Lactamization (Cyclization) of Dap

To prevent acyl migration or backbone cleavage, the free β-amine of Dap must be cyclized immediately after Alloc removal.

• Pre-requisite: Ensure the target carboxylate (e.g., Asp or Glu) has been orthogonally deprotected (e.g., using an O-Allyl ester removed simultaneously with the Dap Alloc group).

• Activation: Prepare an activation solution of PyAOP (5 eq), HOAt (5 eq), and DIPEA (10 eq) in DMF.

• Cyclization: Add the activation solution to the resin immediately after the final DMF wash of Protocol A. Agitate for 2 hours at room temperature.

• Validation: Perform a Kaiser test. A negative result (yellow) confirms the successful acylation/cyclization of the highly nucleophilic Dap β-amine.

Part 4: Diagnostic Workflow Visualization

The following logical workflow maps the causality of common side reactions to their immediate diagnostic solutions.

Caption: Workflow for diagnosing and resolving Fmoc-Dap(Alloc)-OH side reactions.

Part 5: Advanced Optimization FAQs

Q: Are there metal-free alternatives for Alloc deprotection to avoid Palladium contamination entirely? A: Yes. Recent advancements in green chemistry have demonstrated metal-free, on-resin Alloc removal using Iodine (

) and water in environmentally sensible solvent mixtures (e.g., PolarClean/EtOAc). This method relies on an iodine-induced iodocyclization of the Alloc group, entirely bypassing the need for air-sensitive and potentially contaminating palladium catalysts[1][7].

Q: Can I use microwave heating to accelerate Alloc removal on hindered Dap residues? A: Microwave assistance (e.g., 50°C for 10–15 minutes) can significantly shorten reaction times and improve yields for sterically hindered residues[3]. However, when using microwave heating, you must ensure that your scavenger system is thermally stable and that the increased kinetic energy does not prematurely trigger the Dap β-amine to attack the peptide backbone before the cyclization reagents are introduced.

References

• Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).5

• Kinetic analysis of Alloc removal from different peptide sequences. Benchchem.1

• Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. IntechOpen.2

• Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis: One-Pot, Metal-Free Alloc Removal–Peptide Coupling. Organic Letters - ACS Publications.7

• Construction of diverse peptide structural architectures via chemoselective peptide ligation. NIH.6

• Alloc Protecting Group: Alloc Protection & Deprotection Mechanism. Total Synthesis.4

• Room temperature allyl ester and alloc deprotections - what is the lifetime of palladium? Biotage.3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis | IntechOpen [intechopen.com]
• 3. biotage.com [biotage.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Construction of diverse peptide structural architectures via chemoselective peptide ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Yield in Cyclic Peptide Synthesis

Status: Operational Topic: Macrocyclization Efficiency & Yield Optimization Audience: Senior Scientists, Process Chemists, Drug Discovery Researchers

Core Directive: The Entropy Challenge

The Problem: Macrocyclization is an entropically disfavored process.[1] You are asking a linear chain, which possesses high degrees of motional freedom, to adopt a single, constrained conformation. The Consequence: If the reaction kinetics for intramolecular ring closure (

) are slower than intermolecular dimerization ( ), your yield plummets, and you isolate intractable oligomers.

This guide moves beyond basic "add more reagent" advice. We analyze the competition between Cyclization (Unimolecular) and Oligomerization (Bimolecular) to engineer a system where

.

Diagnostic Workflow (Decision Tree)

Before altering reagents, diagnose the failure mode using the following logic flow.

Figure 1: Diagnostic logic for identifying the root cause of cyclization failure based on crude LC-MS data.

Module 1: The Linear Precursor (Prevention)

"Garbage in, Garbage out." The quality of the linear precursor dictates cyclization success. If your linear peptide is aggregated or impure, the N-terminus and C-terminus will never meet.

Critical Protocol: Resin Selection

Recommendation: Use 2-Chlorotrityl Chloride (2-CTC) Resin .[2][3][4]

• Why?

  • Steric Bulk: The bulky trityl group prevents Diketopiperazine (DKP) formation, a common side reaction that kills yield when Proline is at the C-terminus [1].[4]

  • Mild Cleavage: Cleavage occurs with 1% TFA/DCM. This releases the protected linear peptide (keeping side chains Boc/tBu protected) for solution-phase cyclization.

Troubleshooting Aggregation

If the linear sequence is difficult to synthesize or insoluble:

• Use Pseudoprolines: (See Module 3)

• Use Hmb (2-hydroxy-4-methoxybenzyl) protection: This blocks hydrogen bonding on the backbone amide, disrupting

  -sheet aggregation.

Module 2: The Cyclization Step (Kinetic Control)[5]

This is the most common failure point. You must favor the unimolecular reaction.

Strategy A: Solution-Phase Cyclization (The High Dilution Principle)

To favor intramolecular cyclization, the concentration must be low enough that a peptide molecule is more likely to encounter its own tail than another peptide molecule.

The Protocol:

• Concentration: Target 10⁻³ to 10⁻⁴ M (0.1 - 1.0 mM).

• Reagent: PyBOP (slower, less epimerization) or HATU (faster, higher risk).

• Base: DIPEA or NMM (2-3 equivalents).

• Method: Syringe Pump Addition. Do not dump reagents in.

  • Dissolve linear peptide in minimal DMF.

  • Add dropwise to a large volume of solvent containing the coupling reagent over 4–12 hours.

Strategy B: On-Resin Cyclization (Pseudodilution)

Concept: The "Pseudodilution" effect exploits the site isolation of the solid support.[1] Since peptide chains are anchored to the resin beads, their mobility is restricted, theoretically preventing them from reacting with each other [2].

Implementation:

• Loading: Use low loading resin (< 0.2 mmol/g). High loading brings chains too close, allowing inter-chain dimerization.

• Linker: Attach via the side chain (e.g., Asp/Glu anchored via ODmab removal) to allow Head-to-Tail cyclization while still attached.

Data Comparison: Cyclization Strategies

Parameter	Solution Phase	Solid Phase (On-Resin)
Concentration	0.1 – 1.0 mM (High solvent usage)	N/A (Site isolation)
Kinetics	Diffusion controlled	Slower (Resin matrix diffusion)
Dimerization Risk	High (if added too fast)	Low (if loading is low)
Purification	Requires workup/extraction	Simple filtration
Yield Potential	Moderate (losses in workup)	High (if sequence permits)

Module 3: Structural Assistance (Turn Inducers)

If dilution doesn't work, the peptide is likely too rigid or extended (all-trans amides) to cyclize. You must introduce a "kink" to bring the termini together.

The Solution: Pseudoprolines ( Pro)

Pseudoprolines (oxazolidines derived from Ser/Thr or thiazolidines from Cys) force the backbone into a cis-amide conformation [3].[5]

Mechanism:

• The Kink: The bulky oxazolidine ring disrupts the secondary structure (

  -sheets) and induces a turn.

• The Reaction: This pre-organizes the linear chain, bringing the N- and C-termini into proximity, increasing the effective molarity (

  ) of the reactive ends.

• Traceless: After cyclization, treatment with TFA/Water regenerates the native Ser/Thr/Cys residue.

Figure 2: Pseudoprolines induce a cis-amide bond, pre-organizing the chain for rapid cyclization.

FAQ: Specific Troubleshooting Scenarios

Q: I see a mass of [M + 18] in my LC-MS. What is it? A: This is likely the hydrolyzed linear precursor. It indicates that your coupling reagent (HATU/PyBOP) was consumed by water in the solvent before it could activate the peptide. Fix: Use anhydrous DMF (dried over molecular sieves) and ensure the atmosphere is inert (Ar/N2).

Q: My yield is <5% and I see mostly dimers. I'm already at 1 mM. A: You have a "difficult sequence." The kinetics of dimerization are beating cyclization.

• Fix 1: Go lower (0.5 mM).

• Fix 2: Add a Turn Inducer (Pseudoproline or D-amino acid) if sequence modification is allowed.

• Fix 3: Switch to Native Chemical Ligation (NCL) if you have a Cysteine. NCL is chemoselective and often works better for large rings than standard amidation [4].

Q: Can I use HATU for everything? A: HATU is powerful but dangerous. For chiral C-terminal amino acids, HATU can cause significant epimerization (racemization).

• Rule: If C-terminus is Gly or Pro, HATU is fine. If it is a chiral amino acid (e.g., Ala, Phe), use PyBOP/HOAt or DEPBT to preserve chirality.

References

• Barlos, K., et al. (1991). "2-Chlorotrityl chloride resin: A carrier for the solid phase synthesis of peptide fragments."[4][6] Int. J. Pept.[7][8] Protein Res.[8]Link (Verified context: Prevention of DKP formation).

• Albericio, F., & Tulla-Puche, J. (2014). "The Status of the Art of Peptide Cyclization." Organic & Biomolecular Chemistry. Link (Verified context: Pseudodilution and resin choices).

• Skropeta, D., Jolliffe, K. A., & Turner, P. (2004).[9] "Pseudoprolines as removable turn inducers: tools for the cyclization of small peptides."[1][5][7][9][10] Journal of Organic Chemistry. Link (Verified context: Mechanism of pseudoproline turn induction).

• Dawson, P. E., et al. (1994). "Synthesis of proteins by native chemical ligation." Science. Link (Verified context: NCL as an alternative cyclization strategy).

Sources

• 1. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 2. benchchem.com [benchchem.com]
• 3. Improving 2-Chlorotrityl Chloride (2-CTC) Resin Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. almacgroup.com [almacgroup.com]
• 7. bachem.com [bachem.com]
• 8. iris.uniupo.it [iris.uniupo.it]
• 9. Pseudoprolines as removable turn inducers: tools for the cyclization of small peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. raj.emorychem.science [raj.emorychem.science]

Fmoc-Dap(Aloc)-OH stability issues in solution

Topic: Fmoc-Dap(Aloc)-OH Stability & Troubleshooting Guide Audience: Peptide Chemists, Medicinal Chemists, Drug Development Scientists Content Type: Technical Support Center (Q&A, Protocols, Mechanisms)[1]

[1]

Executive Summary & Reagent Profile[1][2]

Fmoc-Dap(Aloc)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-(Allyloxycarbonyl)-L-diaminopropionic acid) is a critical building block for synthesizing cyclic peptides (via lactam bridges), branched peptides, and peptidomimetics.[1] While the orthogonal protection strategy (Fmoc/Alloc) is robust, the diaminopropionic acid (Dap) backbone introduces specific instability risks in solution—primarily related to solubility-driven aggregation and base-catalyzed side reactions like

-elimination.[1]

Property	Specification
CAS Number	188970-92-5
Molecular Weight	410.42 g/mol
Storage (Solid)	-20°C (Stable for 1-2 years)
Storage (Solution)	Not Recommended for long-term (>24h at RT).[1][2] Use immediately.
Solubility	DMF, DMSO (may require sonication); Poor in DCM.[1]

Troubleshooting Guide (Q&A)

Category A: Solubility & Solution Stability

Q1: I prepared a 0.5 M solution in DMF, but it turned cloudy/gelatinous after 2 hours. Is the reagent degraded?

• Diagnosis: Likely solvent-induced aggregation , not chemical degradation.[1] Fmoc-protected amino acids, particularly Dap derivatives, can form hydrogen-bond networks (beta-sheet-like structures) in non-polar or moderately polar solvents like DMF, leading to gelation.[1]

• Resolution:

  • Sonication: Sonicate at 30-40°C to disrupt aggregates.[1]

  • Solvent Switch: Add DMSO (up to 10-20%) or NMP to the DMF solution to disrupt hydrogen bonding.[1]

  • Chaotropic Salts: For stubborn cases, add 0.1 M LiCl to the solution.[1]

• Critical Note: If the solution turns yellow, this indicates premature Fmoc removal (formation of dibenzofulvene), likely due to amine contamination in the solvent.[1] Discard immediately.

Q2: Can I store the activated ester (e.g., with HATU/DIPEA) overnight?

• Answer: No.

• Reasoning: Dap derivatives are prone to

  -elimination (forming dehydroalanine) and racemization upon activation, especially in the presence of tertiary bases (DIPEA).[1] Prolonged storage of the activated species increases the risk of cyclization to form hydantoins or dipeptide formation via mixed anhydrides.[1]

• Protocol: Activate in situ immediately before coupling (0-5 min pre-activation max).[1]

Category B: Purity & Side Reactions[1][4]

Q3: My LC-MS shows a mass of [M-18] and [M+piperidine] after coupling. What happened?

• Diagnosis:

  • [M-18]: Likely

    -elimination of the Dap side chain to form a dehydroalanine (Dha) derivative, followed by water loss.[1] This occurs if the base concentration (DIPEA) was too high or reaction time too long.[1]

  • [M+piperidine]: If observed during Fmoc removal, this indicates a Michael addition of piperidine to the formed dehydroalanine species.[1]

• Prevention:

  • Use weaker bases (e.g., Collidine) during activation.[1][3]

  • Limit Fmoc deprotection times (2 x 5 min instead of 2 x 10 min).

  • Ensure the Alloc group is intact; free Dap amines are highly unstable.[1]

Q4: I am seeing "double hits" or dipeptide insertion (Dap-Dap) in the sequence.

• Mechanism: This is a known artifact where a small amount of Fmoc group is cleaved by the amino component before coupling is complete, allowing the activated amino acid to couple to itself.[1]

• Solution: Ensure your DMF is "amine-free" (high grade).[1] Use a slight excess of HOBt/Oxyma to suppress premature deprotection.[1]

Mechanistic Visualization

The following diagram illustrates the stability pathways of Fmoc-Dap(Aloc)-OH, highlighting the critical "Danger Zone" where side reactions occur.

Caption: Stability landscape of Fmoc-Dap(Aloc)-OH. Green paths indicate optimal processing; red paths indicate degradation risks driven by base and time.[1]

Standardized Protocols

Protocol A: Solubility & Stock Preparation

Purpose: To ensure complete dissolution without inducing degradation.[1]

• Calculate: Determine the required mass for a 0.2 M concentration (avoid >0.5 M to prevent gelation).

• Solvent Choice:

  • Standard: Anhydrous DMF (99.9%, amine-free).[1]

  • Difficult Sequences: 80% DMF / 20% DMSO.

• Dissolution:

  • Add solvent to the powder.[1][4]

  • Vortex for 30 seconds.

  • If particles remain:[1] Sonicate in a water bath at 35°C for 1-2 minutes. Do not exceed 40°C.

• QC Check: Inspect for clarity. The solution must be colorless. A yellow tint indicates Fmoc cleavage.[1]

Protocol B: QC Check for Degradation (HPLC)

Purpose: To validate reagent purity before critical couplings.[1]

Parameter	Setting
Column	C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water + 0.1% TFA
Mobile Phase B	Acetonitrile + 0.1% TFA
Gradient	5% to 95% B over 20 minutes
Detection	UV 254 nm (Fmoc) and 214 nm (Peptide bond)
Pass Criteria	Single major peak >98%.[1][5] No shoulder peaks (racemization) or early eluting peaks (free amine).[1]

References

• MedChemExpress. Fmoc-Dap(Alloc)-OH Product & Storage Information. Retrieved from

• PubChem. Compound Summary: Fmoc-Dap(Alloc)-OH (CAS 188970-92-5).[1] Retrieved from [1]

• BenchChem. Application Notes: Fmoc-Dap(Alloc)-OH in Drug Discovery. Retrieved from [1]

• ChemPep. Fmoc Solid Phase Peptide Synthesis: Side Reactions & Stability. Retrieved from

• Sigma-Aldrich. Fmoc-Dap(Alloc)-OH Analytical Standards. Retrieved from [1]

Sources

• 1. CAS 178924-05-5: Fmoc-D-Dap(Alloc)-OH | CymitQuimica [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chempep.com [chempep.com]
• 4. rsc.org [rsc.org]
• 5. cem.de [cem.de]

Part 1: Overcoming Steric Hindrance During Coupling

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering synthetic roadblocks with Fmoc-Dap(Aloc)-OH (Fmoc-L-2,3-diaminopropionic acid).

Because Dap possesses only a single methylene (-CH₂-) spacer between the α-carbon and the side-chain amine, the bulky Fmoc and Aloc (allyloxycarbonyl) protecting groups are forced into extreme spatial proximity[1]. This creates massive steric hindrance, leading to sluggish acylation, deletion sequences, and stalled deprotection kinetics. Below, we provide field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you overcome these barriers.

Diagnostic Workflow for Dap(Aloc) Coupling

Diagnostic workflow for resolving incomplete Fmoc-Dap(Aloc)-OH coupling.

Frequently Asked Questions (Coupling)

Q: Why does Fmoc-Dap(Aloc)-OH consistently yield deletion sequences? A: The root cause is conformational rigidity and steric shielding. The exceedingly short side chain of Dap forces the bulky Fmoc and Aloc groups to physically block the incoming nucleophile from achieving an ideal Bürgi-Dunitz trajectory toward the activated α-carboxyl group. This kinetic barrier drastically slows down amide bond formation, resulting in incomplete reactions and deletion sequences[2].

Q: Which coupling reagents are best suited to overcome this barrier? A: Standard carbodiimide chemistry (e.g., DIC/HOBt) is generally insufficient for Dap(Aloc). You must shift to highly reactive uronium/aminium salts or advanced additives that generate highly reactive esters. HATU is considered the gold standard for severe steric hindrance due to the anchimeric assistance provided by its pyridine nitrogen. Alternatively, OxymaPure-based systems (like DIC/Oxyma or COMU) offer exceptional coupling efficiency comparable to HATU, but without the risk of guanidinylation and with a better safety profile compared to explosive benzotriazoles[3].

Table 1: Comparison of Coupling Reagents for Sterically Hindered Residues

Coupling Reagent System	Reactive Intermediate	Relative Efficiency for Dap	Guanidinylation Risk	Safety / Notes
DIC / HOBt	OBt ester	Low	None	Insufficient for highly hindered residues.
DIC / OxymaPure	Oxyma ester	High	None	Excellent safety profile; highly reactive alternative to HOAt.
HATU / DIPEA	OAt ester	Very High	High (if pre-activated >2 mins)	Gold standard for severe hindrance; requires strict stoichiometric control.
COMU / DIPEA	Oxyma ester	Very High	Low	Combines Oxyma reactivity with uronium salt efficiency.

Protocol 1: High-Efficiency Coupling of Fmoc-Dap(Aloc)-OH

This protocol utilizes a self-validating loop to ensure the steric barrier is fully overcome before proceeding.

• Resin Preparation: Swell the peptidyl-resin (e.g., 0.1 mmol scale) in N,N-Dimethylformamide (DMF) for 30 minutes. Causality: Proper swelling maximizes the accessibility of the N-terminal amine within the polymer matrix.

• Reagent Preparation: Dissolve Fmoc-Dap(Aloc)-OH (0.4 mmol, 4 eq) and HATU (0.39 mmol, 3.9 eq) in a minimum volume of DMF. Causality: HATU is kept slightly sub-stoichiometric to the amino acid to prevent the unreacted uronium species from irreversibly capping the resin's free amines.

• Activation: Add DIPEA (0.8 mmol, 8 eq) to the amino acid solution. Vortex for exactly 1 minute. Causality: Prolonged pre-activation with HATU leads to rapid guanidinylation of the N-terminus.

• Coupling: Add the activated mixture to the resin. React for 2 hours at room temperature. If available, utilize microwave-assisted synthesis at 75°C for 10 minutes to provide the thermodynamic energy required to overcome the steric clash[2].

• Self-Validation (Critical): Drain and wash the resin (5x DMF). Perform a Kaiser (ninhydrin) test on a micro-sample of beads.

  • Pass: A colorless/yellow result confirms complete coupling. Proceed to Fmoc deprotection.

  • Fail: If the beads turn blue, the coupling is incomplete. Perform a second coupling using DIC/OxymaPure (to avoid repeated exposure to HATU's guanidinylation risk) before proceeding.

Part 2: Aloc Deprotection in Sterically Hindered Environments

Mechanism of Aloc Removal

Tsuji-Trost mechanism for Aloc deprotection via Pd(0) and Phenylsilane.

Frequently Asked Questions (Deprotection)

Q: My Aloc deprotection is stalling or incomplete. Why? A: The Tsuji-Trost deprotection of Aloc involves the formation of a π-allyl palladium complex[4]. In the case of Dap, the extreme steric bulk shields the allyl group, making the initial coordination of the Pd(0) catalyst kinetically slow (rate-limiting). If the catalyst is slightly oxidized, or if the scavenger is insufficient, the reaction will stall[5].

Q: What is the optimal scavenger to prevent side reactions? A: Phenylsilane (PhSiH₃) is the most effective scavenger for this application. It acts as a highly efficient nucleophile to attack the π-allyl palladium complex, regenerating the Pd(0) catalyst and entirely preventing the cleaved allyl group from re-alkylating the newly freed Dap side-chain amine (N-allylation)[4].

Protocol 2: Optimized Aloc Deprotection using Pd(PPh₃)₄ and PhSiH₃

This protocol guarantees complete removal of the Aloc group without damaging the peptide backbone.

• Catalyst Preparation: In a well-ventilated fume hood, dissolve Pd(PPh₃)₄ (0.1 to 0.15 eq) in dry Dichloromethane (DCM). Causality: The solution must be bright yellow. If it appears brown or black, the palladium has oxidized to Pd(II) and is catalytically inactive. Always use fresh catalyst[5].

• Scavenger Addition: Add phenylsilane (PhSiH₃) (10 to 24 eq) directly to the catalyst solution.

• Deprotection: Add the solution to the swelled resin. Agitate in the dark for 30 minutes at room temperature. For highly hindered Dap residues, repeating this cycle twice is highly recommended.

• Washing: Drain the reaction vessel and wash the resin extensively with DCM (3x) and DMF (3x). Causality: Thorough washing is critical to remove trapped palladium byproducts, which can poison subsequent coupling steps or cause premature Fmoc cleavage.

• Self-Validation (Critical): Perform a micro-cleavage on 2–3 mg of the resin using a standard cleavage cocktail (e.g., TFA/TIPS/H₂O 95:2.5:2.5) for 1 hour. Analyze the crude mixture via LC-MS.

  • Pass: Confirm the disappearance of the protected mass and the appearance of the target mass (-84 Da, corresponding to the loss of the Aloc group).

  • Fail: If the +84 Da mass persists, repeat steps 1-4 using fresh catalyst and microwave heating (38°C for 5 minutes)[6]. Do not proceed to the next synthetic step until deprotection is analytically confirmed.

References

1.2 - BenchChem 2. - Sigma-Aldrich 3.3 - ACS Omega 4.5 - BenchChem 5.6 - ResearchGate 6. 4 - CDN 7. 1 - Chemical Reviews

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Navigating the Purification of Fmoc-Dap(Aloc)-OH Containing Peptides: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The incorporation of non-proteinogenic amino acids like L-2,3-diaminopropionic acid (Dap) offers a powerful strategy to enhance the biological activity and conformational stability of synthetic peptides. The use of an allyloxycarbonyl (Aloc) group to protect the side-chain of Dap provides an orthogonal protection scheme, allowing for selective on-resin modifications.[1] However, the unique chemical properties of the Fmoc-Dap(Aloc)-OH building block and the resulting peptides present specific challenges during HPLC purification. This guide, designed by our senior application scientists, provides in-depth technical assistance to navigate these complexities, ensuring the successful isolation of your target peptide.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the HPLC purification of peptides containing the Fmoc-Dap(Aloc)-OH residue.

Q1: Why is the choice of HPLC column critical for purifying my Fmoc-Dap(Aloc)-OH peptide?

The hydrophobicity of your peptide is a key determinant for selecting the appropriate reversed-phase (RP-HPLC) column.[2][3] The presence of the bulky, hydrophobic Fmoc and Aloc protecting groups significantly increases the overall hydrophobicity of the peptide. Therefore, a C18 stationary phase is the standard and most effective choice for retaining and separating these peptides.[3] For very hydrophobic peptides, a C8 or even a C4 column might be considered to reduce retention times and improve peak shape. The pore size of the silica support is also crucial; a pore size of 100-120 Å is generally suitable for peptides up to 30 amino acids in length.

Q2: What are the recommended initial mobile phase conditions for my purification?

A standard starting point for the purification of Fmoc-Dap(Aloc)-OH containing peptides is a binary solvent system consisting of:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

TFA acts as an ion-pairing agent, improving peak resolution and solubility of the peptide.[4] The initial gradient should be shallow to allow for the effective separation of closely eluting impurities. A typical starting gradient might be 5-15% Mobile Phase B, holding for a few column volumes before initiating a linear gradient.

Q3: How does the presence of the Aloc group affect the purification strategy?

The Aloc group is stable to the acidic conditions of standard RP-HPLC and the basic conditions used for Fmoc deprotection.[1][5] This orthogonality is a key advantage for on-resin side-chain modifications.[1] During purification of the final, cleaved peptide, the Aloc group will remain intact unless it has been intentionally removed. Its presence will contribute to the overall hydrophobicity of the peptide, influencing its retention time.

Q4: Can I remove the Aloc group on-resin before cleavage and purification?

Yes, and this is a common strategy. The Aloc group can be selectively removed on-resin using a palladium(0) catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), in the presence of a scavenger like phenylsilane (PhSiH₃).[1] This allows for subsequent modification of the deprotected Dap side-chain amine. It is crucial to thoroughly wash the resin after this step to remove any residual catalyst, as palladium contamination can interfere with subsequent steps and may be undesirable in the final product.[1]

Troubleshooting Guide

This section provides solutions to specific issues that may arise during the HPLC purification of your Fmoc-Dap(Aloc)-OH containing peptide.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Broadening or Tailing)	1. Secondary Interactions: The peptide may be interacting with residual silanol groups on the silica support. 2. Peptide Aggregation: Hydrophobic peptides can aggregate on the column. 3. Inappropriate Mobile Phase pH: The pH of the mobile phase may be close to the isoelectric point (pI) of the peptide.	1. Use a modern, end-capped HPLC column. 2. Increase the concentration of the organic modifier (acetonitrile) or add a small amount of isopropanol to the mobile phase. Consider operating at a slightly elevated temperature (e.g., 30-40°C) to disrupt aggregation. 3. Ensure the mobile phase pH is at least 1-2 units away from the peptide's pI. [6] Using 0.1% TFA generally ensures a low pH (around 2), which is suitable for most peptides.
Multiple Peaks for the Target Peptide	1. Incomplete Deprotection: Residual protecting groups from synthesis (e.g., tBu, Trt) may not have been fully removed during cleavage.[][8] 2. Oxidation: Methionine or Cysteine residues can be prone to oxidation. 3. Aspartimide Formation: Sequences containing Aspartic acid are susceptible to this side reaction, particularly during Fmoc deprotection with piperidine.[5]	1. Review your cleavage cocktail and cleavage time. Ensure appropriate scavengers are used to quench reactive cations generated during deprotection.[9][10] 2. Use a cleavage cocktail containing scavengers that prevent oxidation, such as 1,2-ethanedithiol (EDT) or dithiothreitol (DTT). [11] 3. If aspartimide formation is suspected, consider using a faster deprotection reagent like DBU in combination with piperidine, though this should be used with caution. [12]
No Peptide Eluting from the Column	1. Strong Retention: The peptide is too hydrophobic and is irreversibly binding to the stationary phase. 2. Precipitation: The peptide has precipitated on the column due to poor solubility in the mobile phase.	1. Use a less retentive column (e.g., C8 or C4). Employ a steeper gradient or a stronger organic modifier like isopropanol. 2. Ensure the crude peptide is fully dissolved in the injection solvent before loading onto the column. The injection solvent should be compatible with the initial mobile phase conditions. A small amount of DMSO or DMF can be used to aid dissolution, but be mindful of its effect on the chromatogram.
Contamination with Palladium Catalyst	Inadequate Washing: Insufficient washing of the resin after on-resin Aloc deprotection.	Thoroughly wash the resin with a solvent that can chelate and remove palladium, such as a dilute solution of sodium diethyldithiocarbamate in DMF, followed by extensive washing with DMF and DCM.

Experimental Protocols

Standard HPLC Purification Protocol

This protocol outlines a general procedure for the purification of a cleaved peptide containing Fmoc-Dap(Aloc)-OH.

• Sample Preparation:

  • Dissolve the lyophilized crude peptide in a minimal amount of a suitable solvent.[13] A common starting point is 50% acetonitrile in water with 0.1% TFA.[1]

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• HPLC System and Column:

  • System: A preparative or semi-preparative HPLC system.

  • Column: A C18 reversed-phase column (e.g., 10 µm particle size, 120 Å pore size).

  • Mobile Phase A: 0.1% TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile.

• Purification Method:

  • Equilibrate the column with the initial mobile phase composition (e.g., 95% A / 5% B) for at least 5-10 column volumes.

  • Inject the prepared sample onto the column.

  • Run a linear gradient to elute the peptide. The gradient will need to be optimized for each specific peptide but a general starting point could be:

    • 5-15% B over 5 minutes.

    • 15-65% B over 40 minutes.

  • Monitor the elution profile at 215 nm and 280 nm. The peptide bond absorbs at 215 nm, while aromatic residues like Trp and Tyr absorb at 280 nm.[8]

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the major peaks.

  • Analyze the purity of each fraction by analytical RP-HPLC and confirm the identity of the target peptide by mass spectrometry.

• Lyophilization:

  • Pool the fractions containing the pure peptide.

  • Lyophilize the pooled fractions to obtain the final purified peptide as a powder.

On-Resin Aloc Deprotection Protocol

This protocol describes the selective removal of the Aloc group from the Dap side chain while the peptide is still attached to the resin.

• Resin Preparation:

  • After incorporation of Fmoc-Dap(Aloc)-OH and subsequent peptide chain elongation, swell the peptide-resin in dichloromethane (DCM).

• Deprotection Cocktail Preparation:

  • In a separate vial, prepare the deprotection cocktail. A typical cocktail consists of:

    • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.25 equivalents relative to the resin loading).

    • A scavenger such as phenylsilane (PhSiH₃) (24 equivalents).[1]

  • Dissolve the components in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Deprotection Reaction:

  • Add the deprotection cocktail to the swollen resin.

  • Gently agitate the reaction mixture at room temperature for 30-60 minutes.[14]

• Washing:

  • After the reaction is complete, thoroughly wash the resin to remove the palladium catalyst and scavenger byproducts. A suggested washing sequence is:

    • DCM (5x)

    • A solution of 0.5% sodium diethyldithiocarbamate in DMF (3x, 15 min each)

    • DMF (5x)

    • DCM (5x)

The deprotected side-chain amine of the Dap residue is now available for further on-resin modification.

Visualizing the Workflow

Caption: HPLC Purification Workflow for Synthetic Peptides.

References

• Vertex AI Search, Overview of Solid Phase Peptide Synthesis (SPPS).
• Vertex AI Search, Fmoc Solid Phase Peptide Synthesis - ChemPep.
• Vertex AI Search, Cleavage Cocktails; Reagent B - Aapptec Peptides.
• Vertex AI Search, Reverse-phase HPLC Peptide Purific
• Vertex AI Search, CHAPTER 18: Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities - Books.
• Vertex AI Search, Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design - AiFChem.
• Vertex AI Search, Reversed-phase high-performance liquid chrom
• Vertex AI Search, Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Applic
• Vertex AI Search, A Comparative Guide to HPLC Purity Analysis of Synthetic Peptides with Fmoc-Dap(Boc)
• Vertex AI Search, HPLC of Peptides and Proteins HPLC of Peptides and Proteins.
• Vertex AI Search, Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Vertex AI Search, Peptide Cleavage
• Vertex AI Search, optimizing cleavage conditions for peptides containing modified amino acids - Benchchem.
• Vertex AI Search, WO2015028599A1 - Cleavage of synthetic peptides - Google P
• Vertex AI Search, Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• Vertex AI Search, Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis: One-Pot, Metal-Free Alloc Removal–Peptide Coupling | Organic Letters - ACS Public
• Vertex AI Search, Peptide Purification Process & Methods: An Overview - Bachem.
• Vertex AI Search, Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis - ResearchG
• Vertex AI Search, Protected Peptides: Essential Building Blocks for Research - BOC Sciences.
• Vertex AI Search, Fmoc-Dap(Alloc)-OH = 98.5 HPLC 188970-92-5 - MilliporeSigma.
• Vertex AI Search, Amino Acid Deriv
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• Vertex AI Search, US20120322976A1 - Preparative RP-HPLC Method For Purifying Peptides - Google P
• Vertex AI Search, Peptide Purification and Product Analysis - AltaBioscience.
• Vertex AI Search, Deprotection of the alloc group of peptide 1 with Pd or Ru complexes under NCL conditions.
• Vertex AI Search, Fmoc-Dap-OH = 97.0 HPLC 181954-34-7.
• Vertex AI Search, Using microwave heating to expedite your allyl ester or alloc deprotection | Biotage.
• Vertex AI Search, Fmoc-D-Dap(Aloc)-OH [178924-05-5] - Peptides.
• Vertex AI Search, Fmoc-Dap-OH, >=97.0% (HPLC)
• Vertex AI Search, Protecting Groups in Peptide Synthesis | Springer N
• Vertex AI Search, Peptide analysis using reverse phase liquid chromatography - Separ
• Vertex AI Search, Room temperature allyl ester and alloc deprotections - wh
• Vertex AI Search, Protecting Groups in Peptide Synthesis - PubMed - NIH.
• Vertex AI Search, Protein purific
• Vertex AI Search, The Allyloxycarbonyl (Alloc)
• Vertex AI Search, Control Strategies for Synthetic Therapeutic Peptide APIs Part III: Manufacturing Process Consider

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• 4. Peptide analysis using reverse phase liquid chromatography | Separation Science [sepscience.com]
• 5. chempep.com [chempep.com]
• 6. US20120322976A1 - Preparative RP-HPLC Method For Purifying Peptides - Google Patents [patents.google.com]
• 8. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
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Reference Data & Comparative Studies

Fmoc-Dap(Aloc)-OH vs. Fmoc-Dab(Aloc)-OH: A Mechanistic and Practical Guide for Orthogonal Peptide Synthesis

In the design of complex, conformationally constrained peptides—such as stapled peptides, macrocycles, and branched architectures—the selection of orthogonal diamino acids is a critical variable. Fmoc-Dap(Aloc)-OH (L-2,3-diaminopropionic acid) and Fmoc-Dab(Aloc)-OH (L-2,4-diaminobutyric acid) are two of the most valuable building blocks in Solid-Phase Peptide Synthesis (SPPS).

While they differ by only a single methylene group in their side chains, this structural nuance dictates steric hindrance during coupling, the thermodynamics of downstream cyclization, and overall synthetic yield. As a Senior Application Scientist, I have compiled this guide to objectively compare these two reagents, providing field-proven protocols and mechanistic insights to optimize your peptide workflows.

Structural and Mechanistic Comparison

The fundamental difference between Dap and Dab lies in the position of the side-chain amine, which directly influences their behavior during chain elongation.

• Fmoc-Dap(Aloc)-OH (β-amino): The side-chain amine is separated from the α-carbon by a single methylene group. The proximity of the bulky Allyloxycarbonyl (Aloc) protecting group to the α-amine creates significant steric clash. This often necessitates double-coupling strategies and highly reactive uronium salts (e.g., HATU/HOAt) to ensure complete acylation.

• Fmoc-Dab(Aloc)-OH (γ-amino): The side-chain amine is separated by two methylene groups. This added flexibility relieves steric tension at the α-center, allowing for smoother coupling kinetics comparable to standard amino acids like Lysine or Ornithine[1].

Table 1: Physicochemical & Synthetic Properties

Property	Fmoc-Dap(Aloc)-OH	Fmoc-Dab(Aloc)-OH
Side-Chain Length	1 Carbon (β-amino)	2 Carbons (γ-amino)
Steric Hindrance (α-amine)	High	Moderate to Low
Recommended Coupling Reagent	HATU / DIPEA (Double Coupling)	HBTU or DIC / Oxyma
Intramolecular Lactam Size	4-membered (Azetidinone) - Strained	5-membered (Pyrrolidone) - Favored
Typical Cyclization Yield	~45-55% (Requires pre-organized turn)	~75-85% (Optimal geometry)

Orthogonal Deprotection Strategy (The Aloc Group)

The Aloc protecting group is prized for its absolute orthogonality to both Fmoc (base-labile) and tBu/Boc (acid-labile) chemistries[2]. It remains intact during standard SPPS elongation and is selectively cleaved via a palladium-catalyzed Tsuji-Trost reaction[3].

Orthogonal SPPS workflow utilizing Fmoc-Dap/Dab(Aloc)-OH for site-specific modifications.

Mechanism of Action

The deprotection relies on Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]. The Pd(0) catalyst undergoes oxidative addition into the allylic C-O bond of the Aloc group, forming a π-allyl palladium intermediate. A nucleophilic scavenger—most effectively phenylsilane (PhSiH3)—intercepts the allyl group, driving the decarboxylation that liberates the free amine[3][4].

Mechanism of Pd(0)-catalyzed Aloc deprotection using phenylsilane as an allyl scavenger.

Self-Validating Experimental Protocol: Aloc Deprotection

To ensure high-fidelity exposure of the Dap or Dab side chain, the following protocol incorporates built-in validation steps to prevent catalyst poisoning and incomplete deprotection[3].

Materials:

• Pd(PPh3)4 (0.1 - 0.2 equivalents)

• Phenylsilane (PhSiH3) (10 - 20 equivalents)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Resin Preparation: Swell the peptide-resin (e.g., 0.1 mmol scale) in anhydrous DCM for 30 minutes.

  • Causality: DCM optimally swells the polystyrene matrix without coordinating to the Pd catalyst, unlike DMF which can slow the reaction kinetics.

• Catalyst Activation: In a glass vial (avoid plastics that may leach), dissolve Pd(PPh3)4 in 5 mL of DCM. Immediately add PhSiH3. The solution should be pale yellow.

• Reaction: Add the catalyst mixture to the resin. Sparge with inert gas (N2 or Ar) to agitate for 30 minutes in the dark.

  • Causality: Pd(0) is highly sensitive to oxidation by atmospheric O2 and light degradation.

• Validation Check (Visual): Observe the resin. If the beads turn black, Pd(0) has precipitated into Pd metal, indicating scavenger depletion or oxygen contamination. If this occurs, drain, wash, and repeat with fresh reagents.

• Washing & Catalyst Removal: Drain the reaction and wash extensively:

  • DCM (5 x 1 min)

  • 0.5% Sodium diethyldithiocarbamate in DMF (3 x 2 min)

  • Causality: This specific wash chelates and removes trapped palladium species that can interfere with subsequent couplings or biological assays.

  • DMF (5 x 1 min)

• Chemical Validation: Perform a Kaiser (Ninhydrin) test on a few resin beads. A deep blue color confirms the successful liberation of the primary amine. If colorless or slightly purple, repeat the deprotection cycle.

Comparative Application: Lactam-Based Peptide Cyclization

The choice between Dap and Dab is most critical when designing cyclic peptides via sidechain-to-sidechain lactam bridges (e.g., linking to Asp or Glu)[5]. The chain length directly influences the ring size, strain, and consequently, the cyclization yield.

• Dab (γ-amino): When cyclized intramolecularly, Dab forms a 5-membered lactam (pyrrolidone ring), which is thermodynamically highly favored[1]. When bridged with Glutamic acid (Glu) in an i, i+4 stapled peptide, it forms an optimal 6-atom bridge that stabilizes α-helical conformations with high synthetic yields.

• Dap (β-amino): Intramolecular cyclization yields a 4-membered lactam (azetidinone), which is highly strained and synthetically challenging. Bridging Dap with Aspartic acid (Asp) creates a very tight constraint, often resulting in lower yields due to competitive oligomerization if the peptide backbone lacks a pre-organized turn conformation.

Table 2: Typical On-Resin Cyclization Metrics (Sidechain-to-Sidechain)

Cyclization Pair	Bridge Length (Atoms)	Ring Strain	Relative Yield	Primary Application
Dap + Asp	4	Very High	Low	Ultra-tight constraints, beta-turn mimetics
Dap + Glu	5	Moderate	Medium	Short helical staples
Dab + Asp	5	Moderate	Medium-High	Conformationally restricted loops
Dab + Glu	6	Low (Optimal)	High	Standard i, i+4 alpha-helical stapling

Conclusion & Selection Guide

• Choose Fmoc-Dab(Aloc)-OH when synthesizing standard lactam-bridged macrocycles, stapled peptides, or when high coupling efficiency is paramount. Its structural flexibility makes it the reliable workhorse for orthogonal amine introduction.

• Choose Fmoc-Dap(Aloc)-OH only when a highly constrained, ultra-short linkage is strictly required for the peptide's biological activity or target binding affinity. Be prepared to optimize coupling conditions (e.g., elevated temperatures or HATU/HOAt) to overcome its inherent steric hindrance.

References

• LifeTein. "Unusual Amino Acids: 2,4-Diaminobutyric Acid (Dab)". Available at: [Link]

• The Royal Society of Chemistry. "Supporting Information". Available at: [Link]

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• 5. peptide.com [peptide.com]

Architecting Complex Peptides: A Comparative Guide to Aloc vs. Boc Side-Chain Protection for Dap

Introduction 2,3-Diaminopropionic acid (Dap) is a non-canonical amino acid widely utilized in modern peptide engineering. Featuring a highly reactive β-amino group, Dap serves as a critical junction for synthesizing branched peptides, side-chain-to-side-chain lactam bridges, and bioconjugates. In Fmoc solid-phase peptide synthesis (SPPS), the choice of the orthogonal protecting group on the Dap side chain—typically Aloc (Allyloxycarbonyl) or Boc (tert-butyloxycarbonyl)—dictates the entire synthetic strategy.

This guide provides an in-depth, objective comparison of Fmoc-Dap(Aloc)-OH and Fmoc-Dap(Boc)-OH, equipping researchers and drug development professionals with the mechanistic insights and validated protocols required to optimize complex syntheses.

Mechanistic Divergence: Orthogonality in SPPS

The fundamental distinction between Aloc and Boc lies in their cleavage mechanisms, which defines their orthogonality relative to the N-α Fmoc group and the solid support [2].

The Boc Strategy: Acid-Labile Simplicity

The Boc group is cleaved via acidolysis, typically requiring high concentrations of Trifluoroacetic acid (TFA). Because standard Fmoc-SPPS relies on acid-labile side-chain protecting groups (e.g., tBu, Trt, Pbf) and acid-labile linkers (e.g., Wang, Rink Amide), Boc is not orthogonal to global cleavage conditions.

• Causality in Choice: Fmoc-Dap(Boc)-OH is the optimal, cost-effective choice when the Dap side-chain only needs to be liberated at the very end of the synthesis (e.g., for post-cleavage solution-phase conjugation). The tert-butyl carbonium ions generated during cleavage require nucleophilic scavengers (like TIS or DODT) to prevent irreversible alkylation of electron-rich residues (Trp, Tyr, Met)[4].

The Aloc Strategy: Palladium-Catalyzed Precision

The Aloc group is cleaved via a neutral, palladium(0)-catalyzed allylic transfer. The Pd(0) catalyst (usually tetrakis(triphenylphosphine)palladium(0), Pd(PPh3)4) forms a π-allyl palladium complex, which is subsequently intercepted by a nucleophilic scavenger such as phenylsilane (PhSiH3) [1].

• Causality in Choice: Aloc is strictly orthogonal to both Fmoc (base-labile) and Boc/tBu (acid-labile) chemistries. Fmoc-Dap(Aloc)-OH is mandatory when the Dap side-chain must be selectively deprotected on-resin while the rest of the peptide remains fully protected [3]. This enables site-specific on-resin modifications, such as cyclization or the attachment of sensitive fluorophores that would not survive global TFA cleavage.

Strategic Workflow Comparison

The following diagram illustrates the divergent synthetic pathways dictated by the choice of Dap protecting group.

Workflow comparison of Fmoc-SPPS using Fmoc-Dap(Boc)-OH vs Fmoc-Dap(Aloc)-OH.

Quantitative Data & Performance Comparison

When designing a synthesis, the choice between Aloc and Boc impacts reagent cost, reaction time, and the potential for side reactions.

Parameter	Fmoc-Dap(Boc)-OH	Fmoc-Dap(Aloc)-OH
Deprotection Mechanism	Acidolysis (TFA)	Pd(0)-catalyzed allylic transfer
Orthogonality	Low (cleaves with standard tBu/Trt groups)	High (orthogonal to Fmoc and Boc/tBu)
Primary Application	Solution-phase post-cleavage modification	On-resin site-specific modification / Cyclization
Typical Reagents	95% TFA, 2.5% TIS, 2.5% H2O	0.1-0.2 eq Pd(PPh3)4, 10-24 eq PhSiH3 in DCM
Deprotection Time	2.5 hours (concurrent with global cleavage)	2 x 30 minutes (on-resin)
Risk of Side Reactions	tert-butyl alkylation of Trp/Tyr/Met	Pd catalyst poisoning; incomplete removal if sterically hindered
Cost Efficiency	High (Standard building block)	Moderate (Requires expensive Pd catalyst)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in validation steps. This prevents the propagation of errors through subsequent synthetic steps.

Protocol A: On-Resin Aloc Deprotection (For Fmoc-Dap(Aloc)-OH)

This protocol utilizes the Guibé method, employing Pd(PPh3)4 and phenylsilane (PhSiH3) under neutral conditions to selectively remove the Aloc group without disturbing acid-labile protecting groups or the peptide-resin linkage [1].

Materials:

• Peptide-resin (e.g., 0.1 mmol scale)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.1 eq, ~11.5 mg)

• Phenylsilane [PhSiH3] (10 eq, ~123 µL)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Resin Swelling: Swell the peptide-resin in anhydrous DCM (10 mL) for 30 minutes. Causality: DCM provides optimal swelling for polystyrene resins, maximizing the accessibility of the sterically demanding Pd(0) complex to the internal polymer matrix.

• Reagent Preparation: In a dry vial under inert atmosphere (N2 or Ar), dissolve Pd(PPh3)4 in 4 mL of anhydrous DCM. Causality: Pd(0) is highly sensitive to oxidation; an inert atmosphere prevents the formation of inactive Pd(II) species (characterized by a shift from bright yellow to black).

• Reaction Execution: Add the Pd(0) solution to the resin, immediately followed by the addition of PhSiH3. Agitate gently (e.g., via nitrogen bubbling) for 30 minutes in the dark.

• Scavenging & Washing: Drain the reaction mixture. Wash the resin with DCM (3x), followed by a solution of 0.5% sodium diethyldithiocarbamate in DMF (3x). Causality: The dithiocarbamate wash is a critical validation step; it chelates and removes residual palladium trapped in the resin, which would otherwise poison subsequent coupling steps or contaminate the final product.

• Validation (Kaiser Test): Perform a Kaiser (ninhydrin) test on a few resin beads. A positive result (deep blue beads) confirms the successful liberation of the primary β-amine of Dap. If the test is pale or negative, repeat steps 2-4.

Protocol B: Global Cleavage and Boc Deprotection (For Fmoc-Dap(Boc)-OH)

This protocol removes the Boc group simultaneously with global peptide cleavage from the resin [5].

Materials:

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H2O.

• Cold Diethyl Ether.

Step-by-Step Methodology:

• Preparation: Ensure the N-terminal Fmoc group has been removed. Wash the resin thoroughly with DCM and dry under a vacuum. Causality: Residual DMF can react with TFA to form formylating species, leading to unwanted formylation of the Dap amine.

• Cleavage: Add 10 mL of the cleavage cocktail per 0.1 mmol of resin. Agitate at room temperature for 2.5 hours. Causality: TIS acts as a carbocation scavenger, intercepting the tert-butyl cations generated from the Boc group before they can alkylate sensitive residues.

• Precipitation: Filter the cleavage solution into 40 mL of ice-cold diethyl ether. Centrifuge at 3000 rpm for 5 minutes and decant the supernatant.

• Validation (LC-MS): Dissolve a 1 mg aliquot of the crude precipitate in 50% Acetonitrile/H2O. Analyze via LC-MS to confirm the target mass (loss of 100 Da per Boc group) and assess the presence of +56 Da adducts (indicating insufficient scavenging of tert-butyl cations).

Conclusion

The selection between Fmoc-Dap(Aloc)-OH and Fmoc-Dap(Boc)-OH is dictated by the architectural complexity of the target peptide. For linear peptides requiring a free diamine post-cleavage, the Boc strategy offers unparalleled simplicity and cost-effectiveness. However, for advanced peptide engineering—such as the synthesis of side-chain-to-side-chain lactam-bridged cyclic peptides or site-specific bioconjugates—the Aloc strategy is indispensable. By leveraging palladium-catalyzed allylic transfer, chemists can achieve absolute orthogonality, enabling sophisticated on-resin modifications with high fidelity.

References

• National Institutes of Health (NIH). Preparation of 'Side-Chain-To-Side-Chain' Cyclic Peptides by Allyl and Alloc Strategy. Retrieved from [Link]

• American Chemical Society (ACS). Amino Acid-Protecting Groups | Chemical Reviews. Retrieved from [Link]

• ChemRxiv. Orthogonal Electrochemical Amine Deprotection: Towards Sustainable Strategies for Peptide Synthesis. Retrieved from [Link]

The Strategic Advantage of Fmoc-Dap(Aloc)-OH: A Comparative Guide for Advanced Peptide Synthesis

For researchers, scientists, and drug development professionals at the forefront of peptide innovation, the incorporation of non-proteinogenic amino acids is a critical strategy for enhancing the therapeutic potential of novel molecules. Among these, 2,3-diaminopropionic acid (Dap) offers a unique side-chain primary amine, providing a valuable site for conjugation, cyclization, and the introduction of diverse functionalities. However, the successful synthesis of complex Dap-containing peptides is critically dependent on the choice of protecting group for this side-chain amine. This guide provides an in-depth, objective comparison of Fmoc-Dap(Aloc)-OH with its common alternatives, supported by mechanistic insights and experimental protocols, to empower you in selecting the optimal building block for your synthetic strategy.

The Principle of Orthogonal Protection: The Cornerstone of Advanced Peptide Design

In the realm of Solid-Phase Peptide Synthesis (SPPS), the ability to selectively deprotect one functional group in the presence of others is paramount. This concept, known as orthogonality, allows for intricate on-resin manipulations such as side-chain modification, peptide branching, and lactam bridge formation for cyclization.[1] The standard Fmoc/tBu strategy in SPPS relies on the base-lability of the Nα-Fmoc group and the acid-lability of side-chain protecting groups like tert-butoxycarbonyl (Boc).[] When a side chain requires selective deprotection, a third, orthogonal protecting group is necessary.

Fmoc-Dap(Aloc)-OH introduces the allyloxycarbonyl (Aloc) group for the side-chain amine of Dap. The Aloc group is stable to both the basic conditions used for Fmoc removal (e.g., piperidine) and the strong acidic conditions for final cleavage and removal of tBu-based groups (e.g., trifluoroacetic acid, TFA).[1] Its removal is achieved under mild, specific conditions using a palladium(0) catalyst, providing a distinct and highly selective deprotection pathway.[1][3] This true orthogonality is the primary advantage of Fmoc-Dap(Aloc)-OH for the synthesis of complex peptides.[4]

Comparative Analysis of Fmoc-Dap Building Blocks

The choice of a Dap building block significantly impacts the synthetic workflow, potential side reactions, and the purity of the final peptide. Below is a comparative analysis of Fmoc-Dap(Aloc)-OH and its main alternatives.

Building Block	Side-Chain Protecting Group	Deprotection Conditions	Key Advantages	Potential Drawbacks
Fmoc-Dap(Aloc)-OH	Allyloxycarbonyl (Aloc)	Pd(0) catalyst (e.g., Pd(PPh₃)₄) and a scavenger (e.g., PhSiH₃) in a neutral solvent like DCM.[3]	True Orthogonality: Stable to both acidic and basic conditions used in standard Fmoc-SPPS.[1] Mild Deprotection: Removal under neutral pH, preserving acid- and base-sensitive functionalities.[3] High Purity: Can lead to very high purity of the final peptide due to clean deprotection.[3]	Catalyst Residue: Requires thorough washing to remove palladium catalyst, which is crucial for therapeutic applications.[3] Cost: The palladium catalyst can add to the cost of synthesis.[3]
Fmoc-Dap(Boc)-OH	tert-Butoxycarbonyl (Boc)	Strong acid (e.g., TFA), typically during final cleavage.[4]	Simplicity: Well-established chemistry, suitable for linear peptides where side-chain modification is not required.[3] Cost-Effective: No additional deprotection steps or expensive catalysts needed.	Lack of Orthogonality: Cannot be selectively removed on-resin in a standard Fmoc/tBu strategy.[3]
Fmoc-Dap(ivDde)-OH	1-(4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl (ivDde)	2-5% hydrazine in DMF.[3][5]	Metal-Free Orthogonality: Provides an alternative to palladium-based deprotection.[3]	Harsh Reagents: Hydrazine is toxic and requires careful handling and disposal.[3] Fmoc Lability: Hydrazine can partially cleave the Fmoc group, necessitating N-terminal protection with a Boc group if deprotection is performed mid-synthesis.[5] Side Reactions: Can be prone to migration, especially with N-terminal Dap residues.[5]
Fmoc-Dap(Mtt)-OH	4-Methyltrityl (Mtt)	Highly diluted strong acid (e.g., 1% TFA in DCM).	Acid-Labile Orthogonality: Can be removed under milder acidic conditions than tBu-based groups.	Poor Coupling Efficiency: Prone to rapid intramolecular cyclization to form a stable γ-lactam, leading to failed couplings.[6][7]

Experimental Insights and Protocols

Causality Behind Experimental Choices

The selection of a protocol is dictated by the desired final product. For a simple linear peptide, the straightforward approach using Fmoc-Dap(Boc)-OH is often sufficient. However, for a cyclic peptide requiring a lactam bridge between the Dap side-chain and a glutamic acid residue, the orthogonality of Fmoc-Dap(Aloc)-OH is indispensable. The protocol for Aloc deprotection is designed to be self-validating by ensuring complete removal of the protecting group before proceeding with the subsequent on-resin modification, which can be monitored by HPLC-MS analysis of a small resin sample.

Mandatory Visualization

Caption: Workflow for SPPS incorporating Fmoc-Dap(Aloc)-OH for on-resin modification.

Experimental Protocols

Protocol 1: Standard SPPS using Fmoc-Dap(Boc)-OH

• Resin Swelling: Swell Rink Amide resin in N,N-dimethylformamide (DMF) for 1 hour in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) for 5 minutes, drain, and repeat for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5x), dichloromethane (DCM) (3x), and DMF (5x).

• Amino Acid Coupling: Pre-activate the Fmoc-amino acid (including Fmoc-Dap(Boc)-OH) (4 eq.) with a coupling reagent such as HBTU (3.95 eq.) in DMF. Add N,N-diisopropylethylamine (DIPEA) (8 eq.) to the activated amino acid solution. Add the mixture to the deprotected resin and agitate for 1-2 hours. Monitor coupling completion with a Kaiser test.[3]

• Repeat Cycle: Repeat steps 2-4 for each amino acid in the sequence.

• Final Cleavage: Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide and remove all acid-labile protecting groups.[3]

Protocol 2: On-Resin Aloc Deprotection

• Resin Preparation: After incorporating Fmoc-Dap(Aloc)-OH and completing the peptide chain elongation, wash the peptide-resin thoroughly with DCM.

• Deprotection Cocktail: Prepare a solution of Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.25 eq.) and a scavenger such as phenylsilane (PhSiH₃) (24 eq.) in DCM.[3]

• Reaction: Add the deprotection cocktail to the resin and agitate under an inert atmosphere (e.g., nitrogen or argon) for 30 minutes at room temperature. Repeat the treatment.[3]

• Washing: Wash the resin extensively with DCM, DMF, and a solution of a palladium scavenger (e.g., 0.5% sodium diethyldithiocarbamate in DMF) to remove residual catalyst, followed by further DMF and DCM washes. The exposed side-chain amine is now ready for modification.[3]

Caption: Comparative relationship between Fmoc-Dap(Aloc)-OH and its alternatives.

Mitigating Side Reactions: A Path to Higher Purity

A key aspect of trustworthiness in any synthetic protocol is the anticipation and mitigation of potential side reactions.

• Palladium Contamination: When using Fmoc-Dap(Aloc)-OH, residual palladium in the final peptide is a major concern for biological applications. Extensive washing with a chelating agent, such as sodium diethyldithiocarbamate, is crucial to ensure its complete removal.[3]

• Lactam Formation: The use of Fmoc-Dap(Mtt)-OH is strongly discouraged due to its high propensity for intramolecular cyclization to form a stable γ-lactam during the coupling step, leading to significantly reduced coupling efficiency and truncated sequences.[6][7]

• Aspartimide Formation: While not directly related to the Dap protecting group, aspartimide formation is a common side reaction in Fmoc-SPPS, particularly at Asp-Gly or Asp-Ser sequences, and is catalyzed by the basic conditions of Fmoc deprotection.[8] Careful selection of adjacent amino acids or the use of modified Asp building blocks can minimize this side reaction.[9]

Conclusion: The Strategic Choice for Complex Peptides

While Fmoc-Dap(Boc)-OH remains a viable and cost-effective option for the synthesis of simple, linear peptides, the true power of Dap as a versatile building block is unlocked through orthogonal protection strategies. Fmoc-Dap(Aloc)-OH stands out as the superior choice for the synthesis of complex architectures such as cyclic peptides, branched peptides, and peptide conjugates. Its true orthogonality to the standard Fmoc/tBu strategy and its mild deprotection conditions offer a robust and reliable pathway to high-purity, intricately modified peptides.[3][4] Although the protocol requires careful management of the palladium catalyst, the advantages in terms of synthetic flexibility and the quality of the final product make Fmoc-Dap(Aloc)-OH an indispensable tool for advanced peptide research and development.

References

• Lactam - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved March 7, 2026, from [Link]

• Fmoc-based synthesis of disulfide-rich cyclic peptides - UQ eSpace. (2014). Retrieved March 7, 2026, from [Link]

• Alloc Protecting Group Removal Protocol - CDN. (n.d.). Retrieved March 7, 2026, from [Link]

• Synthesis of Cyclic Peptides. (n.d.). Retrieved March 7, 2026, from [Link]

• Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Retrieved March 7, 2026, from [Link]

• Deprotection Reactions - Peptide Chemistry | Tools, Guides & Insights. (n.d.). Retrieved March 7, 2026, from [Link]

• Palladium catalyzed reductive deprotection of alloc: Transprotection and peptide bond formation - Infoscience. (n.d.). Retrieved March 7, 2026, from [Link]

• Approaches to the synthesis of cyclic peptides with inhibitory activity - IRIS UPO. (n.d.). Retrieved March 7, 2026, from [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). Retrieved March 7, 2026, from [Link]

• Room temperature allyl ester and alloc deprotections - what is the lifetime of palladium?. (2023, January 30). Retrieved March 7, 2026, from [Link]

• Supporting Information - Mixed chirality α-helix in a stapled bicyclic and a linear antimicrobial peptide revealed by X-ray crystallography - Rsc.org. (n.d.). Retrieved March 7, 2026, from [Link]

• Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups - Aapptec Peptides. (n.d.). Retrieved March 7, 2026, from [Link]

• Advances in Fmoc solid‐phase peptide synthesis - PMC - NIH. (n.d.). Retrieved March 7, 2026, from [Link]

• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis - Luxembourg Bio Technologies. (2013, August 29). Retrieved March 7, 2026, from [Link]

• Fmoc-Dap(Alloc)-OH | C22H22N2O6 | CID 2756107 - PubChem - NIH. (n.d.). Retrieved March 7, 2026, from [Link]

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• 5. peptide.com [peptide.com]
• 6. Lactam - Wikipedia [en.wikipedia.org]
• 7. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. chempep.com [chempep.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Advanced Characterization and Orthogonal Synthesis Guide: Peptides Incorporating Fmoc-Dap(Aloc)-OH

As a Senior Application Scientist, it is imperative to recognize that the choice of orthogonal protecting groups dictates the success of complex peptide architectures. The synthesis of cyclic, branched, or side-chain-modified peptides relies heavily on the Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy. Within this framework, Fmoc-Dap(Aloc)-OH (CAS: 188970-92-5) serves as a highly specialized building block []().

While lysine is traditionally used for side-chain modifications, L-2,3-diaminopropionic acid (Dap) features a minimal one-carbon side chain. This structural causality is profound: by drastically restricting the conformational degrees of freedom, Dap enables tighter macrocyclization and holds conjugated fluorophores or pharmacophores rigidly close to the peptide backbone. To achieve this selectively, the allyloxycarbonyl (Aloc/Alloc) group provides a critical tier of orthogonality 1.

Comparative Analysis: Aloc vs. Mtt vs. ivDde

When designing an orthogonal SPPS workflow, researchers typically choose between Aloc, Mtt, and ivDde for primary amine protection. Each group operates on a fundamentally different chemical mechanism. Understanding these mechanisms prevents catastrophic failures during automated synthesis.

Protecting Group	Cleavage Reagent	Orthogonality Profile	Primary Advantage	Mechanistic Limitation
Aloc / Alloc	Pd(PPh₃)₄, Phenylsilane 1	Stable to 20% Piperidine & 95% TFA	Absolute orthogonality during standard Fmoc/tBu SPPS; zero premature cleavage.	Requires heavy metal (Pd) catalysis and rigorous scavenging to prevent peptide degradation.
Mtt	1-2% TFA in DCM 2	Stable to 20% Piperidine & Pd(0)	Metal-free cleavage; extremely mild acidic conditions.	High risk of premature cleavage during prolonged syntheses or slightly acidic coupling steps.
ivDde	2-5% Hydrazine in DMF 3	Stable to 95% TFA & Pd(0)	Metal-free; highly stable to acids and standard bases.	Hydrazine can prematurely cleave Fmoc; risk of side-chain to alpha-amine migration 4.

Causality Check: Why choose Aloc over ivDde? During standard Fmoc deprotection (20% piperidine), the ivDde group on a side-chain amine can migrate to an unprotected alpha-amine if steric hindrance forces proximity 4. Aloc is completely immune to base-catalyzed migration, ensuring absolute regiocontrol.

Mechanistic Workflow: The Tsuji-Trost Deprotection

The removal of the Aloc group relies on a highly specific palladium-catalyzed Tsuji-Trost reaction 5. The mechanism requires a Pd(0) source to form a π-allyl palladium complex, followed by a nucleophilic attack from a scavenger (typically phenylsilane) to release the free amine and regenerate the catalyst.

Caption: Tsuji-Trost mechanism for palladium-catalyzed Aloc deprotection using a phenylsilane scavenger.

Self-Validating Experimental Protocols

To guarantee the trustworthiness of your synthesis, the protocols below are designed as a self-validating system. Every step includes the underlying chemical causality.

Caption: Workflow for orthogonal peptide synthesis and side-chain modification using Fmoc-Dap(Aloc)-OH.

Protocol 1: On-Resin Palladium-Catalyzed Aloc Deprotection

Objective: Selective removal of the Aloc group from the Dap side-chain prior to global cleavage.

• Resin Swelling : Swell the peptidyl-resin in anhydrous dichloromethane (DCM) for 30 minutes. Causality: DCM optimally expands the polystyrene matrix, maximizing the accessibility of the sterically hindered Dap(Aloc) site to the bulky tetrakis(triphenylphosphine)palladium(0) complex.

• Catalyst Preparation : Under an inert atmosphere (Argon/N₂), dissolve 0.25 equivalents of Pd(PPh₃)₄ (relative to resin loading) in anhydrous DCM 1.

• Scavenger Addition : Add 24 equivalents of phenylsilane (PhSiH₃) to the catalyst solution 1. Causality: PhSiH₃ acts as a "hard" nucleophile. It efficiently attacks the π-allyl palladium intermediate, trapping the allyl group and preventing it from re-alkylating the newly freed primary amine 5.

• Reaction Execution : Add the solution to the resin and agitate in the dark at room temperature for 30–40 minutes. Repeat this step once with fresh reagents to ensure quantitative deprotection 6.

• Palladium Scavenging (Critical Step) : Wash the resin 3 times (15 mins each) with a 0.02 M solution of sodium diethyldithiocarbamate in DMF 1. Causality: Pd(0) strongly adheres to the resin and peptide. If not chelated and removed, residual palladium will catalyze oxidative degradation during the final TFA cleavage, drastically reducing the yield. The carbamate strongly chelates residual Pd, turning the wash solution yellow/brown.

Protocol 2: Cleavage and Analytical Characterization (LC-MS/HPLC)

Objective: Confirming Aloc removal and assessing peptide purity prior to downstream macrocyclization or modification.

• Micro-Cleavage : Treat a small resin aliquot (approx. 5 mg) with a standard cleavage cocktail (95% TFA, 2.5% Triisopropylsilane, 2.5% H₂O) for 2 hours 1.

• Precipitation : Precipitate the cleaved peptide in cold diethyl ether, centrifuge at 4000 rpm, and decant the ether. Dissolve the dried peptide pellet in 50% Acetonitrile/Water 1.

• LC-MS Analysis : Inject the sample into the LC-MS system, monitoring the elution profile at 220 nm. Data Interpretation: The Aloc-protected peptide will exhibit a distinct retention time and a mass shift of +84 Da compared to the deprotected Dap-peptide. The complete absence of the +84 Da peak in the Total Ion Chromatogram (TIC) confirms quantitative deprotection 6.

References

• 1 - Benchchem 2.2 - Benchchem

• 5 - CDN 4.4 - ResearchGate

• 3 - Sigma-Aldrich 6.6 - Biotage 7. - MilliporeSigma

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 6. biotage.com [biotage.com]

Introduction: The Analytical Imperative for Orthogonally Protected Peptides

An In-Depth Comparative Guide to the Mass Spectrometry Analysis of Fmoc-Dap(Aloc)-OH Peptides

In the landscape of advanced peptide synthesis and drug development, the use of amino acids with orthogonally protected side chains is indispensable. Fmoc-Dap(Aloc)-OH, a diaminopropionic acid derivative, exemplifies this class of building blocks.[1][2] The Nα-Fmoc group provides temporary protection during solid-phase peptide synthesis (SPPS), while the side-chain allyloxycarbonyl (Aloc) group offers an orthogonal protection strategy. This allows for selective deprotection of the side chain to enable specific modifications, such as cyclization or branching, while the peptide remains anchored to the resin.[3][4]

The chemical integrity of these peptides—both during synthesis and in the final product—is paramount. Mass spectrometry (MS) stands as the cornerstone analytical technique for verifying molecular weight, confirming sequence, and identifying impurities.[5][6] However, the very protecting groups that grant synthetic versatility introduce unique analytical challenges. Protected peptide intermediates often exhibit poor solubility, and the labile nature of the protecting groups can lead to in-source decay or fragmentation, complicating spectral interpretation.[7][8][9]

This guide provides a comprehensive comparison of the two primary mass spectrometry ionization techniques, Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI), for the analysis of peptides incorporating Fmoc-Dap(Aloc)-OH. We will delve into the causality behind experimental choices, present detailed protocols, and offer field-proven insights to guide researchers toward robust and reliable characterization.

Core Methodologies: ESI vs. MALDI

The choice of ionization technique is the most critical decision in the mass spectrometric analysis of protected peptides. The goal is to transfer the intact peptide from a condensed phase to a gaseous, ionized state with minimal fragmentation.

Electrospray Ionization (ESI): The Gentle Spray for Liquid Samples

ESI is a soft ionization technique that generates gaseous ions directly from a liquid solution.[10][11] A high voltage is applied to a liquid sample as it is nebulized, creating a fine aerosol of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase. A key characteristic of ESI is its propensity to form multiply charged ions, which brings large molecules into a mass-to-charge (m/z) range that is easily detectable by most mass analyzers.[10]

Its direct compatibility with liquid chromatography (LC) makes LC-ESI-MS/MS the gold standard for analyzing complex peptide mixtures, offering both separation and sensitive detection.[12][13]

Matrix-Assisted Laser Desorption/Ionization (MALDI): The Power of the Crystal

MALDI is another soft ionization technique, but it operates on a solid-phase sample.[14] The analyte is co-crystallized with a large molar excess of a matrix compound that strongly absorbs laser energy at a specific wavelength. A pulsed laser irradiates the sample, causing the matrix to ablate and desorb, carrying the analyte molecules with it into the gas phase. The matrix facilitates the ionization process, typically resulting in singly charged ions, which simplifies spectral interpretation.[7][14] MALDI is exceptionally well-suited for analyzing protected peptides, which can be prone to fragmentation with other methods.[8]

Workflow for Mass Spectrometry Analysis

The following diagram illustrates a generalized workflow for the characterization of a synthetic peptide containing Fmoc-Dap(Aloc)-OH.

Caption: Idealized fragmentation of a peptide backbone into b- and y-ions.

In addition to backbone fragmentation, analysts should look for neutral losses corresponding to the protecting groups:

• Loss of Aloc group: A neutral loss of 85.03 Da (C₄H₅O₂) from the precursor or fragment ions.

• Loss of Fmoc group: A neutral loss of 222.07 Da (C₁₅H₁₀O₂) is possible, especially with higher collision energies or in-source decay.

The presence of a complete series of b- and y-ions confirms the peptide sequence, while the mass shift on the Dap residue confirms the correct incorporation of Fmoc-Dap(Aloc)-OH.

Conclusion and Recommendations

Both ESI-MS and MALDI-MS are powerful techniques for the analysis of Fmoc-Dap(Aloc)-OH peptides. The optimal choice is dictated by the analytical goal.

• For rapid, high-throughput screening and intact mass confirmation , especially during reaction monitoring in SPPS, MALDI-TOF-MS is the superior choice. Its tolerance to impurities and the ability to use additives like CsCl to stabilize labile molecules provide clean and unambiguous data for molecular weight verification. [5][7][8]

• For detailed structural characterization, purity assessment, and definitive sequence confirmation of the final product, LC-ESI-MS/MS is unparalleled. [15]Its ability to separate impurities chromatographically before MS analysis and to generate rich fragmentation data for sequencing is essential for rigorous quality control in drug development.

By understanding the fundamental principles and the causality behind the experimental protocols for each technique, researchers can generate high-quality, reliable mass spectrometry data, ensuring the integrity and success of their synthetic peptide projects.

References

• Phelan, C. et al. (2008). Optimized sample preparation for MALDI mass spectrometry analysis of protected synthetic peptides. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Phelan, C. et al. (2011). Optimized sample preparation for MALDI mass spectrometry analysis of protected synthetic peptides. ACS Publications. Available at: [Link]

• Strupat, K. et al. (1994). Instability of side-chain protecting groups during MALDI-TOF mass spectrometry of peptide fragments. PubMed. Available at: [Link]

• Doehl, J. et al. (2015). Sensitive and Selective Amino Acid Profiling of Minute Tissue Amounts by HPLC/Electrospray Negative Tandem Mass Spectrometry Using 9-Fluorenylmethoxycarbonyl (Fmoc-Cl) Derivatization. Springer Nature Experiments. Available at: [Link]

• Gomes, B. et al. (2012). Electrospray ionization tandem mass spectrometry of protonated and alkali-cationized Boc-N-protected hybrid peptides. PubMed. Available at: [Link]

• Lewis, J.K. et al. (2004). MALDI-MS analysis of peptides modified with photolabile arylazido groups. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• MASONACO (n.d.). LC-MS/MS analysis of free amino acids. MASONACO. Available at: [Link]

• Wikipedia (n.d.). Matrix-assisted laser desorption/ionization. Wikipedia. Available at: [Link]

• Cotham, V.C. et al. (2010). ALKYLATING TRYPTIC PEPTIDES TO ENHANCE ESI-MS ANALYSIS. PMC. Available at: [Link]

• The Royal Society of Chemistry (n.d.). Supporting information. The Royal Society of Chemistry. Available at: [Link]

• Peptides (n.d.). Fmoc-D-Dap(Aloc)-OH [178924-05-5]. Peptides. Available at: [Link]

• Kletter, D. et al. (2022). MSFragger-Labile: A Flexible Method to Improve Labile PTM Analysis in Proteomics. bioRxiv. Available at: [Link]

• National Institutes of Health (n.d.). Fmoc-Dap(Alloc)-OH. PubChem. Available at: [Link]

• Wang, Y. et al. (2023). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. PMC. Available at: [Link]

• Zdarta, J. et al. (2020). Efficient Method for the Concentration Determination of Fmoc Groups Incorporated in the Core-Shell Materials by Fmoc–Glycine. PMC. Available at: [Link]

• Aragen Life Sciences (n.d.). Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies. Aragen Life Sciences. Available at: [Link]

• Varkevisser, R. et al. (2020). Protecting Groups in Peptide Synthesis. Springer Nature Experiments. Available at: [Link]

• University of Alabama at Birmingham (n.d.). Applications of ESI-MS for peptides. UAB. Available at: [Link]

• Fisch, A.M. et al. (2022). Predicting the Success of Fmoc-Based Peptide Synthesis. PMC. Available at: [Link]

• University of California, Davis (2022). Protein Analysis using Electrospray Ionization Mass Spectroscopy. LibreTexts. Available at: [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. CAS 178924-05-5: Fmoc-D-Dap(Alloc)-OH | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 5. chempep.com [chempep.com]
• 6. uab.edu [uab.edu]
• 7. Optimized sample preparation for MALDI mass spectrometry analysis of protected synthetic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. biorxiv.org [biorxiv.org]
• 10. ESI-MS Intact Protein Analysis - Creative Proteomics [creative-proteomics.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Sensitive and Selective Amino Acid Profiling of Minute Tissue Amounts by HPLC/Electrospray Negative Tandem Mass Spectrometry Using 9-Fluorenylmethoxycarbonyl (Fmoc-Cl) Derivatization | Springer Nature Experiments [experiments.springernature.com]
• 13. Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies - Aragen Life Sciences [aragen.com]
• 14. Matrix-assisted laser desorption/ionization - Wikipedia [en.wikipedia.org]
• 15. Electrospray ionization tandem mass spectrometry of protonated and alkali-cationized Boc-N-protected hybrid peptides containing repeats of D-Ala-APyC and APyC-D-Ala: formation of [b(n-1) + OCH3 + Na]+ and [b(n-1) + OH + Na]+ ions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: NMR Spectroscopy for Structural Confirmation of Fmoc-Dap(Aloc)-OH Incorporation

Executive Summary

In the high-stakes landscape of peptide therapeutics, "mass is not structure." While LC-MS confirms molecular weight, it often fails to distinguish between regiochemical isomers or confirm the integrity of specific protecting groups.

This guide addresses the structural validation of Fmoc-Dap(Aloc)-OH (Fmoc-L-2,3-diaminopropionic acid allyloxycarbonyl) incorporation. The Fmoc-Dap(Aloc) moiety is a critical tool for synthesizing branched or cyclic peptides due to its orthogonal protecting group strategy (Fmoc removed by base; Aloc removed by Pd(0)).[1]

As a Senior Application Scientist, I assert that 1H NMR is the only non-destructive, definitive method to verify that the Aloc group remains intact and the Dap backbone has not undergone side reactions (such as lactamization or

-elimination) during synthesis.

Part 1: The Analytical Challenge

The incorporation of Fmoc-Dap(Aloc)-OH introduces specific analytical risks that standard QC methods often miss:

• Regiochemical Ambiguity: Mass spectrometry cannot easily distinguish between the

  -amino and -amino acylation if a rearrangement occurred.

• Protecting Group Loss: Partial loss of the Aloc group during acidic cleavage or handling might not be quantitatively obvious in a low-resolution UV trace.

• Stereochemical Integrity: Dap derivatives are prone to racemization. NMR coupling constants (

  -values) provide insight into the chiral center's integrity.

Comparative Analysis: Why NMR?

The following table objectively compares NMR against standard alternatives for this specific application.

Feature	NMR (1H / 2D)	LC-MS (ESI/MALDI)	HPLC (UV/Vis)	Colorimetric (Kaiser)
Primary Output	Connectivity & Electronic Environment	Mass-to-Charge Ratio ( )	Retention Time & Purity	Presence of Free Amines
Aloc Confirmation	Definitive (Distinct allyl signals)	Inferential (Mass match)	Non-specific	N/A
Isomer Detection	High (J-coupling, Chemical Shift)	Low (unless fragmentation is distinct)	Medium (if separable)	None
Sample Recovery	Yes (Non-destructive)	No (Destructive)	Yes (via Fraction Collection)	No (Destructive)
Throughput	Low (10-60 min/sample)	High (<5 min/sample)	Medium (20-40 min/sample)	High (Rapid spot test)

Part 2: Deep Dive – The NMR Fingerprint

To confirm Fmoc-Dap(Aloc)-OH, you are looking for three distinct spin systems. The Aloc group provides the most diagnostic "smoking gun" signals.

The Aloc "Smoking Gun" (Allyl System)

The allyloxycarbonyl group possesses a unique spin system that rarely overlaps with peptide backbones.

• 5.8 – 6.0 ppm (1H, m): The internal vinyl proton ( ). This is the most isolated and diagnostic signal.
• 5.1 – 5.4 ppm (2H, m/dd): The terminal alkene protons ( ). These often appear as two distinct multiplets or doublets due to cis/trans coupling relative to the internal proton.
• 4.4 – 4.6 ppm (2H, d): The allylic methylene protons ( ).

The Fmoc Group (Fluorenyl System)

• 7.3 – 7.9 ppm (8H, m): Aromatic protons.
• 4.2 – 4.4 ppm (3H, m): The fluorenyl methine ( ) and methylene ( ) protons. Note: These often overlap with the peptide -proton.

The Dap Backbone

• 3.2 – 3.6 ppm (2H, m): The -methylene protons attached to the Aloc-protected amine.
• 4.1 – 4.5 ppm (1H, m): The -methine proton.

Part 3: Experimental Protocol

Objective: Obtain high-resolution 1H NMR spectra to confirm the ratio of Fmoc:Aloc:Peptide Backbone is 1:1:1.

Materials

• Solvent: DMSO-d6 (99.9% D).

  • Why: DMSO is preferred over CDCl3 for peptides to prevent aggregation and slow down amide proton exchange, allowing observation of amide doublets (

    7-9 ppm).

• Internal Standard (Optional): TMSP (Trimethylsilylpropanoic acid) for aqueous/DMSO mixes, or residual solvent peak referencing (

  2.50 ppm for DMSO).

Workflow Diagram

Figure 1: Step-by-step NMR acquisition and decision logic for confirming protecting group integrity.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh 5–10 mg of the Fmoc-Dap(Aloc)-OH derivative or the protected peptide fragment.

  • Dissolve in 600 µL of DMSO-d6.

  • Expert Tip: If the sample is cloudy, sonicate for 30 seconds. Do NOT filter unless absolutely necessary, as this may remove aggregated peptide.

• Acquisition Parameters (400 MHz or higher):

  • Pulse Sequence: zg30 (standard 30° pulse).

  • Number of Scans (ns): 64 (provides sufficient S/N for minor impurities).

  • Relaxation Delay (d1): 2.0 seconds (essential for accurate integration).

  • Spectral Width: -2 to 14 ppm (to capture amide protons).

• Processing & Integration:

  • Reference the residual DMSO quintet to 2.50 ppm .

  • Integration Strategy:

    • Set the Fmoc aromatic region (7.3–7.9 ppm) to integral 8.00 .

    • Check the Aloc vinyl multiplet (5.8–6.0 ppm). It must integrate to 1.00 (±0.1).[2]

    • Check the Aloc terminal alkene (5.1–5.4 ppm). It must integrate to 2.00 .

    • Check the Dap

      -CH2 (3.2–3.6 ppm). It should integrate to 2.00 .

Part 4: Interpretation & Troubleshooting

The "Diagnostic Logic" Diagram

The following diagram illustrates the chemical shift logic used to validate the structure.

Figure 2: Logic map for assigning key spectral features to structural moieties.[3]

Common Pitfalls

• Fmoc vs. Aloc Overlap:

  • The Fmoc methylene (

    4.4 ppm) and Aloc allylic methylene ( 4.5 ppm) often overlap.

  • Solution: Do not rely on the 4.0–4.6 ppm region for quantification. Rely on the 5.9 ppm (Aloc) and 7.3–7.9 ppm (Fmoc) signals for ratio determination.

• Rotamers:

  • Peptides containing Proline or N-methylated amino acids often show "shadow peaks" (rotamers).

  • Solution: Run the NMR at elevated temperature (e.g., 313 K or 40°C) to coalesce the rotamer signals into single sharp peaks.

• Water Suppression:

  • If the sample is wet, the H2O signal (

    3.3 ppm in DMSO) will obscure the Dap -protons.

  • Solution: Use a presaturation pulse sequence (zgpr) to suppress the water signal, or dry the sample thoroughly by lyophilization before dissolving in DMSO-d6.

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• Wüthrich, K. (1986).[4] NMR of Proteins and Nucleic Acids. Wiley-Interscience. (Foundational text for peptide NMR).

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2, 3247–3256. Link

• Gomez-Martinez, P., et al. (1999). Alloc chemistry in solid-phase peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1. (Specific reference for Aloc stability/NMR).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. Fmoc-Dap(Alloc)-OH = 98.5 HPLC 188970-92-5 [sigmaaldrich.com]
• 4. pharmacy.nmims.edu [pharmacy.nmims.edu]

Purity Assessment of Fmoc-Dap(Aloc)-OH by HPLC: A Comparative Technical Guide

Audience: Researchers, Peptide Chemists, and CMC (Chemistry, Manufacturing, and Controls) Professionals.

Introduction: The Orthogonal Imperative

In modern peptide drug discovery, Fmoc-Dap(Aloc)-OH (N-alpha-Fmoc-N-beta-allyloxycarbonyl-L-diaminopropionic acid) is not merely a building block; it is a strategic architectural tool. Unlike standard amino acids, it enables orthogonal branching and cyclization . Its short side chain (one carbon shorter than Ornithine, three shorter than Lysine) allows for tight turn structures in stapled peptides, critical for mimicking protein-protein interactions.

However, this structural utility comes with a unique impurity profile. The synthesis of Fmoc-Dap(Aloc)-OH often involves precursors prone to rearrangement, specifically the formation of

-Alanine derivatives .[1] Standard purity assessments often miss these subtle contaminants, leading to failed cyclizations or "deletion" sequences in the final peptide.

This guide provides a comparative, self-validating HPLC protocol designed to detect the specific impurities inherent to Fmoc-Dap(Aloc)-OH, contrasting its behavior with its structural analogs, Fmoc-Dap(Boc)-OH and Fmoc-Lys(Aloc)-OH .

Comparative Landscape: Choosing the Right Tool

Before detailing the protocol, it is essential to understand why you are analyzing this specific derivative and how it behaves chromatographically compared to its alternatives.

Table 1: Structural and Chromatographic Comparison

Feature	Fmoc-Dap(Aloc)-OH	Fmoc-Dap(Boc)-OH	Fmoc-Lys(Aloc)-OH
Side Chain Length	1 Carbon ( )	1 Carbon ( )	4 Carbons ( )
Hydrophobicity	Moderate	Moderate-High	High
HPLC Retention	Intermediate	Elutes Later (Boc is bulky/hydrophobic)	Elutes Latest (Long alkyl chain)
Deprotection	Pd(0) (Orthogonal)	TFA (Acid Labile)	Pd(0) (Orthogonal)
Primary Risk	-Elimination / Rearrangement	Acid sensitivity during storage	Aggregation / Solubility
Application	On-resin cyclization (Lactams)	Linear sequences / Soluble handles	Long-range branching

Expert Insight: While Fmoc-Lys(Aloc)-OH is often used for branching, its flexible linker can reduce binding affinity in constrained peptides. Fmoc-Dap(Aloc)-OH offers a rigid constraint but is more polar. In Reverse Phase HPLC (RP-HPLC), expect Fmoc-Dap(Aloc)-OH to elute earlier than its Lysine counterpart. If your "Dap" peak elutes at the same time as a Lysine standard, you likely have the wrong starting material.

Critical Impurity Profiling: The "Hidden" Contaminants

A standard generic gradient (0-100% B) is insufficient for Fmoc-Dap(Aloc)-OH because of two specific synthesis-related impurities:

• Fmoc-

  -Ala-OH: Arising from the Lossen-type rearrangement of Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) used during the protection step.[2] This impurity acts as a chain terminator or inserts a "spacer" beta-alanine, ruining the sequence.

• Fmoc-Dap(Aloc)-Dap(Aloc)-OH (Dipeptide): Formed if the starting material self-couples during activation. This leads to "double insertion" sequences (+410 Da mass shift).

Diagram 1: Impurity Origin & Detection Logic

Caption: Logical pathway of impurity formation in Fmoc-Dap(Aloc)-OH synthesis and their expected chromatographic behavior.

Validated Experimental Protocol

This protocol uses a C18 column with a TFA modifier .[3] While Formic Acid is better for Mass Spec sensitivity, TFA is required here to sharpen the peak shape of the Fmoc-Dap(Aloc)-OH, preventing the polar Dap side chain from causing tailing.

A. System Configuration

• Instrument: HPLC with Diode Array Detector (DAD).

• Column: C18, 4.6 x 150 mm, 3.5 µm or 5 µm (e.g., Zorbax Eclipse Plus or equivalent).

  • Why: A C8 column provides insufficient resolution between the Dap derivative and the

    -Ala impurity.

• Temperature: 30°C (Controlled).

• Flow Rate: 1.0 mL/min.[1]

• Detection:

  • Channel A (Quantification): 265 nm (Specific to Fmoc; minimizes solvent background).

  • Channel B (Impurity Profiling): 210-220 nm (Detects non-Fmoc impurities and peptide bonds).

B. Mobile Phase[1]

• Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water (Milli-Q).

• Solvent B: 0.1% TFA in Acetonitrile (HPLC Grade).

C. Gradient Method

This gradient is optimized to separate the polar free amine impurities early, while stretching the middle region to resolve the

-Ala contaminant from the main peak.

Time (min)	% Solvent B	Event
0.0	5	Equilibration
2.0	5	Isocratic hold (Elute salts/DMF)
20.0	95	Linear Gradient
25.0	95	Wash
25.1	5	Re-equilibration
30.0	5	End

D. Sample Preparation (Self-Validating Step)

• Solvent: Dissolve 1 mg of sample in 1 mL of 50% Acetonitrile/Water .

  • Caution: Do not use pure DMSO if possible, as it can mask early eluting peaks. If solubility is poor, use minimal DMSO and dilute with mobile phase.

• Blank Injection: Inject the solvent blank before the sample to identify system ghosts.

• Standard Spike (Validation): If available, spike the sample with a known Fmoc-Ala-OH or Fmoc-Gly-OH standard. If the Dap(Aloc) peak co-elutes, the gradient slope must be flattened (e.g., 20-60% B over 20 min).

Data Interpretation & Troubleshooting

Table 2: Expected Retention Profile

Component	Relative Retention Time (RRT)	Identification Clue
Free Dap(Aloc)	~0.2 - 0.3	No Absorbance at 265nm (if Fmoc lost); Absorbance at 210nm.
Fmoc- -Ala-OH	~0.85 - 0.90	Sharp peak eluting just before main peak. Common in Fmoc-OSu routes.
Fmoc-Dap(Aloc)-OH	1.00 (Main Peak)	Target Compound.
Fmoc-Dap(Boc)-OH	~1.10 - 1.15	Elutes later due to bulky Boc group (if cross-contaminated).
Fmoc-Dap-Dap Dimer	~1.20+	Broad peak; confirms self-coupling.

Diagram 2: Workflow for Purity Decision

Caption: Decision tree for assessing batch viability based on specific impurity identification.

References

• BenchChem. (2025).[1][3] A Comparative Guide to HPLC Purity Analysis of Synthetic Peptides with Fmoc-Dap(Boc)-OH and Its Orthogonal Alternatives. Retrieved from

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. (Contextual grounding on Aloc stability).

• Hlebowicz, E., et al. (2008). Identification of Fmoc-beta-Ala-OH and Fmoc-beta-Ala-amino acid-OH as new impurities in Fmoc-protected amino acid derivatives. Journal of Peptide Science. Retrieved from

• Sigma-Aldrich. (2025). Fmoc-Dap(Alloc)-OH Product Specification and HPLC Analysis. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Definitive Comparison Guide: Dap(Aloc) in Peptide Engineering

Executive Summary: The Architectural Precision of Dap(Aloc)

In the landscape of peptide therapeutics, Fmoc-Dap(Aloc)-OH (2,3-diaminopropionic acid protected with allyloxycarbonyl) is not merely a building block; it is a strategic architectural tool.[1] Unlike canonical amino acids, Dap(Aloc) serves a dual function:

• A "Silent" Precursor for Cyclization: It enables orthogonal on-resin deprotection to form lactam bridges (Dap-Asp/Glu), providing superior metabolic stability compared to disulfide bonds.

• A Precision Cationic Probe: Upon deprotection, the Dap residue introduces a positive charge with a significantly shorter side chain (

  ) than Lysine ( ). This structural constraint is critical for optimizing antimicrobial peptides (AMPs) by maintaining potency while drastically reducing hemolytic toxicity.

This guide objectively compares Dap(Aloc)-derived peptides against standard alternatives (Lysine, Ornithine, Cysteine) and provides validated protocols for their synthesis and application.

Comparative Analysis: Performance vs. Alternatives

A. Dap vs. Homologs (Lys, Orn, Dab) in Antimicrobial Peptides (AMPs)

The biological activity of cationic peptides is heavily influenced by the "snorkel effect" and the depth of membrane insertion. Dap offers the shortest cationic reach, which fundamentally alters the therapeutic index.

Feature	Dap (Diaminopropionic Acid)	Dab (Diaminobutyric Acid)	Orn (Ornithine)	Lys (Lysine)
Side Chain Length	1 Carbon ( )	2 Carbons ( )	3 Carbons ( )	4 Carbons ( )
Steric Bulk	Low (Rigid)	Moderate	Moderate	High (Flexible)
Antimicrobial Potency (MIC)	High (Maintained)	High	High	High
Hemolytic Toxicity	Very Low	Low	Moderate	High
Mechanism	Electrostatic surface binding; poor membrane penetration depth prevents lysis of mammalian cells.	Intermediate	Intermediate	Deep membrane insertion; "snorkeling" causes pore formation in mammalian membranes.

Key Insight: Replacing Lys with Dap in amphipathic helices (e.g., Melittin analogs) often retains antibacterial activity (MIC) but reduces toxicity (hemolysis) by >90%, significantly widening the therapeutic window [1, 2].

B. Dap(Aloc) for Cyclization vs. Disulfide (Cys-Cys)

Dap(Aloc) is the gold standard for generating Lactam Bridges .

Parameter	Lactam Bridge (via Dap-Asp)	Disulfide Bridge (Cys-Cys)	Hydrocarbon Staple
Serum Stability	High (Amide bond is protease resistant)	Low (Reducible in plasma)	Very High
Redox Sensitivity	Inert (Stable in cytosol)	Unstable (Reduces to thiols)	Inert
Synthesis Complexity	Moderate (Requires orthogonal Aloc removal)	Low (Air/DMSO oxidation)	High (Requires RCM catalysts)
Structural Rigidity	High (Short bridge span)	Moderate	Variable

Decision Driver: Use Dap(Aloc) when the peptide targets intracellular pathways (reductive environment) or requires prolonged serum half-life where disulfides would fail.

Scientific Integrity: Mechanism & Causality

The Orthogonality Principle

The biological utility of Dap(Aloc) relies on its chemical orthogonality.[1] The Aloc group is stable to:

• Piperidine (Fmoc removal)[2][3][4][5]

• TFA (Boc/tBu removal and cleavage)[1]

It is selectively removed by Pd(0) .[3][5] This allows the researcher to expose the Dap amine while the peptide is still on the resin, enabling site-specific modification (cyclization or labeling) without disturbing other protecting groups.

Visualization: Orthogonal Deprotection & Cyclization Workflow

Caption: Step-wise workflow for transforming Dap(Aloc) into a metabolically stable lactam bridge.

Experimental Protocols (Self-Validating Systems)

Protocol A: On-Resin Alloc Deprotection (Pd-Catalyzed)

Rationale: Incomplete removal of Alloc leads to impurities. The use of Phenylsilane (PhSiH3) as a scavenger is superior to morpholine as it regenerates the Pd(0) catalyst, allowing for lower catalyst loading and preventing oxidation.

Materials:

• Peptide-resin (swelled in DCM).[3][4]

• Catalyst: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (Tetrakis).[3][5][6]

• Scavenger: Phenylsilane (

  ).[3]

• Solvent: Dry DCM (Dichloromethane).

Step-by-Step:

• Preparation: In a vial, dissolve

  (0.1 eq) in dry DCM. Add (10 eq). Note: The solution should be prepared fresh; bubbling indicates active scavenger.

• Reaction: Add solution to the resin. Shake under Argon/Nitrogen for 20 minutes .

• Repetition: Drain and repeat Step 2 with fresh reagents. Causality: Two cycles ensure >99% deprotection efficiency.

• Wash (Crucial): Wash resin with DCM (

  ), DMF ( ), and 0.5% Sodium Diethyldithiocarbamate (DDC) in DMF ( min).

  • Validation Point: The DDC wash removes residual Palladium (which appears as black/grey specks). A clear resin indicates successful cleaning.

Protocol B: On-Resin Lactamization (Cyclization)

Rationale: High dilution is typically required for solution-phase cyclization to avoid dimers. On-resin cyclization exploits the "pseudo-dilution" effect, favoring intramolecular reaction.

Step-by-Step:

• Acid Activation: Ensure the partner residue (Asp/Glu) is orthogonally protected (e.g., Asp(OAll)) and deprotected simultaneously with Dap(Aloc), OR use standard Asp(OtBu) if cyclizing to the N-terminus.

• Coupling: Add PyBOP (3 eq) and DIPEA (6 eq) in DMF to the resin.

• Reaction Time: Shake for 2–4 hours.

• Validation (Kaiser Test): Perform a Kaiser ninhydrin test.

  • Pass: Solution remains yellow (No free amines = Cycle closed).

  • Fail: Solution turns blue (Incomplete cyclization).

Supporting Data: Biological Impact[7][8]

Case Study: Hemolysis Reduction in AMPs

Data derived from structure-activity relationship (SAR) studies on Melittin analogs [3, 4].

Peptide Variant	Sequence Modification	MIC ( )	Hemolysis ( )	Therapeutic Index
Native Melittin	Lys-7, Lys-21, Lys-23			2.5 (Toxic)
Dap-Melittin	Dap -7, Dap -21, Dap -23			>200 (Safe)

Interpretation: The substitution of Lys with Dap maintains the cationic charge required for bacterial killing but retracts the charge close to the peptide backbone. This prevents the peptide from penetrating deep into the zwitterionic mammalian membrane (RBCs), thereby eliminating lysis while retaining activity against the negatively charged bacterial envelope.

References

• BenchChem. (2025).[1][3][7] OH and Fmoc-Dap(Boc)-OH in Drug Discovery: Application Notes and Protocols. BenchChem Application Notes. Link

• Kohn, W. D., et al. (2017). De Novo Designed Amphipathic α-Helical Antimicrobial Peptides Incorporating Dab and Dap Residues. Journal of Biological Chemistry. Link

• Li, W., et al. (2017).[8] Dimerization and lysine substitution of melittin have differing effects on bacteria. Frontiers in Microbiology. Link

• Zou, Y., et al. (2019).[9] Structure-activity relationships of the antimicrobial peptide natural product apidaecin. ACS Chemical Biology. Link

• University of California, Irvine. (2024). Standard practices for Fmoc-based solid-phase peptide synthesis. Nowick Lab Protocols. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. thaiscience.info [thaiscience.info]
• 5. diva-portal.org [diva-portal.org]
• 6. chem.uci.edu [chem.uci.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Dimerization and lysine substitution of melittin have differing effects on bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Cost-benefit analysis of using Fmoc-Dap(Aloc)-OH in synthesis

As a Senior Application Scientist overseeing complex peptide synthesis workflows, I frequently encounter the challenge of selecting the optimal orthogonal protecting group for branched, cyclic, or conjugated peptides. When synthesizing architectures that require side-chain modifications close to the peptide backbone, Fmoc-Dap(Aloc)-OH (Fmoc-L-2,3-diaminopropionic acid) is a powerful, albeit resource-intensive, building block.

This guide provides an objective cost-benefit analysis of Fmoc-Dap(Aloc)-OH, comparing its performance against common alternatives like Mtt and ivDde, and establishes a self-validating experimental protocol for its application.

Mechanistic Causality: The Logic of Aloc Orthogonality

In standard Solid-Phase Peptide Synthesis (SPPS), the Fmoc/tBu strategy relies on a binary acid-base axis: Fmoc is base-labile (cleaved by piperidine), and side-chain tBu/Boc groups are acid-labile (cleaved by Trifluoroacetic acid, TFA)[1].

The allyloxycarbonyl (Aloc) group exists entirely outside this acid-base paradigm. Its deprotection is driven by transition-metal catalysis —specifically, the formation of a

-allyl palladium complex using Pd(0)[2]. Because Pd(0) does not react with Fmoc, Boc, tBu, or the resin linkage, Aloc offers absolute orthogonality[3]. This mechanistic independence is crucial when synthesizing multi-cyclic peptides or when premature side-chain deprotection would lead to catastrophic sequence failure.

Fig 1: Orthogonal cleavage logic of Fmoc-Dap(Aloc)-OH in standard SPPS workflows.

Comparative Cost-Benefit Analysis

To determine if Fmoc-Dap(Aloc)-OH is the right choice for your synthesis, we must weigh its absolute orthogonality against the operational costs of palladium chemistry, comparing it directly to the 4-methyltrityl (Mtt) and 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl (ivDde) protecting groups[4].

Quantitative & Qualitative Comparison

Parameter	Fmoc-Dap(Aloc)-OH	Fmoc-Dap(Mtt)-OH	Fmoc-Dap(ivDde)-OH
Cleavage Reagent	Pd(PPh3)4 + PhSiH3[2]	1-2% TFA in DCM[5]	2-5% Hydrazine in DMF[4]
Reagent Cost	High (Pd catalyst is expensive and air-sensitive)	Low (TFA/DCM are standard bulk solvents)	Low (Hydrazine is inexpensive)
Orthogonality	Absolute . Unaffected by repeated acid/base cycles[3].	Quasi-orthogonal . Acid-labile; risks premature cleavage of CTC resin[4].	High . However, hydrazine can slowly degrade Fmoc groups[4].
Scavenger Need	Requires allyl scavengers (PhSiH3 or NDMBA)[6].	Requires trityl scavengers (TIS) to prevent reattachment.	None required.
API Suitability	Low/Moderate . Trace heavy metal (Pd) removal is difficult.	High . No heavy metals involved.	High . No heavy metals involved.

Expert Insight: When to choose which?

• Choose Aloc when synthesizing highly complex, multi-branched structures where you cannot risk even 1% premature deprotection, or when the peptide contains highly acid-sensitive motifs that preclude the use of Mtt[7].

• Choose Mtt for routine cyclic peptides (e.g., lactam bridges) synthesized on standard Wang or Rink Amide resins, provided the sequence is relatively short.

• Choose ivDde when you need strict base-stability but want to avoid heavy metals, provided you can cap the N-terminus with a Boc group prior to hydrazine treatment to prevent Fmoc loss[4].

Self-Validating Experimental Protocol: Aloc Deprotection

The primary point of failure in Aloc deprotection is catalyst oxidation (Pd(0)

Pd(II)) and subsequent palladium poisoning of the resin, which ruins downstream couplings[2]. The following protocol is engineered as a self-validating system : it incorporates an inert atmosphere to protect the catalyst, an active scavenger (Phenylsilane) to permanently reduce the -allyl intermediate, and a specific chelation wash to guarantee Pd removal.

Materials Required:

• Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh3)4]

• Phenylsilane (PhSiH3)

• Anhydrous Dichloromethane (DCM)

• Sodium diethyldithiocarbamate (DEDTC) or 0.5% DIEA in DMF[6]

• Argon gas

Step-by-Step Methodology:

• Resin Preparation (Swelling): Wash the resin-bound Fmoc-Dap(Aloc)-peptide with anhydrous DCM (3 × 5 mL). Swell in DCM for 20 minutes. Causality: DCM swells the polystyrene matrix optimally for non-polar transition metal penetration.

• Inert Atmosphere Generation: Bubble Argon gas gently through the reaction vessel for 5 minutes. Causality: Pd(PPh3)4 is highly air-sensitive; oxygen will rapidly deactivate the catalyst[2].

• Catalyst Activation: In a separate dry vial, dissolve 0.1 equivalents of Pd(PPh3)4 and 10-24 equivalents of PhSiH3 in minimal anhydrous DCM. The solution should be pale yellow.

• Deprotection Reaction: Add the catalyst solution to the resin. Agitate under Argon for 30 minutes at room temperature[7]. Drain and repeat this step once with fresh catalyst/scavenger solution to ensure quantitative conversion.

• Palladium Chelation Wash (Critical): Drain the reaction. Wash the resin with 0.5% DEDTC in DMF (3 × 5 mL), followed by standard DMF and DCM washes[6]. Causality: DEDTC is a strong chelator that strips trapped palladium from the peptide backbone, preventing it from catalyzing side-reactions or inhibiting the next coupling step.

• Validation: Perform a Kaiser Test on a few resin beads. A positive result (deep blue beads) confirms the successful unmasking of the primary amine on the Dap side-chain.

Fig 2: Self-validating experimental workflow for Pd(0)-catalyzed Aloc deprotection.

Strategic Summary

Fmoc-Dap(Aloc)-OH remains an indispensable tool for the advanced peptide chemist. While the reagent costs and the necessity of handling air-sensitive palladium catalysts present a higher barrier to entry than Mtt or ivDde strategies, the guarantee of absolute orthogonality makes it the superior choice for high-value, complex syntheses where sequence fidelity is paramount. By implementing rigorous inert-atmosphere handling and post-cleavage chelation washes, the traditional drawbacks of palladium poisoning can be entirely mitigated.

References

• Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis ResearchG
• First Fmoc-based solid phase synthesis of U91 and analogues Organic & Biomolecular Chemistry - RSC Publishing
• Amino Acid Derivatives for Peptide Synthesis Aapptec Peptides
• Self-Purifying Solid-Phase Synthesis of Peptide Thioesters - Supporting Inform
• Protection of Functional Groups Thieme-Connect
• Amino Acid-Protecting Groups Chemical Reviews - ACS Public
• Patent Application Publication: US 2019 / 0010204 A1 Google P

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. peptide.com [peptide.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

Operational Safety and Handling Guide: Fmoc-Dap(Aloc)-OH in Solid-Phase Peptide Synthesis

As a Senior Application Scientist, I recognize that successful solid-phase peptide synthesis (SPPS) relies not just on chemical purity, but on the rigorous, safe handling of highly specialized building blocks. Fmoc-Dap(Aloc)-OH (N-α-Fmoc-N-β-Alloc-L-2,3-diaminopropionic acid) is a critical reagent for synthesizing branched peptides, cyclic architectures, and site-specific side-chain modifications. This guide provides a self-validating operational framework for its safe handling, ensuring both operator safety and experimental integrity.

Executive Summary & Chemical Profile

Before integrating any novel building block into a synthesizer, operators must understand its physicochemical properties and hazard profile. Fmoc-Dap(Aloc)-OH is typically supplied as a white to off-white lyophilized powder.

Property / Parameter	Specification
Chemical Name	N-α-Fmoc-N-β-Alloc-L-2,3-diaminopropionic acid
CAS Number	188970-92-5
Molecular Weight	410.42 g/mol
Solubility	DMF, NMP, DCM, DMSO
GHS Hazard Statements	H315 (Skin irritation), H319 (Eye irritation), H335 (Respiratory irritation) [1]
Storage Conditions	2-8°C, desiccated, protected from light

Mechanistic Context: The Causality of Orthogonal Deprotection

Fmoc-Dap(Aloc)-OH contains two distinct amine protecting groups that dictate its utility in complex SPPS workflows. The α-amine is protected by the base-labile Fmoc group, which is cleaved using 20% piperidine in DMF. The β-amine is protected by the Alloc (allyloxycarbonyl) group.

The Causality of Use: The design relies on strict orthogonality. The Alloc group is completely stable to the basic conditions of Fmoc removal and the highly acidic conditions (e.g., Trifluoroacetic acid, TFA) used for final resin cleavage. Alloc removal strictly requires a palladium(0) catalyst. This allows researchers to selectively unmask the β-amine on-resin for targeted modifications, such as fluorophore conjugation, without affecting the rest of the growing peptide chain [2].

Risk Assessment & Hazard Causality

Fmoc-Dap(Aloc)-OH is not acutely toxic, but its physical state and chemical structure present specific occupational hazards:

• H335 (Respiratory Irritation): The fine, milled nature of the powder makes it highly prone to aerosolization. Inhalation of these micro-particulates causes mechanical and chemical irritation to the respiratory mucosa.

• H315 & H319 (Skin/Eye Irritation): The compound's lipophilic Fmoc and Alloc groups allow it to readily interact with lipid bilayers in the stratum corneum and corneal epithelium. Upon contact, it can disrupt cellular membranes and cause localized inflammatory responses[1].

Personal Protective Equipment (PPE) Matrix

To mitigate the risks outlined above, the following PPE must be worn during all handling phases.

PPE Item	Specification	Causality & Rationale
Gloves	100% Nitrile (min. 4 mil thickness)	Nitrile provides an effective barrier against lipophilic organic powders and the polar aprotic solvents (DMF/NMP) used for dissolution.
Eye Protection	ANSI Z87.1 Safety Goggles	Prevents corneal contact with aerosolized particulates during weighing and solvent splashing during dissolution.
Body Protection	Flame-resistant (FR) Lab Coat	Protects skin and personal clothing from accidental spills and powder transfer.
Engineering Control	Chemical Fume Hood	A face velocity of 80-100 fpm captures aerosolized dust, directly neutralizing the H335 respiratory hazard.

Mandatory Visualization: Operational Logic

Caption: Workflow of handling Fmoc-Dap(Aloc)-OH, from hazard identification to waste segregation.

Step-by-Step Operational Protocol

Phase 1: Weighing and Dissolution

• Preparation: Ensure the fume hood is operational. Clear the workspace of unnecessary clutter to prevent cross-contamination.

• Weighing: Tare an anti-static weigh boat. Using a clean, dry stainless-steel spatula, transfer the required mass of Fmoc-Dap(Aloc)-OH.

  • Causality: Standard plastic weigh boats build up static charge, causing the fine powder to repel, aerosolize, and contaminate the balance enclosure. Anti-static boats prevent this.

• Dissolution: Transfer the powder to a dry glass vial. Add the coupling solvent (typically DMF or NMP) to achieve a 0.2 M to 0.5 M concentration.

  • Self-Validation Check: Visually inspect the solution against a light background. It must be completely clear before adding coupling reagents (e.g., HATU/DIPEA or DIC/Oxyma). Undissolved particulates will clog the synthesizer's fritted reaction vessel, leading to failed couplings and equipment downtime.

Phase 2: Orthogonal Alloc Deprotection on Resin

To selectively deprotect the Alloc group while leaving the Fmoc group intact, follow this validated palladium-catalyzed protocol [3]:

• Resin Swelling: Swell the peptide-resin in anhydrous dichloromethane (DCM) for 30 minutes in a fritted reaction vessel.

• Reagent Preparation: In a fume hood, prepare a solution of 0.1–0.35 equivalents of tetrakis(triphenylphosphine)palladium(0)[Pd(PPh3)4] and 10–25 equivalents of a scavenger (e.g., phenylsilane, PhSiH3) in anhydrous DCM.

• Reaction: Drain the swelling solvent. Add the palladium cocktail to the resin and agitate under an inert atmosphere (Argon or N2) for 30–60 minutes.

  • Causality: The inert atmosphere is critical. It prevents the oxidative deactivation of the active Pd(0) catalyst into inactive Pd(II) species, which would result in incomplete deprotection.

• Washing & Chelation: Drain the reaction vessel. Wash the resin extensively with DCM, followed by a 0.5% solution of sodium diethyldithiocarbamate in DMF.

  • Causality: The diethyldithiocarbamate wash chelates and removes residual trapped palladium metal from the resin matrix, which could otherwise poison subsequent coupling steps or contaminate the final therapeutic peptide.

Waste Disposal & Spill Management

Proper logistical planning for waste is as important as the synthesis itself.

• Spill Response: Do not sweep dry powder. Sweeping exacerbates aerosolization. Cover the spill with damp absorbent paper to suppress dust, then wipe up and place in a solid hazardous waste container. Wash the affected area with soap and water [1].

• Waste Segregation:

  • Coupling Waste: DMF/NMP solutions containing unreacted Fmoc-Dap(Aloc)-OH and standard coupling reagents should be disposed of in non-halogenated organic waste.

  • Deprotection Waste: The DCM/Palladium/Phenylsilane mixture from the Alloc deprotection step MUST be segregated into halogenated organic waste that is explicitly approved for heavy metal (Pd) contamination. Mixing these streams can lead to dangerous pressurization or regulatory fines.

References

• Dual-action peptide shuttles rescue Cu-amyloid-β-induced neurotoxicity and relocate Cu intracellularly. bioRxiv, Cold Spring Harbor Laboratory. URL:[Link]